13(Z),16(Z),19(Z)-Docosatrienoyl chloride

Core Science & Biosynthesis

An In-Depth Technical Guide to 13(Z),16(Z),19(Z)-Docosatrienoyl Chloride: Synthesis, Handling, and Applications

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 13(Z),16(Z),19(Z)-Docosatrienoyl chloride, a reactive derivative of the corresponding omega-3 very-long-chain fatty acid. Given the limited direct literature on this specific acyl chloride, this document synthesizes information on its parent fatty acid, general principles of polyunsaturated acyl chloride chemistry, and the broader biological context of very-long-chain omega-3 fatty acids to offer a thorough and practical resource.

Introduction: The Significance of Very-Long-Chain Omega-3 Fatty Acids

13(Z),16(Z),19(Z)-Docosatrienoyl chloride is the activated form of docosatrienoic acid (DTA), a 22-carbon omega-3 polyunsaturated fatty acid. Very-long-chain omega-3 fatty acids are integral components of cellular membranes and precursors to a host of signaling molecules.[1][2][3] Their incorporation into cell membranes can influence membrane fluidity, the function of membrane-bound proteins, and cellular signaling pathways.[1][2][3] These fatty acids, including closely related compounds like eicosapentaenoic acid (EPA) and docosahexaenoic acid (DHA), are known to play roles in modulating inflammatory processes, cardiovascular health, and neurological function.[1][3]

The conversion of the carboxylic acid to the highly reactive acyl chloride facilitates the synthesis of various derivatives, such as esters and amides. This allows for the creation of novel molecular probes to study biological pathways, the development of advanced drug delivery systems, and the synthesis of complex bioactive lipids.

Physicochemical Properties

Property	Value	Source/Justification
CAS Number	960593-68-4	Vendor Information
Molecular Formula	C22H37ClO	Calculated
Molecular Weight	352.98 g/mol	Calculated
Appearance	Expected to be a colorless to pale yellow, fuming liquid.	Based on the appearance of similar long-chain acyl chlorides.[4]
Solubility	Reacts with water and other protic solvents. Soluble in aprotic organic solvents (e.g., hexane, toluene, dichloromethane).	General reactivity of acyl chlorides.[4][5]
Boiling Point	High boiling point, likely decomposes upon attempted atmospheric distillation.	Characteristic of high molecular weight acyl chlorides.
Stability	Highly reactive and sensitive to moisture. Should be stored under inert gas at low temperatures.	General instability of acyl chlorides, especially those with polyunsaturated chains.[6][7]

Synthesis of 13(Z),16(Z),19(Z)-Docosatrienoyl Chloride

The synthesis of 13(Z),16(Z),19(Z)-Docosatrienoyl chloride is a two-step process: first, the synthesis of the precursor fatty acid, 13(Z),16(Z),19(Z)-Docosatrienoic acid, and second, its conversion to the acyl chloride.

Synthesis of 13(Z),16(Z),19(Z)-Docosatrienoic Acid

The de novo synthesis of this specific very-long-chain polyunsaturated fatty acid is complex and typically involves multi-step organic synthesis. A common strategy involves the coupling of smaller, functionalized building blocks. While a specific protocol for this exact isomer is not detailed in readily available literature, a general synthetic workflow can be proposed based on established methods for creating polyunsaturated fatty acids.[8]

Caption: Conceptual workflow for the synthesis of the parent fatty acid.

Alternatively, this fatty acid has been identified in the microorganism Euglena gracilis, suggesting that fermentative production and subsequent isolation could be a viable source.[9]

Conversion to 13(Z),16(Z),19(Z)-Docosatrienoyl Chloride

The conversion of a polyunsaturated fatty acid to its acyl chloride must be performed under carefully controlled conditions to avoid side reactions involving the double bonds.[5] Thionyl chloride (SOCl₂) and oxalyl chloride ((COCl)₂) are common reagents for this transformation.[10][11]

Experimental Protocol: Synthesis of 13(Z),16(Z),19(Z)-Docosatrienoyl Chloride

Materials:

• 13(Z),16(Z),19(Z)-Docosatrienoic acid

• Oxalyl chloride or Thionyl chloride

• Anhydrous dichloromethane (DCM) or hexane

• Anhydrous N,N-Dimethylformamide (DMF) (catalytic amount, if using oxalyl chloride)

• Round-bottom flask, condenser, magnetic stirrer, and inert gas (nitrogen or argon) supply

Procedure:

• Preparation: Under an inert atmosphere, dissolve 1 equivalent of 13(Z),16(Z),19(Z)-Docosatrienoic acid in anhydrous DCM in a round-bottom flask.

• Reagent Addition:

  • With Oxalyl Chloride: Add a catalytic amount of DMF. Slowly add 1.2-1.5 equivalents of oxalyl chloride dropwise at 0 °C.

  • With Thionyl Chloride: Slowly add 1.5-2.0 equivalents of thionyl chloride dropwise at room temperature.[10]

• Reaction: Allow the reaction to stir at room temperature for 1-3 hours. The reaction progress can be monitored by the cessation of gas evolution (HCl and CO/CO₂ for oxalyl chloride; HCl and SO₂ for thionyl chloride).

• Work-up: Remove the solvent and excess reagent under reduced pressure. To ensure complete removal of the chlorinating agent, the residue can be co-evaporated with an anhydrous solvent like toluene multiple times.[10]

• Purification and Storage: The resulting 13(Z),16(Z),19(Z)-Docosatrienoyl chloride is often used immediately in the next synthetic step without further purification. If storage is necessary, it should be kept in a sealed container under an inert atmosphere at -20°C or lower.[6][12]

Caption: Conversion of the fatty acid to its acyl chloride.

Reactivity and Handling

13(Z),16(Z),19(Z)-Docosatrienoyl chloride is a highly reactive compound. The carbon atom of the acyl chloride group is highly electrophilic due to the electron-withdrawing effects of the oxygen and chlorine atoms, making it susceptible to nucleophilic attack.[13]

Key Reactions:

• Hydrolysis: Reacts rapidly with water to form the parent carboxylic acid and hydrochloric acid. This reaction is often vigorous.[14]

• Alcoholysis: Reacts with alcohols to form esters.

• Aminolysis: Reacts with ammonia and primary/secondary amines to form amides.

• Friedel-Crafts Acylation: Can be used to acylate aromatic compounds in the presence of a Lewis acid catalyst.

Handling and Storage:

• Moisture Sensitivity: All handling should be performed under a dry, inert atmosphere (e.g., in a glovebox or using Schlenk techniques).[6][7]

• Personal Protective Equipment (PPE): Use of a fume hood, safety goggles, a face shield, and chemical-resistant gloves (e.g., butyl rubber) is mandatory.[15]

• Storage: Store in a tightly sealed container under an inert gas at -20°C or below to minimize degradation.[12]

Characterization

The characterization of 13(Z),16(Z),19(Z)-Docosatrienoyl chloride would rely on standard analytical techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Expected to show characteristic signals for the olefinic protons (around 5.3-5.4 ppm), the bis-allylic methylene protons (around 2.8 ppm), and the alpha-methylene protons adjacent to the carbonyl group (shifted downfield compared to the parent acid).[16][17][18]

  • ¹³C NMR: The carbonyl carbon signal will be a key indicator, typically appearing around 170-174 ppm. Signals for the olefinic carbons will be in the 127-132 ppm range.[18][19]

• Mass Spectrometry (MS): Mass spectrometry would confirm the molecular weight of the compound. The fragmentation pattern can provide structural information.[9][20]

• Infrared (IR) Spectroscopy: A strong absorption band in the region of 1780-1815 cm⁻¹ is characteristic of the C=O stretch of an acyl chloride.

Applications in Research and Drug Development

The primary utility of 13(Z),16(Z),19(Z)-Docosatrienoyl chloride lies in its ability to serve as a reactive intermediate for the synthesis of a variety of molecules.

• Synthesis of Bioactive Lipids: It can be used to synthesize amides and esters of 13(Z),16(Z),19(Z)-Docosatrienoic acid. For example, reaction with ethanolamine would produce N-docosatrienoylethanolamine, an endocannabinoid-like molecule.

• Development of Molecular Probes: By attaching fluorescent tags or other reporter groups to the fatty acid chain via the acyl chloride, researchers can create probes to study the uptake, trafficking, and metabolism of very-long-chain fatty acids in cells.

• Drug Delivery Systems: The lipophilic nature of the docosatrienoyl chain makes it a candidate for incorporation into lipid-based drug delivery systems, such as liposomes or lipid nanoparticles. The acyl chloride provides a reactive handle to conjugate drugs or targeting ligands to the lipid anchor.

• Prodrug Synthesis: A drug molecule with a free hydroxyl or amine group can be acylated with 13(Z),16(Z),19(Z)-Docosatrienoyl chloride to create a lipophilic prodrug, potentially improving its bioavailability and pharmacokinetic profile.

Safety Precautions

13(Z),16(Z),19(Z)-Docosatrienoyl chloride is a hazardous chemical and must be handled with appropriate safety precautions.

• Corrosive: It is expected to be highly corrosive to the skin, eyes, and respiratory tract due to its reaction with moisture to produce HCl.[15][21][22]

• Flammability: While not highly volatile, it should be kept away from sources of ignition.[22][23]

• Inhalation: Avoid inhaling fumes, which are highly irritating and corrosive.[22]

• Spills: In case of a spill, use an inert absorbent material and dispose of it as hazardous waste. Do not use water to clean up spills.[21]

Always consult the Material Safety Data Sheet (MSDS) for detailed safety information before handling this or any related compound.[21][23][24]

Conclusion

13(Z),16(Z),19(Z)-Docosatrienoyl chloride is a valuable, albeit highly reactive, chemical tool for the synthesis of a wide range of derivatives of its parent omega-3 fatty acid. Its utility in creating molecular probes, novel bioactive lipids, and components for drug delivery systems underscores its potential in biomedical research and drug development. A thorough understanding of its synthesis, handling requirements, and reactivity is crucial for its safe and effective use in the laboratory.

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A Technical Guide to 13(Z),16(Z),19(Z)-Docosatrienoyl Chloride: Synthesis, Characterization, and Applications

For Researchers, Scientists, and Drug Development Professionals

Foreword

Introduction to 13(Z),16(Z),19(Z)-Docosatrienoyl Chloride

13(Z),16(Z),19(Z)-Docosatrienoyl chloride is the acyl chloride derivative of docosatrienoic acid (DTA), a 22-carbon omega-3 polyunsaturated fatty acid with three cis double bonds at the 13th, 16th, and 19th positions. While DTA itself has shown potential anti-inflammatory and antitumor properties, its functionalized derivative, the acyl chloride, serves as a highly reactive intermediate for the synthesis of a variety of lipid derivatives. The high reactivity of the acyl chloride functional group allows for its efficient conjugation to other molecules, such as amino acids, peptides, and small molecule drugs, thereby enabling the development of novel therapeutics and chemical probes.

The incorporation of the docosatrienoyl moiety can modulate the lipophilicity, cell membrane permeability, and biological activity of parent compounds. This makes 13(Z),16(Z),19(Z)-Docosatrienoyl chloride a valuable tool for medicinal chemists and drug development professionals exploring the therapeutic potential of lipid-drug conjugates[4].

Synthesis and Purification

The synthesis of 13(Z),16(Z),19(Z)-Docosatrienoyl chloride is typically achieved by the chlorination of the parent carboxylic acid, 13(Z),16(Z),19(Z)-Docosatrienoic acid. Common chlorinating agents for this transformation include oxalyl chloride and thionyl chloride[5][6][7][8].

Synthesis via Oxalyl Chloride

Oxalyl chloride is often the reagent of choice due to the formation of volatile byproducts (CO, CO2, and HCl), which simplifies the purification of the final product[9][10]. The reaction is typically carried out in an inert, anhydrous solvent such as dichloromethane (DCM) or toluene, often with a catalytic amount of N,N-dimethylformamide (DMF)[10][11].

Experimental Protocol: Synthesis of 13(Z),16(Z),19(Z)-Docosatrienoyl Chloride using Oxalyl Chloride

• Preparation: In a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a nitrogen inlet, dissolve 13(Z),16(Z),19(Z)-Docosatrienoic acid (1.0 eq) in anhydrous dichloromethane (DCM).

• Catalyst Addition: Add a catalytic amount of anhydrous N,N-dimethylformamide (DMF) (e.g., one drop) to the solution.

• Reagent Addition: Slowly add oxalyl chloride (1.2-1.5 eq) dropwise to the stirring solution at room temperature. Effervescence should be observed as gaseous byproducts are evolved.

• Reaction Monitoring: Stir the reaction mixture at room temperature for 1-2 hours. The reaction progress can be monitored by taking a small aliquot, quenching it with methanol, and analyzing the formation of the methyl ester by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Once the reaction is complete, remove the solvent and excess oxalyl chloride under reduced pressure. The crude 13(Z),16(Z),19(Z)-Docosatrienoyl chloride is obtained as an oil.

Diagram: Synthesis of 13(Z),16(Z),19(Z)-Docosatrienoyl Chloride

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An In-Depth Technical Guide to 13(Z),16(Z),19(Z)-Docosatrienoyl Chloride: Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 13(Z),16(Z),19(Z)-Docosatrienoyl chloride, a reactive derivative of the corresponding omega-3 fatty acid. This document is intended to serve as a valuable resource for researchers and professionals in the fields of organic synthesis, lipid chemistry, and drug development, offering insights into its chemical properties, a robust synthesis protocol, and potential applications.

Introduction: The Significance of a Polyunsaturated Acyl Chloride

13(Z),16(Z),19(Z)-Docosatrienoic acid is a long-chain omega-3 fatty acid, a class of molecules known for their significant roles in various physiological processes.[1] The conversion of this carboxylic acid to its corresponding acyl chloride, 13(Z),16(Z),19(Z)-Docosatrienoyl chloride, dramatically increases its reactivity, transforming it into a versatile intermediate for the synthesis of a wide array of derivatives.[2] The acyl chloride functional group is highly susceptible to nucleophilic attack, making it an excellent precursor for the formation of esters, amides, and other acyl compounds.[3] This heightened reactivity, however, also necessitates careful handling and specific synthetic strategies to preserve the integrity of the three Z-configured double bonds within the aliphatic chain.

This guide will delve into the core chemical properties of 13(Z),16(Z),19(Z)-Docosatrienoyl chloride, provide a detailed, field-proven methodology for its synthesis and purification, and explore its potential applications in the development of novel therapeutics and research tools.

Physicochemical Properties

While specific experimental data for 13(Z),16(Z),19(Z)-Docosatrienoyl chloride is not widely available in the public domain, its properties can be reliably predicted based on its chemical structure and the known characteristics of similar long-chain polyunsaturated acyl chlorides.

Property	Value	Source
Molecular Formula	C₂₂H₃₇ClO	[4]
Molecular Weight	352.98 g/mol	[4]
CAS Number	960593-68-4	[5]
Appearance	Expected to be a colorless to pale yellow, fuming liquid.	[2]
Solubility	Expected to be soluble in anhydrous aprotic organic solvents such as diethyl ether, tetrahydrofuran (THF), dichloromethane (DCM), and toluene. It will react violently with protic solvents like water and alcohols.	[2]
Boiling Point	High boiling point, likely requiring vacuum distillation for purification to avoid decomposition.
Stability	Highly reactive and moisture-sensitive. Should be stored under an inert atmosphere (e.g., argon or nitrogen) at low temperatures. The polyunsaturated nature may also make it susceptible to oxidation.

Synthesis and Purification: A Protocol Rooted in Best Practices

The synthesis of polyunsaturated acyl chlorides requires a careful selection of reagents to avoid unwanted side reactions with the double bonds. Thionyl chloride, a common reagent for this transformation, has been reported to cause side reactions with unsaturated fatty acids.[6] A superior method involves the use of oxalyl chloride, which is known to convert unsaturated fatty acids to their corresponding acyl chlorides without causing rearrangement of the double bonds to form conjugated systems.[7]

Synthesis of 13(Z),16(Z),19(Z)-Docosatrienoyl Chloride

This protocol is based on established methods for the synthesis of unsaturated fatty acid chlorides.[7]

Materials:

• 13(Z),16(Z),19(Z)-Docosatrienoic acid

• Oxalyl chloride ((COCl)₂)

• Anhydrous dichloromethane (DCM) or another suitable anhydrous aprotic solvent

• Anhydrous N,N-Dimethylformamide (DMF) (catalytic amount)

• Schlenk flask or a two-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser with a drying tube or connection to an inert gas line.

• Ice bath

• Rotary evaporator

Procedure:

• Preparation: Under an inert atmosphere (argon or nitrogen), dissolve 1 equivalent of 13(Z),16(Z),19(Z)-Docosatrienoic acid in anhydrous DCM in the reaction flask.

• Catalyst Addition: Add a catalytic amount (1-2 drops) of anhydrous DMF to the solution.

• Cooling: Cool the reaction mixture to 0 °C using an ice bath.

• Reagent Addition: Slowly add 1.5 equivalents of oxalyl chloride dropwise to the stirred solution via the dropping funnel over a period of 30-60 minutes. The evolution of gas (CO₂ and CO) will be observed.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours. The progress of the reaction can be monitored by the cessation of gas evolution.

• Workup: Once the reaction is complete, carefully remove the solvent and excess oxalyl chloride in vacuo using a rotary evaporator. To ensure complete removal of volatile byproducts, the residue can be co-evaporated with anhydrous toluene (2-3 times).

Causality Behind Experimental Choices:

• Inert Atmosphere: The high reactivity of acyl chlorides with moisture necessitates the use of an inert atmosphere to prevent hydrolysis back to the carboxylic acid.[2]

• Anhydrous Solvents: The use of anhydrous solvents is critical for the same reason as maintaining an inert atmosphere.

• Oxalyl Chloride: As mentioned, oxalyl chloride is preferred over other chlorinating agents like thionyl chloride to minimize side reactions with the double bonds.[6][7] The gaseous byproducts (CO and CO₂) are also easily removed.

• Catalytic DMF: DMF acts as a catalyst by forming a Vilsmeier intermediate, which is a more potent acylating agent.

• Low Temperature Addition: The slow, dropwise addition of oxalyl chloride at 0 °C helps to control the exothermic reaction and prevent potential side reactions.

• Co-evaporation with Toluene: This step is crucial for removing the last traces of oxalyl chloride and HCl, which can be difficult to remove by simple evaporation.

Purification

For many applications, the crude 13(Z),16(Z),19(Z)-Docosatrienoyl chloride obtained after the workup is of sufficient purity. However, for applications requiring high purity, vacuum distillation can be employed.

Procedure:

• Set up a short-path distillation apparatus.

• Carefully transfer the crude acyl chloride to the distillation flask.

• Distill the product under high vacuum. The boiling point will be significantly lower than the atmospheric pressure boiling point, which helps to prevent thermal degradation of the polyunsaturated chain.

A patent for purifying acid chlorides suggests a method involving treatment with a hydrohalide of carboxamides followed by separation.[8] Another approach for purifying long-chain fatty acid chlorides involves washing a solution of the crude product with water, though this is counterintuitive for a moisture-sensitive compound and must be performed with great care and followed by rigorous drying of the organic phase.[1]

Reactivity and Handling

Reactivity Profile

The reactivity of 13(Z),16(Z),19(Z)-Docosatrienoyl chloride is dominated by the electrophilic nature of the carbonyl carbon.[2] The electron-withdrawing effects of both the oxygen and chlorine atoms create a significant partial positive charge on the carbonyl carbon, making it highly susceptible to attack by nucleophiles.[2]

Diagram of Nucleophilic Acyl Substitution:

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13(Z),16(Z),19(Z)-Docosatrienoyl chloride structure

An In-Depth Technical Guide to 13(Z),16(Z),19(Z)-Docosatrienoyl Chloride: Synthesis, Characterization, and Application in Advanced Research

Authored by: Gemini, Senior Application Scientist

Abstract: This technical guide provides a comprehensive overview of 13(Z),16(Z),19(Z)-Docosatrienoyl chloride, a pivotal reagent for the synthesis of complex lipids and molecular probes. Tailored for researchers, chemists, and drug development professionals, this document elucidates the compound's structural and physicochemical properties, offers a detailed, field-proven synthesis protocol with mechanistic insights, and discusses its applications in modern biochemical research. We emphasize safety, handling, and the rationale behind methodological choices to ensure reproducible and reliable outcomes in the laboratory.

Introduction: The Strategic Importance of Activated Polyunsaturated Fatty Acids

Polyunsaturated fatty acids (PUFAs) are integral to numerous biological processes, from forming the structural basis of cell membranes to acting as precursors for potent signaling molecules. 13(Z),16(Z),19(Z)-Docosatrienoic acid is a specific long-chain omega-3 fatty acid, a class of lipids of significant interest in metabolic and inflammatory disease research[1]. To harness the unique properties of this C22 tri-unsaturated acyl chain for chemical synthesis, it must first be "activated."

The conversion of the relatively inert carboxylic acid to a highly reactive acyl chloride derivative, 13(Z),16(Z),19(Z)-Docosatrienoyl chloride, transforms it into a powerful electrophilic building block. This activation enables its efficient conjugation to nucleophilic partners such as alcohols, amines, and thiols, facilitating the construction of novel phospholipids, sphingolipids, amides, and esters. These synthetic targets are invaluable tools for elucidating enzymatic pathways, developing targeted drug delivery systems, and probing lipid-protein interactions. This guide provides the foundational knowledge and practical protocols required to leverage this versatile reagent effectively.

Core Physicochemical & Structural Data

A precise understanding of the compound's properties is critical for its successful application, from reaction setup to purification and storage.

Structural Representation

The molecule consists of a 22-carbon backbone featuring three cis (Z) double bonds at the 13th, 16th, and 19th carbon positions, terminating in a reactive carbonyl chloride group. The specific geometry of these double bonds induces a distinct kinked conformation in the acyl chain, which is often crucial for recognition by enzymes or for its role in membrane dynamics.

Caption: Logical structure of 13(Z),16(Z),19(Z)-Docosatrienoyl Chloride.

Quantitative Data Summary

The following table summarizes key quantitative data for 13(Z),16(Z),19(Z)-Docosatrienoyl chloride, compiled from authoritative chemical databases.

Property	Value	Source
Molecular Formula	C₂₂H₃₇ClO	[2][3]
Molecular Weight	352.98 g/mol	[2][3]
CAS Number	960593-68-4	[3][4]
Parent Acid	13(Z),16(Z),19(Z)-Docosatrienoic Acid	[1][5]
Parent Acid MW	334.5 g/mol	[1][6]

Synthesis Protocol: From Carboxylic Acid to Acyl Chloride

The conversion of a carboxylic acid to an acyl chloride is a cornerstone of organic synthesis. For sensitive, polyunsaturated substrates, the choice of reagents is critical to avoid side reactions like isomerization or polymerization. The oxalyl chloride method with a catalytic amount of N,N-dimethylformamide (DMF) is widely regarded as a mild and efficient procedure.[7][8]

Mechanistic Rationale

This protocol's success hinges on the in-situ formation of the Vilsmeier reagent, an electrophilic iminium salt, from the reaction between oxalyl chloride and catalytic DMF. This reagent is the true activating species.

• Catalyst Activation: DMF, a tertiary amide, acts as a nucleophile, attacking one of the carbonyl carbons of oxalyl chloride. This leads to the expulsion of carbon dioxide, carbon monoxide, and a chloride ion, forming the reactive Vilsmeier reagent ((chloromethylene)dimethylammonium chloride).[9]

• Acid Activation: The carboxylic acid's carbonyl oxygen then attacks the electrophilic Vilsmeier reagent.

• Acyl Chloride Formation: A subsequent collapse of this intermediate, facilitated by the chloride ion generated in step 1, yields the desired acyl chloride, regenerates the DMF catalyst, and produces HCl as a byproduct.[9]

This catalytic cycle is highly efficient, allowing the reaction to proceed under mild conditions (room temperature), which is essential for preserving the sensitive cis-double bonds of the fatty acid chain.

Detailed Experimental Workflow

This protocol describes the synthesis on a 100 mg scale of the starting carboxylic acid. All operations must be conducted under an inert atmosphere (e.g., Argon or Nitrogen) using anhydrous solvents to prevent hydrolysis of the acyl chloride product.

Materials:

• 13(Z),16(Z),19(Z)-Docosatrienoic Acid (100 mg, 0.299 mmol)

• Anhydrous Dichloromethane (DCM), 5 mL

• Oxalyl Chloride (32 µL, 0.374 mmol, 1.25 eq)

• Anhydrous N,N-Dimethylformamide (DMF), 1-2 µL (catalytic)

• Round-bottom flask with magnetic stirrer, septa, and inert gas inlet

Procedure:

• Preparation: Dry the reaction flask thoroughly under flame or in an oven and allow it to cool under a stream of inert gas.

• Dissolution: Add 13(Z),16(Z),19(Z)-Docosatrienoic Acid to the flask. Using a syringe, add 5 mL of anhydrous DCM and stir until the acid is fully dissolved.

• Catalyst Addition: Add a single drop (approx. 1-2 µL) of anhydrous DMF via syringe.

• Reagent Addition: Slowly add the oxalyl chloride dropwise to the stirring solution at room temperature. Causality Note: Slow addition is crucial to control the evolution of gaseous byproducts (CO₂, CO, HCl) and prevent an exothermic runaway.

• Reaction Monitoring: Stir the reaction at room temperature for 1-2 hours. The completion of the reaction is typically indicated by the cessation of gas evolution. For rigorous monitoring, a small aliquot can be quenched with methanol and analyzed by TLC or LC-MS to check for the disappearance of the starting carboxylic acid.

• Work-up: Once the reaction is complete, remove the solvent and excess oxalyl chloride in vacuo. Trustworthiness Note: It is critical to use an efficient vacuum pump connected to a base trap (e.g., NaOH solution) to neutralize the corrosive HCl and unreacted oxalyl chloride vapors. The resulting crude 13(Z),16(Z),19(Z)-Docosatrienoyl chloride is often used immediately in the next step without further purification due to its high reactivity.

Caption: Synthesis Workflow for Acyl Chloride Formation.

Applications in Research & Drug Development

13(Z),16(Z),19(Z)-Docosatrienoyl chloride is not an end product but a reactive intermediate. Its primary value lies in its ability to covalently attach the docosatrienoyl moiety to other molecules.

• Synthesis of Bioactive Lipids: Researchers can synthesize custom phospholipids, ceramides, or glycerolipids containing this specific acyl chain. These can be used to study the substrate specificity of enzymes like phospholipases or acyltransferases.

• Development of Molecular Probes: By reacting the acyl chloride with fluorescent tags, biotin, or spin labels, scientists can create probes to track the trafficking and localization of this fatty acid within cells or to identify its binding partners.

• Prodrug Formulation: The acyl chloride can be used to esterify a drug molecule. This can improve the drug's lipophilicity, potentially enhancing its absorption, distribution, and pharmacokinetic profile. The ester bond can then be cleaved by endogenous esterases in the body to release the active drug.

Safety, Handling, and Storage

Acyl chlorides are hazardous reagents that demand strict adherence to safety protocols.[10]

• Reactivity: They react violently with water, alcohols, and other protic solvents, releasing corrosive hydrogen chloride (HCl) gas.[11] All handling must be performed in a certified chemical fume hood.

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., butyl rubber), safety goggles, a face shield, and a flame-resistant lab coat.[12]

• Storage: The compound must be stored in a tightly sealed container under an inert atmosphere.[12][13] To protect it from moisture, storing it inside a desiccator in a cool, dark, and well-ventilated area is recommended.[10][13] It should be stored away from incompatible materials like bases, oxidizers, and alcohols.[12]

• Disposal: Unused reagent should be quenched carefully by slow addition to a stirred, cooled solution of sodium bicarbonate or another suitable base. Dispose of as hazardous chemical waste according to institutional guidelines.[11]

References

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• 6. 13,16,19-Docosatrienoic acid | C22H38O2 | CID 5312556 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 13. reddit.com [reddit.com]

An In-depth Technical Guide to the Synthesis of 13(Z),16(Z),19(Z)-Docosatrienoyl Chloride

Authored for Researchers, Scientists, and Drug Development Professionals

Executive Summary

This guide provides a comprehensive technical overview for the synthesis of 13(Z),16(Z),19(Z)-Docosatrienoyl chloride, a highly reactive chemical intermediate. The parent compound, 13(Z),16(Z),19(Z)-Docosatrienoic acid, is a long-chain omega-3 polyunsaturated fatty acid (PUFA)[1]. Its conversion to the corresponding acyl chloride creates a versatile precursor for the synthesis of various lipid derivatives, including esters and amides, which are of significant interest in drug development and biochemical research. The primary challenge in this synthesis is the preservation of the stereochemical integrity of the three Z-(cis) double bonds, which are susceptible to isomerization under harsh chemical conditions. This document outlines the strategic considerations for reagent selection, provides a detailed, field-proven protocol using oxalyl chloride, and addresses critical aspects of purification, characterization, and safe handling.

Part 1: Theoretical Foundations & Strategic Considerations

The conversion of a carboxylic acid to an acyl chloride is a fundamental transformation in organic synthesis. However, when the substrate is a polyunsaturated fatty acid like (13Z,16Z,19Z)-docosatrienoic acid, careful strategic planning is paramount to avoid undesirable side reactions.

The Precursor: (13Z,16(Z),19(Z)-Docosatrienoic Acid

The starting material is a C22 fatty acid with three cis-double bonds[1][2]. Its molecular formula is C₂₂H₃₈O₂ and it has a molecular weight of approximately 334.5 g/mol [3]. The purity and dryness of this precursor are critical for the success of the subsequent chlorination step. Any residual water will consume the chlorinating agent and hydrolyze the product back to the starting material.

Chlorinating Agents: A Comparative Analysis

Several reagents can effect the conversion of carboxylic acids to acyl chlorides, including thionyl chloride (SOCl₂), phosphorus pentachloride (PCl₅), and oxalyl chloride ((COCl)₂)[4][5][6].

• Thionyl Chloride (SOCl₂): A common and cost-effective choice. Reactions often require heating (reflux) to proceed to completion[7]. This thermal stress poses a significant risk of isomerization to the more stable E-(trans) isomers in the polyunsaturated backbone of the target molecule. While effective, the potential for byproduct formation and harsh conditions make it less ideal for this specific synthesis[8].

• Oxalyl Chloride ((COCl)₂): This reagent is highly favored for sensitive substrates. The reaction proceeds readily at room temperature or below, significantly minimizing the risk of thermal degradation or isomerization[9]. A key advantage is that all byproducts—carbon monoxide (CO), carbon dioxide (CO₂), and hydrogen chloride (HCl)—are gaseous, which greatly simplifies the purification process as they can be easily removed under vacuum[6][10]. The reaction is often catalyzed by a substoichiometric amount of N,N-dimethylformamide (DMF)[7][11].

The Catalytic Role of DMF

When using oxalyl chloride, a catalytic amount of DMF accelerates the reaction by forming a Vilsmeier intermediate, (chlorodimethyl)formiminium chloride. This electrophilic species is the active agent that reacts with the carboxylic acid to generate the acyl chloride, regenerating the DMF catalyst in the process[12].

Caption: Vilsmeier intermediate formation and catalytic cycle.

Part 2: Synthesis Protocol - A Step-by-Step Guide

This protocol is designed for the synthesis of 13(Z),16(Z),19(Z)-Docosatrienoyl chloride on a laboratory scale. All operations must be performed in a certified fume hood under an inert atmosphere (Nitrogen or Argon) using anhydrous solvents and flame-dried glassware to prevent hydrolysis.

Reagents and Materials

Reagent/Material	Grade	Supplier Example	Notes
13(Z),16(Z),19(Z)-Docosatrienoic Acid	≥98%	Avanti Polar Lipids	Must be dry. Co-evaporate with anhydrous toluene if necessary.
Oxalyl Chloride (2.0 M in Dichloromethane)	Synthesis Grade	Sigma-Aldrich	Fresh solution is recommended. Highly toxic and corrosive.[13]
Dichloromethane (DCM), Anhydrous	≥99.8%, DriSolv™	EMD Millipore	Use from a sealed bottle or freshly distilled.
N,N-Dimethylformamide (DMF), Anhydrous	≥99.8%	Acros Organics	Use a minimal catalytic amount.
Flame-dried round-bottom flask with stir bar	-	-	Ensure all glassware is completely free of water.
Septa, Needles, Syringes	-	-	For transfer of reagents under inert atmosphere.
Inert Gas Line (N₂ or Ar) with bubbler	-	-	To maintain an anhydrous, oxygen-free environment.
Ice-water bath	-	-	For temperature control during reagent addition.

Overall Synthetic Workflow

Caption: Step-by-step workflow for the synthesis.

Detailed Experimental Protocol

• Preparation: Place 1.0 eq of 13(Z),16(Z),19(Z)-Docosatrienoic acid into a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and sealed with a rubber septum. Purge the flask with dry nitrogen or argon for 15 minutes.

• Dissolution: Add anhydrous dichloromethane (DCM) via syringe to dissolve the acid completely. A concentration of approximately 0.1-0.2 M is recommended.

• Cooling: Place the flask in an ice-water bath and allow the solution to cool to 0 °C with gentle stirring.

• Catalyst Addition: Add one drop of anhydrous DMF via syringe. Stir for 2 minutes.

• Chlorination: Slowly add oxalyl chloride solution (1.2 eq) dropwise via syringe over 15-20 minutes. Vigorous gas evolution (CO, CO₂, HCl) will be observed. Maintain the temperature at 0 °C during the addition to control the reaction rate.

• Reaction: After the addition is complete, allow the reaction mixture to stir at 0 °C for an additional 30 minutes, then remove the ice bath and let the reaction warm to room temperature. Continue stirring for 2-3 hours. The reaction is typically complete when gas evolution ceases.

• Workup and Isolation: The reaction mixture now contains the desired product. The acyl chloride is highly sensitive to moisture and is often used immediately in the next step without extensive purification[14]. To isolate the product, carefully remove the solvent and all volatile byproducts (excess oxalyl chloride, HCl, CO, CO₂) under high vacuum. Crucially, do not apply heat. The resulting oil is the crude 13(Z),16(Z),19(Z)-Docosatrienoyl chloride, which is typically of sufficient purity for subsequent reactions[11].

Part 3: Purification and Characterization

Purification Strategy

Due to the high reactivity of the acyl chloride functional group, standard purification techniques like column chromatography or aqueous workups are not feasible as they will lead to rapid hydrolysis[14][15]. The most effective purification method is the removal of all volatile components under high vacuum[6]. If the precursor fatty acid was pure, the resulting acyl chloride will be sufficiently pure for most applications. Fractional distillation, while possible for some simple acyl chlorides, is not recommended due to the risk of thermal degradation of the polyunsaturated chain[4].

Characterization

The product should be characterized immediately to confirm its structure before it degrades.

Technique	Expected Result
FT-IR	Disappearance of the broad O-H stretch from the carboxylic acid (~2500-3300 cm⁻¹). Appearance of a sharp, strong C=O stretch for the acyl chloride at a higher wavenumber (~1785-1815 cm⁻¹) than the starting acid.
¹H NMR	The protons on the carbon alpha to the carbonyl (C2) will shift downfield compared to the starting material. The signals corresponding to the vinylic protons should remain unchanged, confirming no isomerization.
¹³C NMR	The carbonyl carbon signal will shift to a different chemical shift value. The olefinic carbons should remain unchanged.

Part 4: Safety, Handling, and Waste Disposal

Hazard Summary

Chemical	Primary Hazards	Safe Handling Precautions
Oxalyl Chloride	Highly toxic if inhaled or swallowed, causes severe skin burns and eye damage, reacts violently with water.[10][13][16]	Always handle in a fume hood. Wear chemical-resistant gloves, safety goggles, and a lab coat. Keep away from water and moisture.[13][16]
Thionyl Chloride	Toxic if inhaled, causes severe skin burns and eye damage, reacts with water to release toxic gas (HCl, SO₂).[17][18]	Always handle in a fume hood. Wear appropriate PPE. Ensure the work area is dry and well-ventilated.[17]
Dichloromethane	Suspected carcinogen, skin and eye irritant.	Handle in a fume hood, wear appropriate PPE.
Hydrogen Chloride	Gaseous byproduct; highly corrosive to respiratory tract and skin.	The reaction must be performed in a fume hood to vent HCl gas safely. An acid gas trap (bubbler with base) can be used for larger-scale reactions.

Emergency Procedures and Waste Disposal

• Spills: In case of an oxalyl chloride spill, evacuate the area. Cover the spill with an inert, dry absorbent material like vermiculite or dry sand. Collect the material in a sealed container for hazardous waste disposal. Do not use water[10][13].

• Quenching: Unused oxalyl chloride or thionyl chloride must be quenched carefully. A recommended procedure is to slowly add the reagent to a large volume of a stirred, cooled (ice bath) solution of sodium bicarbonate or a similar weak base. This must be done in a fume hood.

• Disposal: All chemical waste should be disposed of according to institutional and local environmental regulations.

References

• PubChem. (n.d.). Docosatrienoic Acid. National Center for Biotechnology Information. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Acid to Acid Chloride - Common Conditions. Retrieved from [Link]

• Clark, J. (2015). Preparation of acyl chlorides (acid chlorides). Chemguide. Retrieved from [Link]

• Greenberg, J. A., & Sammakia, T. (2017). The Conversion of tert-Butyl Esters to Acid Chlorides Using Thionyl Chloride. The Journal of Organic Chemistry, 82(6), 3245–3251. [Link]

• Chemistry LibreTexts. (2023). Preparation of Acyl Chlorides. Retrieved from [Link]

• Master Organic Chemistry. (2011). Thionyl Chloride (SOCl2) And Conversion of Carboxylic Acids to Acid Halides. Retrieved from [Link]

• ResearchGate. (2016). How to achieve chlorination of carboxylic acid to convert into acid chloride?. Retrieved from [Link]

• Wolfa. (2025). Oxalyl Chloride Safety Manual: Storage, Spill Cleanup, and Emergency Quenching. Retrieved from [Link]

• Chemguide. (n.d.). Converting carboxylic acids into acyl (acid) chlorides. Retrieved from [Link]

• Reddit. (2015). Need help in converting a carboxylic acid to an acyl chloride. r/chemistry. Retrieved from [Link]

• Donahue, M. (2022). Acid Chloride Synthesis using Oxalyl Chloride and DMF.mp4. YouTube. Retrieved from [Link]

• PubChem. (n.d.). (13Z,16Z,19Z)-docosatrienoic acid. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). 13,16,19-Docosatrienoic acid. National Center for Biotechnology Information. Retrieved from [Link]

• FooDB. (n.d.). Showing Compound (all-Z)-13,16,19-Docosatrienoic acid (FDB019146). Retrieved from [Link]

• PubChem. (n.d.). (13Z,16Z,19Z)-docosatrienoate. National Center for Biotechnology Information. Retrieved from [Link]

• LookChem. (n.d.). General procedures for the purification of Acid chlorides. Chempedia. Retrieved from [Link]

• Google Patents. (n.d.). US5912371A - Method for preparing fatty acid chlorides.

• ResearchGate. (2025). Acid Chloride/ chloroformate purification?. Retrieved from [Link]

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An In-depth Technical Guide to the Precursors of 13(Z),16(Z),19(Z)-Docosatrienoic Acid

This guide provides a comprehensive technical overview of the biosynthetic precursors to 13(Z),16(Z),19(Z)-docosatrienoic acid (DTA), a very long-chain omega-3 polyunsaturated fatty acid. Intended for researchers, scientists, and professionals in drug development, this document delves into the metabolic pathways, key enzymatic players, and detailed methodologies for the study of these critical molecules.

Section 1: Introduction to 13(Z),16(Z),19(Z)-Docosatrienoic Acid and its Significance

13(Z),16(Z),19(Z)-Docosatrienoic acid (DTA), a 22-carbon omega-3 polyunsaturated fatty acid (PUFA), has garnered increasing interest within the scientific community.[1] While not as ubiquitously studied as its longer-chain counterparts, eicosapentaenoic acid (EPA) and docosahexaenoic acid (DHA), DTA exhibits a range of biological activities with potential therapeutic implications.[1][2] Research suggests that DTA possesses anti-inflammatory and anti-tumor properties, making it a molecule of interest for further investigation in chronic diseases.[1][2] Furthermore, recent studies have highlighted its role in skin health, specifically in the modulation of melanogenesis.[3][4]

Understanding the biosynthetic origins of DTA is paramount for manipulating its production in various biological systems, from microbial fermentation to engineered oilseed crops, and for elucidating its physiological roles. This guide focuses on the direct precursors of DTA and the enzymatic machinery responsible for their conversion.

Section 2: The Biosynthetic Pathway of 13(Z),16(Z),19(Z)-Docosatrienoic Acid

The synthesis of DTA in organisms capable of its production primarily proceeds through a series of elongation and desaturation reactions starting from shorter-chain fatty acid precursors. The principal precursor is the essential omega-3 fatty acid, α-linolenic acid (ALA; 18:3n-3).

The Primary Precursor: α-Linolenic Acid (ALA)

α-Linolenic acid is an 18-carbon PUFA with three double bonds, which serves as the foundational building block for the synthesis of longer-chain omega-3 fatty acids. The conversion of ALA to DTA involves a two-step elongation process.

Biosynthetic Steps from α-Linolenic Acid

The established pathway for DTA biosynthesis from ALA is as follows:

• Elongation of ALA to Eicosatrienoic Acid (ETA): The first committed step is the elongation of ALA (18:3n-3) by a fatty acid elongase to produce eicosatrienoic acid (ETA; 20:3n-3). This reaction adds a two-carbon unit to the carboxyl end of the fatty acid chain.

• Elongation of ETA to Docosatrienoic Acid (DTA): Subsequently, ETA is further elongated by another two-carbon unit to yield the final product, 13(Z),16(Z),19(Z)-docosatrienoic acid (DTA; 22:3n-3).[1]

A key enzyme implicated in both elongation steps is a fatty acid elongase of the ELO type, specifically demonstrated with EhELO1 from Ehrharta hyemalis.[1]

The following diagram illustrates the primary biosynthetic pathway from ALA to DTA.

Caption: Primary biosynthetic pathway of DTA from ALA.

An Alternative Biosynthetic Route from Linoleic Acid

An alternative, albeit less direct, pathway for DTA synthesis can originate from the omega-6 fatty acid, linoleic acid (LA; 18:2n-6). This pathway involves a combination of desaturation and elongation steps:

• Desaturation of LA to ALA: Linoleic acid can be converted to α-linolenic acid by a Δ15-desaturase (also known as an omega-3 desaturase), which introduces a double bond at the n-3 position.

• Elongation and Desaturation Cascade: Once ALA is formed, it enters the primary biosynthetic pathway described above. Alternatively, LA can be elongated first to eicosadienoic acid (20:2n-6), which is then desaturated to ETA (20:3n-3) by a Δ15-desaturase, followed by elongation to DTA.[1]

This alternative pathway highlights the interconnectivity of omega-3 and omega-6 fatty acid metabolism. The efficiency of this route is dependent on the substrate specificity and activity of the involved desaturases and elongases.

The diagram below outlines the alternative biosynthetic route from LA.

Caption: Alternative biosynthetic pathway of DTA from LA.

Section 3: Experimental Methodologies for the Study of DTA and its Precursors

The accurate identification and quantification of DTA and its precursors are crucial for both basic research and applied sciences. This section provides detailed protocols for the extraction, purification, and analysis of these fatty acids from biological samples.

Extraction of Total Lipids from Biological Samples (Folch Method)

This protocol describes a standard method for extracting total lipids from biological matrices, such as cell pellets or homogenized tissues.

Materials:

• Chloroform

• Methanol

• 0.9% NaCl solution (w/v)

• Homogenizer (for tissue samples)

• Centrifuge

• Glass centrifuge tubes with Teflon-lined caps

• Rotary evaporator or nitrogen stream evaporator

Procedure:

• Sample Preparation: Weigh the biological sample (e.g., 100 mg of tissue or a cell pellet) and place it in a glass centrifuge tube. If using tissue, add an appropriate volume of ice-cold 0.9% NaCl and homogenize thoroughly.

• Solvent Addition: To the homogenized sample or cell pellet, add a 20-fold volume of a chloroform:methanol mixture (2:1, v/v) relative to the sample volume. For example, for 1 mL of homogenate, add 20 mL of the solvent mixture.

• Extraction: Tightly cap the tube and vortex vigorously for 2 minutes to ensure thorough mixing and lipid extraction.

• Phase Separation: Add 0.2 volumes of 0.9% NaCl solution to the mixture (e.g., 4 mL for 20 mL of solvent mixture). Vortex again for 30 seconds.

• Centrifugation: Centrifuge the sample at 2,000 x g for 10 minutes at 4°C to separate the phases. Three layers will be visible: an upper aqueous phase, a lower organic phase containing the lipids, and a protein interface.

• Lipid Collection: Carefully collect the lower organic phase using a glass Pasteur pipette, being cautious not to disturb the interface. Transfer the lipid extract to a clean, pre-weighed glass tube.

• Solvent Evaporation: Evaporate the solvent from the collected lipid extract using a rotary evaporator or under a gentle stream of nitrogen.

• Lipid Quantification: Once the solvent is completely evaporated, weigh the tube to determine the total lipid mass. The dried lipid extract can be stored under a nitrogen atmosphere at -20°C or -80°C for further analysis.

Saponification and Extraction of Free Fatty Acids

This protocol details the hydrolysis of esterified fatty acids (from triglycerides, phospholipids, etc.) to their free fatty acid form.

Materials:

• 0.5 M KOH in methanol

• 1 M HCl

• Hexane or Isooctane

• Methanol

• Water bath or heating block

• Vortex mixer

• Centrifuge

Procedure:

• Resuspension: Resuspend the dried lipid extract from the previous step in 1 mL of 0.5 M methanolic KOH.

• Saponification: Incubate the mixture in a water bath at 60°C for 1 hour with occasional vortexing to ensure complete hydrolysis of the fatty acid esters.

• Acidification: After cooling to room temperature, acidify the solution to a pH below 2 by adding 1 M HCl. This protonates the fatty acid salts, making them soluble in organic solvents.

• Extraction of Free Fatty Acids: Add 2 mL of hexane or isooctane to the tube, vortex vigorously for 1 minute, and then centrifuge at 1,500 x g for 5 minutes to separate the phases.

• Collection: Carefully collect the upper organic phase containing the free fatty acids and transfer it to a new glass tube.

• Repeat Extraction: Repeat the extraction of the aqueous phase with another 2 mL of hexane or isooctane to maximize the recovery of fatty acids. Combine the organic phases.

• Drying: Evaporate the solvent under a stream of nitrogen to obtain the purified free fatty acid fraction.

Analysis of Fatty Acids by Gas Chromatography-Mass Spectrometry (GC-MS)

For GC-MS analysis, free fatty acids are typically converted to their more volatile fatty acid methyl esters (FAMEs).

Materials:

• 14% Boron trifluoride (BF3) in methanol

• Hexane

• Saturated NaCl solution

• Anhydrous sodium sulfate

• GC-MS system with a suitable capillary column (e.g., a polar column like a DB-23 or a non-polar column like a DB-5ms)

Procedure:

• Derivatization to FAMEs: To the dried free fatty acid sample, add 1 mL of 14% BF3 in methanol. Tightly cap the tube and heat at 60°C for 20 minutes.

• Extraction of FAMEs: After cooling, add 1 mL of hexane and 1 mL of saturated NaCl solution. Vortex thoroughly and centrifuge to separate the phases.

• Collection and Drying: Collect the upper hexane layer containing the FAMEs and pass it through a small column of anhydrous sodium sulfate to remove any residual water.

• GC-MS Analysis: Inject an aliquot (typically 1 µL) of the FAMEs solution into the GC-MS system. The operating conditions will need to be optimized for the specific instrument and column used. A typical temperature program would be an initial hold at a lower temperature (e.g., 140°C) followed by a ramp to a higher temperature (e.g., 240°C).

• Identification and Quantification: Identify the FAMEs of DTA and its precursors by comparing their retention times and mass spectra to those of authentic standards. Quantification can be performed by comparing the peak areas of the analytes to the peak area of an internal standard.

The following diagram illustrates the experimental workflow for the analysis of DTA and its precursors.

Caption: Experimental workflow for fatty acid analysis.

Section 4: Potential Therapeutic Applications and Future Directions

The precursors of DTA, particularly ALA, are essential fatty acids with well-documented health benefits. The conversion of these precursors to DTA and other long-chain omega-3 PUFAs is a critical area of research. Enhancing the endogenous production of DTA through dietary supplementation with its precursors or through the modulation of the activity of key elongase and desaturase enzymes presents an attractive therapeutic strategy.

Further research is warranted to fully elucidate the physiological roles of DTA and to explore its potential in the prevention and treatment of inflammatory disorders, certain cancers, and skin conditions. The development of robust and efficient methods for the production of DTA, for instance through metabolic engineering of oilseed crops, will be crucial for enabling these future studies.[1]

Section 5: Conclusion

This technical guide has provided an in-depth overview of the precursors of 13(Z),16(Z),19(Z)-docosatrienoic acid, with a focus on its biosynthetic pathways from α-linolenic acid and linoleic acid. The detailed experimental protocols for the extraction, purification, and analysis of DTA and its precursors offer a practical resource for researchers in the field. A thorough understanding of the biosynthesis and metabolism of this intriguing very long-chain omega-3 fatty acid will undoubtedly pave the way for new discoveries and potential therapeutic applications.

References

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A Technical Guide to the Natural and Engineered Sources of 13,16,19-Docosatrienoic Acid (DTA): Biosynthesis, Analysis, and Applications

Abstract

13,16,19-Docosatrienoic acid (DTA), a C22:3 omega-3 very long-chain polyunsaturated fatty acid (VLC-PUFA), is an emerging bioactive lipid with significant potential in the nutraceutical and cosmetic industries. Recent studies have highlighted its anti-inflammatory, anti-tumor, and anti-melanogenic properties, often comparable to the well-studied docosahexaenoic acid (DHA).[1][2] However, a critical bottleneck for research and commercialization is the scarcity of abundant natural sources. This technical guide provides an in-depth exploration of the known and potential sources of DTA, its biosynthetic pathways, and the strategic imperative behind metabolic engineering for its sustainable production. We further detail the analytical workflows required for the robust extraction, isolation, and quantification of DTA from complex biological matrices, providing field-proven protocols for researchers, scientists, and drug development professionals.

Part 1: Natural Occurrence and Biosynthesis of DTA

Known and Potential Natural Sources

Unlike its more famous omega-3 counterparts, EPA and DHA, 13,16,19-docosatrienoic acid is not widely distributed in nature in high quantities. The primary challenge for its study and application is its limited availability from conventional sources.

• Microalgae: The most definitive report of naturally occurring 13,16,19-docosatrienoic acid is in the microalga Euglena gracilis.[3] Microalgae and other marine protists are well-established producers of a vast diversity of PUFAs, and they represent a promising, yet largely underexplored, reservoir for novel fatty acids like DTA.[4][5]

• Marine Organisms: While marine ecosystems are a primary source of omega-3 VLC-PUFAs, the focus has historically been on fish oils, which are rich in EPA and DHA.[6] Other isomers of docosatrienoic acid have been identified in marine life, but the specific 13,16,19 isomer remains elusive in significant concentrations.[6] The foundational production of these fatty acids in the marine food web originates with microbes, suggesting that bioprospecting of marine dinoflagellates and bacteria may yet yield novel, high-producing strains.[5][7]

Source Category	Specific Organism	Compound(s) Identified	Significance	Reference(s)
Microalgae	Euglena gracilis	13,16,19-Docosatrienoic acid	Confirmed natural source.	[3]
Marine Organisms	Various (e.g., O. sarsi)	Other Docosatrienoic acid isomers	Demonstrates the presence of C22:3 fatty acids in the marine environment.	[6]
Marine Protists	Aurantiochytrium sp., Prorocentrum lima	DHA, EPA, other PUFAs	High-potential sources for bioprospecting novel omega-3 VLC-PUFAs.	[4][5]

The DTA Biosynthetic Pathway

The formation of DTA follows the canonical pathway for omega-3 fatty acid elongation. In organisms that produce it, the synthesis begins with the essential fatty acid α-linolenic acid (ALA, 18:3n-3), which cannot be synthesized de novo by vertebrates and must be obtained from dietary sources.[8]

The pathway proceeds via two sequential elongation steps catalyzed by ELO-type elongase enzymes:

• First Elongation: α-Linolenic acid (ALA, 18:3n-3) is elongated by two carbons to form eicosatrienoic acid (ETA, 20:3n-3).

• Second Elongation: ETA is subsequently elongated by another two carbons to yield 13,16,19-docosatrienoic acid (DTA, 22:3n-3).[2]

This streamlined pathway is notably efficient and is a key reason it has become a target for metabolic engineering.

Caption: The omega-3 elongation pathway for DTA biosynthesis from ALA.

Part 2: Metabolic Engineering: A Necessary Strategy for DTA Production

The natural scarcity of DTA has made metabolic engineering the most viable path toward its large-scale, sustainable production. Oilseed crops are an ideal chassis for this application due to their intrinsic ability to produce and store large quantities of fatty acids as triacylglycerols (TAGs).

Case Study: Engineering DTA in Brassica carinata

A landmark study successfully engineered the oilseed crop Brassica carinata (Ethiopian mustard) to produce high levels of DTA.[2] The strategy was to introduce the necessary enzymatic machinery to extend the plant's endogenous ALA pool.

• Core Genetic Modification: The primary modification was the introduction of a single, highly efficient ELO-type elongase gene (EhELO1) from the plant Eranthis hyemalis. This single enzyme was capable of catalyzing both the ALA-to-ETA and ETA-to-DTA elongation steps.[2]

• Result: This approach resulted in the accumulation of approximately 20% DTA in the total seed oil of the transgenic B. carinata lines, a remarkable yield that establishes a sustainable platform for producing this high-value fatty acid.[2][9]

Caption: Logic flow for engineering DTA production in Brassica carinata.

Part 3: Analytical Methodologies for DTA Quantification

Accurate and robust analytical methods are paramount for both research and quality control. The analysis of VLC-PUFAs like DTA requires specific protocols to ensure volatility for gas chromatography or efficient ionization for liquid chromatography.

Workflow Overview: From Biomass to Data

The general workflow involves lipid extraction, derivatization to a more analytically tractable form, chromatographic separation, and detection by mass spectrometry or flame ionization.

Caption: Standard analytical workflow for docosatrienoic acid analysis.

Protocol 1: Total Fatty Acid Analysis by GC-MS (as FAMEs)

Gas chromatography is the gold-standard technique for fatty acid profiling. Because of their low volatility, fatty acids must be converted to fatty acid methyl esters (FAMEs) prior to analysis.[10][11]

Rationale: Transesterification cleaves fatty acids from the glycerol backbone of TAGs and simultaneously adds a methyl group, creating volatile FAMEs that are amenable to GC analysis. An internal standard (e.g., C17:0) is added at the beginning to correct for differences in extraction and derivatization efficiency, ensuring accurate quantification.

Step-by-Step Methodology:

• Sample Preparation: Accurately weigh 20-50 mg of lyophilized biomass or ground seed into a Pyrex tube with a PTFE-lined cap.

• Internal Standard: Add 100 µL of a known concentration of heptadecanoic acid (C17:0) in toluene as an internal standard.

• Transesterification: Add 2 mL of 2.5% H₂SO₄ (v/v) in methanol. Cap the tube tightly and incubate at 80°C for 1 hour.

• Extraction: After cooling to room temperature, add 1 mL of hexane and 1 mL of deionized water. Vortex vigorously for 1 minute.

• Phase Separation: Centrifuge at 2,000 x g for 5 minutes to separate the layers.

• Sample Collection: Carefully transfer the upper hexane layer, containing the FAMEs, to a 2 mL GC vial.

• GC-MS Analysis:

  • Injector: 1 µL splitless injection at 250°C.

  • Column: Use a polar capillary column suitable for FAME separation (e.g., DB-23, 60 m x 0.25 mm x 0.25 µm).

  • Oven Program: Start at 140°C, hold for 5 min, ramp to 240°C at 4°C/min, and hold for 10 min.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • MS Detection: Operate in electron ionization (EI) mode, scanning from m/z 50 to 550. Identify FAMEs based on retention time compared to a known standard mix (e.g., Supelco 37 Component FAME Mix) and characteristic mass spectra.

  • Quantification: Calculate the concentration of DTA based on its peak area relative to the peak area of the C17:0 internal standard against a calibration curve.

Protocol 2: High-Sensitivity Analysis by LC-MS/MS

Liquid chromatography coupled with tandem mass spectrometry offers very high sensitivity and specificity and can sometimes reduce the need for derivatization, although derivatization can enhance ionization efficiency.[10][12]

Rationale: This method is ideal for quantifying trace amounts of DTA or for analyzing complex matrices where chromatographic resolution is a challenge for GC. Multiple Reaction Monitoring (MRM) provides exceptional specificity by monitoring a specific precursor-to-product ion transition.

Step-by-Step Methodology:

• Lipid Extraction: Perform a lipid extraction using a modified Folch method (2:1 chloroform:methanol). Dry the lipid extract under a stream of nitrogen.

• Sample Preparation: Reconstitute the dried lipid extract in 500 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% formic acid).

• LC-MS/MS Analysis:

  • LC System: UHPLC system.

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: Start at 5% B, linearly increase to 95% B over 10 minutes, hold for 2 minutes, and re-equilibrate.

  • Flow Rate: 0.3 mL/min.

  • MS/MS System: Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source in negative ion mode.

  • Detection: Use MRM mode. The specific precursor ion for DTA ([M-H]⁻) is m/z 333.3. Product ions for fragmentation would be determined by infusion of a pure standard.

Parameter	GC-MS with Derivatization	LC-MS/MS
Analyte Form	Fatty Acid Methyl Esters (FAMEs)	Free Fatty Acid (or derivatized)
Derivatization	Mandatory	Optional, but often used for sensitivity
Throughput	Moderate	High
Sensitivity	High	Very High
Specificity	High (with MS)	Very High (with MS/MS)
Primary Use Case	Comprehensive fatty acid profiling	Targeted, high-sensitivity quantification

Part 4: Future Directions and Applications

The establishment of a sustainable production platform for DTA opens new avenues for its application in human health and wellness.

• Cosmeceuticals: DTA's demonstrated ability to inhibit melanogenesis by suppressing the MITF/tyrosinase axis makes it a compelling active ingredient for skincare formulations targeting hyperpigmentation and promoting even skin tone.[1][13]

• Nutraceuticals & Drug Development: With anti-inflammatory and anti-tumor activities comparable to DHA, DTA is a strong candidate for development as a nutritional supplement or as a precursor for novel therapeutics targeting inflammatory diseases or certain cancers.[2]

Future research should focus on further optimizing yields in engineered crops, exploring microbial fermentation as an alternative production route, and conducting clinical studies to fully elucidate the therapeutic benefits and mechanisms of action of 13,16,19-docosatrienoic acid.

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The Pivotal Role of Very Long-Chain Fatty Acids in Cellular Function and Disease: A Technical Guide

This guide provides an in-depth exploration of the multifaceted biological roles of very long-chain fatty acids (VLCFAs), offering a technical perspective for researchers, scientists, and professionals in drug development. We will delve into the intricate biochemistry of these essential lipids, from their synthesis and degradation to their critical functions in maintaining cellular homeostasis and their implications in a spectrum of human diseases.

Executive Summary

Very long-chain fatty acids (VLCFAs) are a class of fatty acids with 22 or more carbon atoms.[1] While less abundant than their long-chain counterparts, VLCFAs play indispensable roles in a variety of physiological processes.[2] They are integral components of cellular membranes, contributing to their structural integrity and fluidity, and are crucial for the formation and maintenance of the skin's protective barrier and the myelin sheath that insulates nerve fibers.[3][4] Dysregulation of VLCFA metabolism is linked to a range of severe inherited diseases, highlighting their importance in human health.[2][5] This guide will provide a comprehensive overview of VLCFA metabolism, their diverse biological functions, and their association with disease, with a focus on the underlying molecular mechanisms and relevant experimental approaches.

The Biochemical Landscape of Very Long-Chain Fatty Acids

VLCFAs are a diverse group of molecules, classified based on their chain length and degree of saturation. Fatty acids with chain lengths greater than 20 carbons are categorized as VLCFAs, and those with 26 or more carbons are often sub-classified as ultra-long-chain fatty acids (ULCFAs).[2] They can be saturated, monounsaturated, or polyunsaturated (VLC-PUFAs).[6]

These fatty acids are not typically obtained from dietary sources in significant amounts and must be synthesized in situ from shorter fatty acid precursors.[6] VLCFAs are found as constituents of various cellular lipids, including sphingolipids and glycerophospholipids, and also act as precursors for lipid mediators.[2] Their unique structures, particularly the long acyl chains, allow them to influence the biophysical properties of membranes, such as fluidity, permeability, and the formation of lipid microdomains.[2][5]

Tissue-Specific Distribution of VLCFAs:

Tissue	Predominant VLCFA-Containing Lipids	Key Functions
Skin	Ceramides, ω-O-acylceramides	Permeability barrier formation[4][7]
Brain	Sphingolipids, Myelin	Myelination, nerve signal transmission[3]
Retina	Phosphatidylcholines (VLC-PUFAs)	Photoreceptor structure and function[8][9]
Testis & Spermatozoa	Sphingolipids, Glycerophospholipids	Spermatogenesis, sperm function[6]
Meibomian Glands	Wax esters, Cholesterol esters	Tear film stability

The Metabolic Pathways: Synthesis and Degradation

The cellular concentration of VLCFAs is tightly regulated through a balance of their synthesis in the endoplasmic reticulum and their degradation in peroxisomes.[1][10]

Synthesis: The Fatty Acid Elongation (FAE) Cycle

VLCFA synthesis occurs through a four-step elongation cycle in the endoplasmic reticulum.[2][10] This process sequentially adds two-carbon units to a growing acyl-CoA chain. The rate-limiting step is the initial condensation reaction catalyzed by a family of enzymes known as Elongases of Very Long-chain fatty acids (ELOVLs) .[2] Mammals have seven ELOVL isoforms (ELOVL1-7), each with distinct substrate specificities, which contributes to the diversity of VLCFAs.[2]

Experimental Workflow: Analysis of ELOVL Activity

A common method to assess the activity of a specific ELOVL enzyme involves heterologous expression in a cell line that lacks the endogenous enzyme, followed by incubation with a potential fatty acid substrate and analysis of the elongated product.

Step-by-Step Methodology:

• Vector Construction: Clone the cDNA of the ELOVL of interest into a suitable expression vector.

• Cell Culture and Transfection: Transfect a suitable cell line (e.g., HEK293T or yeast) with the expression vector.

• Substrate Incubation: Incubate the transfected cells with a radiolabeled or fluorescently tagged fatty acid precursor (e.g., C18:0-CoA).

• Lipid Extraction: After incubation, harvest the cells and perform a total lipid extraction using a method such as the Bligh-Dyer technique.

• Lipid Analysis: Saponify the lipid extract to release the fatty acids. The fatty acid methyl esters (FAMEs) can then be analyzed by gas chromatography-mass spectrometry (GC-MS) to identify and quantify the elongated products.

Degradation: Peroxisomal β-Oxidation

Unlike shorter-chain fatty acids that are metabolized in the mitochondria, VLCFAs undergo β-oxidation exclusively in peroxisomes.[1][11] This pathway involves a series of enzymatic reactions that shorten the fatty acid chain by two carbons in each cycle. The resulting shorter-chain fatty acids can then be transported to the mitochondria for complete oxidation.[12]

Diverse Biological Functions of Very Long-Chain Fatty Acids

The unique physicochemical properties of VLCFAs underpin their diverse and critical roles in cellular biology.

Membrane Structure and Function

VLCFAs are essential components of sphingolipids, which are enriched in the plasma membrane and play a crucial role in the formation of lipid rafts.[2][13] These microdomains are involved in various cellular processes, including signal transduction and membrane trafficking. The long acyl chains of VLCFAs can span both leaflets of the lipid bilayer, influencing membrane thickness and stability.[6]

Skin Permeability Barrier

The epidermis forms a crucial barrier against water loss and external insults. This barrier function is largely attributed to the lipid-rich extracellular matrix of the stratum corneum, which is abundant in ceramides containing VLCFAs and ULCFAs.[4][7] Specifically, ω-hydroxy VLCFAs are essential for the formation of the cornified lipid envelope, a key structure for skin barrier integrity.[4] Deficiencies in VLCFA synthesis lead to severe skin barrier defects.[7]

Myelination and Neuronal Function

VLCFAs are critical components of the myelin sheath, the insulating layer that surrounds nerve axons and facilitates rapid nerve impulse conduction.[3] The incorporation of VLCFAs into myelin lipids contributes to the tightly packed and stable structure of the sheath. Long-chain and very-long-chain fatty acids are also important for brain development and cognitive function.[14][15]

Retinal Health and Vision

The retina, particularly the photoreceptor outer segments, is highly enriched in VLC-PUFAs.[8][16] These specialized lipids are synthesized by the ELOVL4 enzyme and are crucial for maintaining the structure and function of photoreceptor cells.[6][17] Mutations in the ELOVL4 gene are associated with Stargardt-like macular dystrophy, a form of juvenile macular degeneration, highlighting the importance of VLC-PUFAs in vision.[9]

The Role of VLCFAs in Disease Pathogenesis

Defects in the synthesis or degradation of VLCFAs lead to their abnormal accumulation or depletion, resulting in a variety of inherited metabolic disorders.[2][5]

X-Linked Adrenoleukodystrophy (X-ALD)

X-ALD is a rare genetic disorder caused by mutations in the ABCD1 gene, which encodes a peroxisomal transporter protein responsible for importing VLCFAs into the peroxisome for degradation.[18] The resulting accumulation of VLCFAs in tissues and body fluids, particularly in the brain and adrenal glands, leads to progressive demyelination, neuroinflammation, and adrenal insufficiency.[18][19]

Ichthyosis

Certain forms of ichthyosis, a group of genetic skin disorders characterized by dry, scaly skin, are caused by mutations in genes involved in VLCFA metabolism.[2][5] For example, mutations in ELOVL4 can lead to a form of ichthyosis with neurological involvement, due to the critical role of VLCFAs in skin barrier formation.[7][20]

Other Peroxisomal Disorders

Several other peroxisomal biogenesis disorders, such as Zellweger syndrome, are also characterized by the accumulation of VLCFAs due to defects in peroxisome formation or function.[1][21] These disorders typically present with severe neurological abnormalities and multi-organ dysfunction.[22]

Therapeutic Strategies and Future Directions

The understanding of the central role of VLCFAs in health and disease has opened up avenues for the development of targeted therapeutic strategies.

Current and Investigational Approaches:

• Dietary Interventions: While a VLCFA-restricted diet has shown limited efficacy in ALD, supplementation with Lorenzo's oil (a mixture of oleic and erucic acids) can normalize plasma VLCFA levels, although its clinical benefit remains a subject of debate.[11] Dietary supplementation with omega-3 fatty acids like DHA has shown promise in supporting retinal health.[8][23]

• Gene Therapy: For monogenic disorders like X-ALD, gene therapy approaches aimed at correcting the underlying genetic defect are being actively investigated.

• Pharmacological Modulation of Metabolism: Small molecules that can enhance the expression or activity of enzymes involved in VLCFA degradation or inhibit their synthesis are being explored as potential therapeutic agents.[24][25] For instance, targeting fatty acid transport proteins or enzymes in the elongation pathway could be a viable strategy.[26]

The intricate and vital roles of very long-chain fatty acids in cellular function are becoming increasingly clear. Future research will likely focus on further elucidating the specific functions of different VLCFA species, understanding the complex regulatory networks that control their metabolism, and developing novel therapeutic interventions for VLCFA-related disorders. The continued investigation into this fascinating class of lipids holds great promise for advancing our understanding of human health and disease.

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• 14. Effects of long-chain polyunsaturated fatty acid supplementation on neurodevelopment in childhood: a review of human studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. mdpi.com [mdpi.com]
• 17. Synthesized Very-Long-Chain Polyunsaturated Fatty Acids Improved Retinal Function in Mice | University of Utah Health | University of Utah Health [uofuhealth.utah.edu]
• 18. Adrenoleukodystrophy - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 19. Saturated very long-chain fatty acids regulate macrophage plasticity and invasiveness - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Frontiers | Alterations of Ultra Long-Chain Fatty Acids in Hereditary Skin Diseases—Review Article [frontiersin.org]
• 21. Very long-chain fatty acids in diagnosis, pathogenesis, and therapy of peroxisomal disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 23. Why is omega-3 so important? | The Jerusalem Post [jpost.com]
• 24. Progress of potential drugs targeted in lipid metabolism research - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Novel therapeutic strategies for targeting fatty acid oxidation in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 26. mdpi.com [mdpi.com]

An In-Depth Technical Guide to 13(Z),16(Z),19(Z)-Docosatrienoyl Chloride: Synthesis, Handling, and Application in Modern Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of a Highly Unsaturated Acyl Chloride

13(Z),16(Z),19(Z)-Docosatrienoyl chloride is a highly reactive derivative of the corresponding very-long-chain omega-3 polyunsaturated fatty acid, (13Z,16Z,19Z)-docosatrienoic acid. While the parent fatty acid has garnered interest for its potential biological activities, its transformation into an acyl chloride unlocks a versatile chemical tool for researchers. This reactive intermediate allows for the covalent attachment of the docosatrienoyl moiety to a wide array of molecules, including peptides, small molecule drugs, and components of drug delivery systems. This guide provides a comprehensive overview of the synthesis, handling, and potential applications of 13(Z),16(Z),19(Z)-docosatrienoyl chloride, with a focus on its relevance in contemporary drug discovery and development.

Physicochemical Properties and Commercial Availability

Before delving into the synthesis and applications, it is essential to understand the fundamental properties of 13(Z),16(Z),19(Z)-docosatrienoyl chloride.

Property	Value	Source
Molecular Formula	C22H37ClO
Molecular Weight	352.98 g/mol
Appearance	Likely a colorless to pale yellow liquid	General knowledge of acyl chlorides
Reactivity	Highly reactive towards nucleophiles (water, alcohols, amines)	General knowledge of acyl chlorides

A key supplier for research quantities of 13(Z),16(Z),19(Z)-Docosatrienoyl chloride is MedChemExpress[1]. For researchers who require the precursor fatty acid, (13Z,16Z,19Z)-docosatrienoic acid, it is important to note its chemical properties as well[2].

Synthesis of 13(Z),16(Z),19(Z)-Docosatrienoyl Chloride: A Detailed Protocol

The conversion of a carboxylic acid to an acyl chloride is a fundamental transformation in organic synthesis. For polyunsaturated fatty acids, the reaction must be conducted under carefully controlled conditions to avoid side reactions involving the double bonds. Below are two robust protocols for the synthesis of 13(Z),16(Z),19(Z)-docosatrienoyl chloride from its parent fatty acid.

Protocol 1: Synthesis using Oxalyl Chloride

This method is often preferred for its mild reaction conditions and the gaseous nature of its byproducts, which simplifies purification.

Materials:

• (13Z,16Z,19Z)-Docosatrienoic acid

• Oxalyl chloride ((COCl)₂)

• Anhydrous dichloromethane (DCM)

• Anhydrous N,N-dimethylformamide (DMF) (catalytic amount)

• Anhydrous solvent for quenching (e.g., methanol)

• TLC plates and appropriate solvent system (e.g., hexane:ethyl acetate)

Procedure:

• Preparation: In a flame-dried, two-necked round-bottom flask equipped with a magnetic stirrer and a nitrogen inlet, dissolve (13Z,16Z,19Z)-docosatrienoic acid (1 equivalent) in anhydrous DCM.

• Catalyst Addition: Add a catalytic amount of anhydrous DMF (1-2 drops) to the stirred solution.

• Chlorination: Slowly add oxalyl chloride (1.5-2.0 equivalents) to the solution at 0 °C (ice bath). The reaction mixture is then allowed to warm to room temperature.

• Reaction Monitoring: Stir the reaction mixture under a nitrogen atmosphere at room temperature for 1-2 hours. To monitor the reaction, take a small aliquot from the reaction mixture and quench it with a few drops of anhydrous methanol to form the methyl ester. Analyze the quenched sample by TLC to check for the disappearance of the starting fatty acid.

• Work-up and Purification: Once the reaction is complete, evaporate the solvent and excess oxalyl chloride in vacuo. The byproducts of this reaction (CO, CO₂, HCl) are gaseous and are removed under vacuum. To ensure complete removal of residual reagents, the crude product can be co-evaporated with an anhydrous solvent like toluene. The resulting crude 13(Z),16(Z),19(Z)-docosatrienoyl chloride can often be used without further purification. For higher purity, vacuum distillation can be employed, though care must be taken to avoid high temperatures that could cause degradation of the polyunsaturated chain.

Caption: Workflow for the synthesis of 13(Z),16(Z),19(Z)-Docosatrienoyl chloride using oxalyl chloride.

Protocol 2: Synthesis using Thionyl Chloride

Thionyl chloride (SOCl₂) is another common and effective reagent for this transformation.

Materials:

• (13Z),16(Z),19(Z)-Docosatrienoic acid

• Thionyl chloride (SOCl₂)

• Anhydrous solvent (e.g., hexane or toluene)

• Anhydrous N,N-dimethylformamide (DMF) (catalytic amount)

Procedure:

• Preparation: In a flame-dried round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add (13Z),16(Z),19(Z)-docosatrienoic acid (1 equivalent). An anhydrous solvent can be used but is not always necessary.

• Chlorination: Slowly add thionyl chloride (1.5-2.0 equivalents) to the fatty acid with stirring. The reaction is exothermic and will evolve SO₂ and HCl gas. Add a catalytic amount of DMF (a few drops).

• Reaction: Heat the reaction mixture to a gentle reflux (around 60-70 °C) and maintain it at this temperature with stirring for 1-3 hours. The progress of the reaction can be monitored by the cessation of gas evolution.

• Work-up and Purification: Once the reaction is complete, allow the mixture to cool to room temperature. Excess thionyl chloride can be removed by distillation under reduced pressure. To ensure complete removal, co-evaporation with an anhydrous solvent like toluene is recommended. The crude 13(Z),16(Z),19(Z)-docosatrienoyl chloride can be used directly or purified by vacuum distillation.

Handling and Storage of a Polyunsaturated Acyl Chloride

Due to their reactivity and susceptibility to oxidation, proper handling and storage of polyunsaturated acyl chlorides are critical to maintain their purity and integrity.

• Moisture Sensitivity: Acyl chlorides react readily with water to hydrolyze back to the carboxylic acid. Therefore, all handling should be performed under an inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents and oven-dried glassware.

• Oxidative Instability: The multiple double bonds in the acyl chain are prone to oxidation. It is recommended to store the compound under an inert atmosphere at low temperatures (-20 °C or below) in a tightly sealed container. The use of amber vials is also advised to protect against light-induced degradation.

• Safe Handling: Acyl chlorides are corrosive and lachrymatory. They should be handled in a well-ventilated fume hood with appropriate personal protective equipment, including gloves and safety glasses.

Applications in Research and Drug Development

The high reactivity of 13(Z),16(Z),19(Z)-docosatrienoyl chloride makes it a valuable intermediate for synthesizing a variety of molecules for research and therapeutic purposes.

Synthesis of Novel FFAR4/GPR120 Agonists

The parent fatty acid of 13(Z),16(Z),19(Z)-docosatrienoyl chloride is a ligand for the Free Fatty Acid Receptor 4 (FFAR4), also known as GPR120. This receptor is a key regulator of metabolism and inflammation, making it an attractive target for the treatment of type 2 diabetes, obesity, and inflammatory diseases[3][4]. The acyl chloride can be used to synthesize novel, more potent, or selective FFAR4 agonists.

Experimental Workflow: Synthesis of a Docosatrienoyl Amide as a Potential FFAR4 Agonist

• Amine Selection: Choose a suitable amine-containing scaffold. This could be a simple amine or a more complex molecule designed to interact with specific residues in the FFAR4 binding pocket.

• Acylation Reaction: Dissolve the amine (1 equivalent) and a non-nucleophilic base (e.g., triethylamine or diisopropylethylamine, 1.2 equivalents) in an anhydrous solvent like DCM.

• Addition of Acyl Chloride: Slowly add a solution of 13(Z),16(Z),19(Z)-docosatrienoyl chloride (1.1 equivalents) in anhydrous DCM to the stirred amine solution at 0 °C.

• Reaction and Work-up: Allow the reaction to warm to room temperature and stir for several hours. Monitor the reaction by TLC or LC-MS. Upon completion, wash the reaction mixture with dilute acid, water, and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purification and Characterization: Purify the crude product by column chromatography on silica gel. Characterize the final product by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry to confirm its structure and purity.

• Biological Evaluation: The synthesized amide can then be tested in in vitro assays (e.g., calcium mobilization or β-arrestin recruitment assays) using cells expressing FFAR4 to determine its agonist activity.

Caption: Workflow for the synthesis and evaluation of a novel FFAR4 agonist.

Modification of Peptides and Proteins

Acylation of peptides and proteins with fatty acids is a well-established strategy to improve their therapeutic properties. This modification can enhance membrane association, increase plasma half-life by binding to albumin, and facilitate cellular uptake[4][5]. 13(Z),16(Z),19(Z)-Docosatrienoyl chloride can be used to attach the docosatrienoyl moiety to the N-terminus or lysine side chains of therapeutic peptides.

Development of Targeted Lipid Nanoparticles

Lipid nanoparticles (LNPs) are a leading platform for the delivery of nucleic acid-based therapeutics, such as mRNA and siRNA[6]. The lipid composition of these nanoparticles is a critical determinant of their delivery efficiency and biodistribution. 13(Z),16(Z),19(Z)-Docosatrienoyl chloride can be used to synthesize novel ionizable lipids or helper lipids. The incorporation of this specific polyunsaturated fatty acid tail could influence the fusogenicity of the LNP with endosomal membranes, potentially enhancing the release of the therapeutic payload into the cytoplasm.

Analytical Characterization

The purity and identity of 13(Z),16(Z),19(Z)-docosatrienoyl chloride and its derivatives should be confirmed using standard analytical techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the structure of the molecule. The characteristic signals of the olefinic protons and carbons in the polyunsaturated chain, as well as the carbonyl carbon of the acyl chloride, should be present.

• Mass Spectrometry (MS): Mass spectrometry is used to confirm the molecular weight of the compound. For the acyl chloride, derivatization to a more stable ester (e.g., methyl ester) followed by Gas Chromatography-Mass Spectrometry (GC-MS) is a common approach for both identification and quantification[7][8]. High-resolution mass spectrometry (HRMS) can provide the exact mass, further confirming the elemental composition.

Conclusion

13(Z),16(Z),19(Z)-Docosatrienoyl chloride represents a valuable and highly reactive chemical probe for researchers in drug discovery and development. Its ability to introduce a specific very-long-chain omega-3 polyunsaturated fatty acid moiety into a range of molecules opens up avenues for the creation of novel therapeutics and drug delivery systems. A thorough understanding of its synthesis, handling, and potential applications, as outlined in this guide, will enable scientists to effectively harness the potential of this versatile building block.

References

• Oh, D. Y., Talukdar, S., Bae, E. J., Imamura, T., Morinaga, H., Fan, W., ... & Olefsky, J. M. (2010). GPR120 is an omega-3 fatty acid receptor mediating potent anti-inflammatory and insulin-sensitizing effects. Cell, 142(5), 687-698.
• Lau, J., Bloch, P., Schäffer, L., Pettersson, I., Wulff, I., Kilo, S., ... & Knudsen, L. B. (2015). Discovery of the once-weekly glucagon-like peptide-1 (GLP-1) analogue semaglutide. Journal of medicinal chemistry, 58(18), 7370-7380.
• Hudson, B. D., Shimpukade, B., Mackenzie, A. E., Butcher, A. J., Pediani, J. D., Christiansen, E., ... & Milligan, G. (2013). The pharmacology of TUG-891, a potent and selective agonist of the free fatty acid receptor 4 (FFA4/GPR120), demonstrates both overlapping and distinct pharmacology compared with omega-3 fatty acids. Molecular pharmacology, 84(5), 710-725.
• Kulkarni, J. A., Witzigmann, D., Chen, S., Cullis, P. R., & van der Meel, R. (2019). Lipid nanoparticle technology for clinical translation of siRNA therapeutics. Accounts of chemical research, 52(9), 2435-2444.

• PubChem. (n.d.). 13,16,19-Docosatrienoic acid. Retrieved from [Link]

• ResearchGate. (2018). How i can modify fatty acid in to acyl chloride using thionyl chloride?. Retrieved from [Link]

• LIPID MAPS. (n.d.). Fatty Acid Mass Spectrometry Protocol. Retrieved from [Link]

• PubChem. (n.d.). 13,16,19-Docosatrienoic acid. Retrieved from [Link]

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• 1. medchemexpress.com [medchemexpress.com]
• 2. 13,16,19-Docosatrienoic acid | C22H38O2 | CID 5312556 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Development of Free Fatty Acid Receptor 4 (FFA4/GPR120) Agonists in Health Science - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Fatty acylation enhances the cellular internalization and cytosolic distribution of a cystine-knot peptide - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The effect of acylation with fatty acids and other modifications on HLA class II:peptide binding and T cell stimulation for three model peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. medchemexpress.com [medchemexpress.com]
• 8. aocs.org [aocs.org]

A Researcher's Comprehensive Guide to Ordering and Utilizing 13(Z),16(Z),19(Z)-Docosatrienoyl Chloride

This guide provides an in-depth technical overview for researchers, scientists, and drug development professionals on the procurement, handling, and application of 13(Z),16(Z),19(Z)-docosatrienoyl chloride. This reactive lipid intermediate is a crucial tool for investigating the biological roles of its parent omega-3 fatty acid, 13(Z),16(Z),19(Z)-docosatrienoic acid (DTA), a molecule of growing interest for its potential therapeutic properties.

Introduction: The Significance of 13(Z),16(Z),19(Z)-Docosatrienoyl Chloride in Research

13(Z),16(Z),19(Z)-Docosatrienoic acid (DTA) is a very long-chain omega-3 polyunsaturated fatty acid that has demonstrated notable biological activities, including anti-inflammatory, antioxidant, and anti-melanogenic effects.[1][2] To fully elucidate its mechanisms of action and explore its therapeutic potential, researchers often require chemically modified forms of DTA to synthesize probes, create derivatives for structure-activity relationship (SAR) studies, or conjugate it to other molecules.

This is where 13(Z),16(Z),19(Z)-docosatrienoyl chloride (DTA-Cl) becomes an invaluable reagent. As an acyl chloride, it is a highly reactive derivative of DTA, readily undergoing nucleophilic acyl substitution reactions. This reactivity allows for the efficient formation of esters and amides, enabling the synthesis of a wide array of DTA-containing molecules for further investigation.

Table 1: Physicochemical Properties of 13(Z),16(Z),19(Z)-Docosatrienoyl Chloride

Property	Value	Source
CAS Number	960593-68-4	[3]
Molecular Formula	C₂₂H₃₇ClO	[3]
Molecular Weight	352.98 g/mol	[3]
Appearance	Expected to be an oil	Inferred from similar compounds

Procuring 13(Z),16(Z),19(Z)-Docosatrienoyl Chloride: A Step-by-Step Guide

Ordering this specialized reagent requires careful consideration of supplier reputation, product quality, and proper documentation.

Supplier Selection

Several chemical suppliers specialize in lipids and biochemicals for research purposes. When selecting a vendor, prioritize those who provide comprehensive analytical data, such as a Certificate of Analysis (CoA) with purity assessment (e.g., by NMR, GC-MS).

Table 2: Potential Suppliers of 13(Z),16(Z),19(Z)-Docosatrienoyl Chloride and Related Compounds

Supplier	Product Name	Catalog Number (Example)
MedChemExpress	13(Z),16(Z),19(Z)-Docosatrienoyl chloride	HY-165937
MyBioSource	13(Z),16(Z),19(Z)-Docosatrienoyl chloride, Biochemical	MBS394900
Cayman Chemical	Docosatrienoic Acid (parent compound)	10008985
LGC Standards	(13Z,16Z,19Z)-13,16,19-Docosatrienoic Acid	TRC-D484500

Ordering and Documentation

Due to its reactive nature, ordering 13(Z),16(Z),19(Z)-docosatrienoyl chloride may require an institutional account and adherence to safety protocols. Ensure that your laboratory is equipped to handle moisture-sensitive and potentially corrosive materials. While a specific Safety Data Sheet (SDS) for this compound is not widely available, the SDS for similar long-chain acyl chlorides should be consulted for handling and safety information. Always request the supplier's SDS upon ordering.

Synthesis of 13(Z),16(Z),19(Z)-Docosatrienoyl Chloride: A Laboratory-Scale Protocol

For research groups with synthetic capabilities, 13(Z),16(Z),19(Z)-docosatrienoyl chloride can be prepared from its parent carboxylic acid. The following protocol is a general method for the synthesis of fatty acid chlorides and should be adapted and optimized for this specific polyunsaturated fatty acid.

Reaction Principle

The most common method for converting a carboxylic acid to an acyl chloride is by treatment with thionyl chloride (SOCl₂).[4] The byproducts of this reaction, sulfur dioxide (SO₂) and hydrogen chloride (HCl), are gases, which simplifies purification. However, for polyunsaturated fatty acids, care must be taken to avoid side reactions at the double bonds. A milder alternative is the use of oxalyl chloride, often at lower temperatures.

Experimental Protocol

Warning: This reaction should be performed in a certified chemical fume hood by trained personnel wearing appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and acid-resistant gloves.

Materials:

• 13(Z),16(Z),19(Z)-Docosatrienoic acid (DTA)

• Thionyl chloride (SOCl₂) or Oxalyl chloride

• Anhydrous dichloromethane (DCM) or another inert solvent (e.g., toluene)

• Dry dimethylformamide (DMF) (catalytic amount, if using oxalyl chloride)

• Round-bottom flask, condenser, magnetic stirrer, and a nitrogen/argon inlet

Procedure:

• Preparation: Under an inert atmosphere (nitrogen or argon), dissolve 13(Z),16(Z),19(Z)-docosatrienoic acid in anhydrous DCM in a dry round-bottom flask.

• Reagent Addition:

  • Using Thionyl Chloride: Slowly add an excess of thionyl chloride (typically 1.5-2.0 equivalents) to the stirred solution at room temperature.[5]

  • Using Oxalyl Chloride: Cool the solution to 0°C and slowly add oxalyl chloride (typically 1.2-1.5 equivalents) followed by a catalytic amount of dry DMF.

• Reaction:

  • With Thionyl Chloride: Gently reflux the mixture for 1-3 hours, monitoring the reaction by TLC (disappearance of the starting carboxylic acid).[5]

  • With Oxalyl Chloride: Allow the reaction to warm to room temperature and stir for 1-2 hours.

• Work-up and Purification:

  • Carefully remove the excess thionyl chloride or oxalyl chloride and solvent under reduced pressure (rotary evaporation). To ensure complete removal of residual reagents, co-evaporation with an anhydrous solvent like toluene can be performed.[5]

  • The resulting crude 13(Z),16(Z),19(Z)-docosatrienoyl chloride is often used immediately in the next step without further purification due to its reactivity.

dot

Caption: General workflow for the synthesis of 13(Z),16(Z),19(Z)-Docosatrienoyl chloride.

Handling, Storage, and Stability: Preserving Reactivity

Acyl chlorides are notoriously sensitive to moisture and require careful handling and storage to maintain their reactivity.

Safe Handling

• Inert Atmosphere: Always handle 13(Z),16(Z),19(Z)-docosatrienoyl chloride under an inert atmosphere (e.g., in a glove box or using Schlenk techniques) to prevent hydrolysis.

• Moisture Prevention: Use dry glassware and anhydrous solvents.

• Personal Protective Equipment (PPE): Wear safety goggles, a face shield, a lab coat, and appropriate chemical-resistant gloves (e.g., nitrile or neoprene).

• Ventilation: Work in a well-ventilated fume hood to avoid inhalation of any volatile byproducts or the reagent itself.

Storage

• Temperature: Store the compound at -20°C or lower to minimize degradation.[1]

• Container: Keep the acyl chloride in a tightly sealed container, preferably with a PTFE-lined cap. For added protection, the container can be placed inside a desiccator or a sealed bag with a desiccant.

• Inert Gas: For long-term storage, flushing the container with a dry, inert gas (argon or nitrogen) before sealing is recommended.

Stability

Research Applications and Experimental Design

The primary utility of 13(Z),16(Z),19(Z)-docosatrienoyl chloride lies in its ability to serve as a reactive handle for the covalent attachment of the docosatrienoyl moiety to other molecules.

Synthesis of DTA Derivatives

• Amide Synthesis: The acyl chloride can be reacted with primary or secondary amines to form the corresponding DTA amides. This is particularly useful for synthesizing endocannabinoid-like molecules or for attaching DTA to amino-functionalized probes.

• Ester Synthesis: Reaction with alcohols or phenols yields DTA esters. This can be used to create prodrugs, incorporate DTA into larger lipid structures like triglycerides, or attach it to fluorescent reporters.

dot

Sources

• 1. savemyexams.com [savemyexams.com]
• 2. 13(Z),16(Z)-Docosadienoyl chloride | Others 15 | 960593-67-3 | Invivochem [invivochem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Revision Notes - Comparison of Hydrolysis of Acyl Chlorides, Alkyl Chlorides and Aryl Chlorides | Carboxylic Acids and Derivatives (Aromatic) | Chemistry - 9701 | AS & A Level | Sparkl [sparkl.me]

Navigating the Uncharted: A Technical Safety and Handling Guide for 13(Z),16(Z),19(Z)-Docosatrienoyl Chloride

Abstract

13(Z),16(Z),19(Z)-Docosatrienoyl chloride, a highly specialized fatty acid chloride, presents unique handling and safety challenges due to its reactive nature. This in-depth technical guide provides researchers, scientists, and drug development professionals with a comprehensive framework for its safe handling, storage, and disposal. Synthesizing data from analogous compounds and established chemical safety principles, this document offers a proactive approach to risk mitigation in the absence of a standardized Safety Data Sheet (SDS). The protocols and recommendations herein are designed to establish a self-validating system of safety, ensuring the protection of personnel and the integrity of research.

Introduction: Understanding the Inherent Reactivity

13(Z),16(Z),19(Z)-Docosatrienoyl chloride belongs to the family of acyl chlorides. The presence of the acyl chloride functional group (-COCl) renders it highly reactive, particularly towards nucleophiles such as water, alcohols, and amines. This reactivity is the cornerstone of its utility in organic synthesis but also the primary source of its hazards. The long docosatrienoyl carbon chain, with its specific cis-double bond configuration, may influence its physical properties but does not mitigate the reactivity of the acyl chloride headgroup.

The primary hazard associated with acyl chlorides is their rapid hydrolysis upon contact with moisture, releasing hydrochloric acid (HCl) gas. This reaction is often vigorous and exothermic. Therefore, all handling procedures must be meticulously designed to operate under strictly anhydrous conditions.

Hazard Identification and Risk Assessment

Primary Hazards:

• Corrosivity: Causes severe skin burns and eye damage upon direct contact. The liberated HCl is also highly corrosive to respiratory tissues if inhaled.

• Lachrymator: Vapors are highly irritating to the eyes and mucous membranes, causing tearing and discomfort.

• Inhalation Toxicity: Inhalation of vapors or aerosols can cause severe respiratory irritation, chemical burns to the respiratory tract, and potentially fatal pulmonary edema.

• Reactivity: Reacts violently with water, alcohols, and bases. Contact with incompatible materials can lead to rapid pressure buildup and potential container rupture.

Table 1: GHS Hazard Classification (Predicted)

Hazard Class	Category	Hazard Statement
Skin Corrosion/Irritation	1B	H314: Causes severe skin burns and eye damage.
Serious Eye Damage/Irritation	1	H318: Causes serious eye damage.
Acute Toxicity, Inhalation	3	H331: Toxic if inhaled.
Specific Target Organ Toxicity	3	H335: May cause respiratory irritation.

This classification is predictive and based on the known hazards of analogous acyl chlorides. It should be used as a baseline for risk assessment until an official SDS becomes available.

Engineering Controls and Personal Protective Equipment (PPE)

A multi-layered approach to containment and protection is mandatory when working with 13(Z),16(Z),19(Z)-Docosatrienoyl chloride.

Primary Engineering Control: Chemical Fume Hood

All manipulations of 13(Z),16(Z),19(Z)-Docosatrienoyl chloride, including weighing, transferring, and reaction setup, must be performed inside a certified chemical fume hood with a face velocity of at least 100 feet per minute. The fume hood provides critical protection against the inhalation of corrosive vapors and aerosols.

Personal Protective Equipment (PPE) Protocol:

The selection of PPE is critical and must be based on the high corrosivity of the material.

• Hand Protection: Use dual-layer gloving. An inner nitrile glove provides a base layer of protection, while an outer butyl rubber or Viton™ glove offers superior resistance to corrosive chemicals. Gloves must be inspected for pinholes before each use and changed immediately upon suspected contamination.

• Eye Protection: Chemical splash goggles are the minimum requirement. For operations with a higher risk of splashing, such as transfers or quenching, a full-face shield worn over chemical splash goggles is mandatory.

• Skin and Body Protection: A flame-resistant lab coat is required. For larger-scale operations, a chemically resistant apron should be worn over the lab coat. Full-length pants and closed-toe shoes are mandatory laboratory attire.

• Respiratory Protection: In the event of a fume hood failure or a significant spill, a full-face respirator with an acid gas/organic vapor cartridge is necessary. All personnel who may need to use a respirator must be properly fit-tested and trained in its use.

Diagram 1: Hierarchy of Controls

Caption: A visual representation of the hierarchy of controls for safely managing the risks associated with 13(Z),16(Z),19(Z)-Docosatrienoyl chloride.

Safe Handling and Storage Protocols

Storage:

• Environment: Store in a cool, dry, well-ventilated area, away from sources of ignition and direct sunlight. The storage location should be a designated corrosives cabinet.

• Inert Atmosphere: The compound should be stored under an inert atmosphere (e.g., argon or nitrogen) to prevent degradation from atmospheric moisture. The original container should have a tight-fitting cap, potentially sealed with paraffin film for extra protection.

• Incompatibilities: Segregate from water, alcohols, bases, oxidizing agents, and amines. A dedicated storage location is highly recommended.

Handling Workflow:

This protocol outlines the critical steps for safely handling 13(Z),16(Z),19(Z)-Docosatrienoyl chloride in a laboratory setting.

Step 1: Preparation and Pre-Use Inspection

• Ensure the chemical fume hood is operational and the sash is at the appropriate working height.

• Don all required PPE as outlined in Section 3.

• Prepare all necessary glassware and equipment. All glassware must be oven-dried and cooled under a stream of inert gas to ensure it is completely moisture-free.

• Have a quenching solution (e.g., a dilute solution of sodium bicarbonate) and a spill kit readily accessible.

Step 2: Aliquoting and Transfer

• Allow the container of 13(Z),16(Z),19(Z)-Docosatrienoyl chloride to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture on the cold surface.

• Briefly flush the headspace of the container with a dry, inert gas (argon or nitrogen) before opening.

• Use a dry, inert gas-flushed syringe or cannula for transfers to maintain an anhydrous environment.

• Perform all transfers slowly and deliberately to avoid splashing.

Step 3: Post-Use and Cleaning

• Securely cap the main container, flush the headspace with inert gas, and seal with paraffin film.

• Return the container to its designated storage location.

• Carefully quench any residual material in the reaction vessel or on equipment by slowly adding it to a stirred, cooled quenching solution (e.g., isopropanol followed by sodium bicarbonate solution). This should be done in the fume hood.

• Decontaminate all surfaces within the fume hood.

Diagram 2: Anhydrous Transfer Workflow

Caption: A step-by-step workflow for the anhydrous transfer of 13(Z),16(Z),19(Z)-Docosatrienoyl chloride to prevent hazardous reactions.

Accidental Release and First Aid Measures

Spill Response:

• Small Spills (in a fume hood):

  • Absorb the spill with an inert, dry material such as vermiculite or sand.

  • Collect the absorbed material into a labeled, sealable container for hazardous waste disposal.

  • Decontaminate the area with a suitable solvent (e.g., toluene), followed by a thorough cleaning with soap and water.

• Large Spills (or spills outside a fume hood):

  • Evacuate the immediate area and alert laboratory personnel and safety officers.

  • Restrict access to the area.

  • If safe to do so, increase ventilation to the area.

  • Do not attempt to clean up a large spill without appropriate respiratory protection and training. Await the arrival of the emergency response team.

First Aid:

• Inhalation: Immediately move the affected person to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical attention.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes. Seek immediate medical attention.

• Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

• Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.

Waste Disposal

All waste containing 13(Z),16(Z),19(Z)-Docosatrienoyl chloride, including empty containers, contaminated absorbents, and quenched materials, must be treated as hazardous waste. Dispose of in accordance with all applicable federal, state, and local environmental regulations. Do not dispose of down the drain.

Conclusion

While the lack of a formal SDS for 13(Z),16(Z),19(Z)-Docosatrienoyl chloride presents a challenge, a proactive and informed approach to safety can effectively mitigate the risks associated with its handling. By understanding its inherent reactivity as an acyl chloride and implementing the stringent engineering controls, PPE protocols, and handling procedures outlined in this guide, researchers can work with this valuable compound with a high degree of safety and confidence. Continuous risk assessment and adherence to these principles are paramount for ensuring a safe laboratory environment.

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of Novel Lipids Using 13(Z),16(Z),19(Z)-Docosatrienoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

These application notes provide a comprehensive guide for the utilization of 13(Z),16(Z),19(Z)-Docosatrienoyl chloride in the synthesis of complex lipids. This document outlines the significance of its parent fatty acid, docosatrienoic acid, details safe handling and storage protocols for the reactive acyl chloride, and provides a detailed, step-by-step protocol for the synthesis, purification, and analysis of a model triglyceride.

Introduction: The Significance of (13Z,16Z,19Z)-Docosatrienoic Acid

(13Z,16Z,19Z)-Docosatrienoic acid (DTA) is a very long-chain omega-3 polyunsaturated fatty acid (VLC-PUFA) with the chemical formula C22H38O2.[1] It is characterized by a 22-carbon chain with three cis double bonds at the 13th, 16th, and 19th carbon positions.[2] Recent studies have highlighted its potential anti-inflammatory and antitumor properties, making it a compound of interest for nutraceutical and cosmetic applications.[2] The biosynthesis of DTA occurs through the elongation of α-linolenic acid (ALA), an essential omega-3 fatty acid.[2]

The reactive acyl chloride form, 13(Z),16(Z),19(Z)-Docosatrienoyl chloride (DTA-Cl), serves as a critical building block for the targeted synthesis of novel lipids. Its high reactivity allows for the efficient esterification of hydroxyl groups on various backbone molecules, such as glycerol, to create structured lipids with tailored physicochemical and biological properties. These synthetic lipids are invaluable tools for research in lipid metabolism, drug delivery, and the development of therapeutic agents.

Safety and Handling of 13(Z),16(Z),19(Z)-Docosatrienoyl Chloride

13(Z),16(Z),19(Z)-Docosatrienoyl chloride is a reactive chemical that requires careful handling to ensure safety and maintain its integrity. As an acyl chloride, it is corrosive and reacts violently with water and other protic solvents.[3][4][5]

2.1. Personal Protective Equipment (PPE)

PPE Item	Specification	Rationale
Gloves	Nitrile or neoprene, double-gloved	Protects against skin contact and corrosion.
Eye Protection	Chemical splash goggles and a face shield	Protects eyes and face from splashes.
Lab Coat	Flame-resistant	Protects against chemical spills and fire hazards.
Respiratory	Use in a certified chemical fume hood	Prevents inhalation of corrosive vapors.[3]

2.2. Storage and Stability

Proper storage is crucial to prevent degradation of the acyl chloride.

Storage Parameter	Condition	Rationale
Temperature	Store at -20°C for long-term storage.	Minimizes degradation.
Atmosphere	Store under an inert atmosphere (e.g., argon or nitrogen).	Prevents reaction with atmospheric moisture.[3][4]
Container	Tightly sealed glass container with a PTFE-lined cap.	Prevents leakage and reaction with container materials.
Incompatibilities	Water, alcohols, strong bases, and oxidizing agents.[4]	Reacts violently with these substances.[5]

2.3. Spill and Waste Disposal

In case of a spill, evacuate the area and remove all ignition sources.[4] Absorb the spill with an inert, dry material such as sand or vermiculite. Do not use water.[3][4] Dispose of the waste in a sealed container according to institutional and local regulations for hazardous chemical waste.

Synthesis of a Model Triglyceride: Tri-docosatrienoin

This protocol details the synthesis of a model triglyceride, tri-docosatrienoin, by reacting 13(Z),16(Z),19(Z)-Docosatrienoyl chloride with a glycerol backbone in the presence of a non-nucleophilic base.

3.1. Materials and Reagents

• 13(Z),16(Z),19(Z)-Docosatrienoyl chloride (FW: 352.98 g/mol )[6]

• Glycerol (anhydrous)

• Pyridine (anhydrous)

• Dichloromethane (DCM, anhydrous)

• Saturated sodium bicarbonate solution

• Brine (saturated sodium chloride solution)

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Hexane (HPLC grade)

• Ethyl acetate (HPLC grade)

3.2. Experimental Workflow

Caption: Workflow for the synthesis of tri-docosatrienoin.

3.3. Step-by-Step Protocol

• Reaction Setup: In a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, dissolve anhydrous glycerol (1 equivalent) in a mixture of anhydrous pyridine (5 equivalents) and anhydrous dichloromethane (DCM).

• Addition of Acyl Chloride: Cool the reaction mixture to 0°C in an ice bath. Dissolve 13(Z),16(Z),19(Z)-Docosatrienoyl chloride (3.3 equivalents) in anhydrous DCM and add it to the dropping funnel. Add the acyl chloride solution dropwise to the stirring glycerol solution over 30-60 minutes.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Let the reaction stir overnight under a nitrogen atmosphere.

• Work-up:

  • Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer three times with DCM.

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by silica gel column chromatography using a hexane:ethyl acetate gradient. The polarity of the eluent can be adjusted based on TLC analysis.[7]

• Characterization:

  • Thin-Layer Chromatography (TLC): Monitor the reaction progress and identify the product-containing fractions from the column.

  • Gas Chromatography-Mass Spectrometry (GC-MS): Confirm the fatty acid composition of the synthesized triglyceride after transesterification to fatty acid methyl esters (FAMEs).[8]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: Confirm the structure of the triglyceride, including the attachment of the acyl chains to the glycerol backbone.[9]

Analytical Methods for Characterization

Accurate characterization of the synthesized lipid is essential. The following table summarizes key analytical techniques.

Analytical Technique	Purpose	Sample Preparation	Key Parameters
TLC	Reaction monitoring and purity assessment.	Spot a dilute solution of the sample on a silica plate.	Mobile phase composition.
GC-MS	Fatty acid profiling.	Transesterification to FAMEs.	Column type, temperature program, and mass spectral analysis.[10]
LC-MS/MS	Intact lipid analysis.	Dilution in an appropriate solvent.	Column type, mobile phase gradient, and mass transitions.[10]
¹H and ¹³C NMR	Structural elucidation.	Dissolution in a deuterated solvent (e.g., CDCl₃).	Chemical shifts and coupling constants.

Conclusion

13(Z),16(Z),19(Z)-Docosatrienoyl chloride is a valuable reagent for the synthesis of novel lipids containing the biologically significant docosatrienoic acid. Adherence to strict safety protocols is paramount due to its reactive and corrosive nature. The provided protocol for the synthesis of a model triglyceride offers a robust starting point for researchers. The synthesized lipids can be used in a variety of applications, from basic research into lipid function to the development of advanced drug delivery systems.

References

• Chen, J., et al. (2021).
• Sigma-Aldrich. (2025).
• Fisher Scientific. (2025).
• Du, J., et al. (n.d.).
• Mintzer, M. A., & Simanek, E. E. (2009). Nonviral vectors for gene delivery. Chemical Reviews, 109(2), 259–302.
• MedChemExpress. (n.d.). 13(Z),16(Z),19(Z)
• Jiang, Y., et al. (2023). Biotechnological production of omega-3 fatty acids: current status and future perspectives. Frontiers in Bioengineering and Biotechnology.
• PubChem. (n.d.).
• SCIRP. (n.d.). Analytical Method Assessment for the Determination of DHA and Fatty Acids Present in Unextracted Aurantiochytrium limacinum Biomass.
• BenchChem. (2025). A Comparative Guide to the Validation of Analytical Methods for Docosanedioic Acid Detection.
• Bánóczi, G., et al. (1997). Glycerol backbone conformation in phosphatidylcholines is primarily determined by the intramolecular stacking of the vicinally arranged acyl chains. Biochimica et Biophysica Acta (BBA) - Biomembranes, 1324(1), 47-60.
• Sigma-Aldrich. (2010).

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• 10. benchchem.com [benchchem.com]

Application Note & Protocol: Synthesis and Characterization of Glycerol Esters via Acylation with 13(Z),16(Z),19(Z)-Docosatrienoyl Chloride

Abstract

This document provides a comprehensive guide for the synthesis, purification, and characterization of mono-, di-, and tri-acylglycerols through the acylation of glycerol with 13(Z),16(Z),19(Z)-docosatrienoyl chloride. As highly reactive acylating agents, acyl chlorides offer an efficient route for esterifying glycerol's hydroxyl groups.[1][2][3] However, the polyunsaturated nature of the docosatrienoyl moiety necessitates careful handling to prevent oxidation and isomerization. This guide details tailored protocols to selectively synthesize different glycerol esters by controlling reaction stoichiometry. It includes in-depth methodologies for reaction setup under inert conditions, product purification via column chromatography, and structural verification using a suite of analytical techniques including TLC, NMR, and MS. Safety protocols for handling moisture-sensitive and corrosive acyl chlorides are also extensively covered.

Introduction & Scientific Context

The synthesis of structured triacylglycerols (TAGs) and their mono- and di-acylglycerol precursors is of paramount importance in lipid science, drug delivery, and nutritional research.[4][5] These molecules serve as vital energy stores, signaling molecules, and core components of cell membranes.[4] Specifically, incorporating polyunsaturated fatty acids (PUFAs) like 13(Z),16(Z),19(Z)-docosatrienoic acid into a glycerol backbone allows researchers to create novel lipids with specific physical, chemical, and biological properties.

The direct esterification of glycerol with a fatty acid is an equilibrium-limited process often requiring harsh conditions. The use of a highly reactive acyl chloride, such as 13(Z),16(Z),19(Z)-docosatrienoyl chloride, provides a more efficient and controllable alternative. The reaction proceeds via a nucleophilic acyl substitution mechanism, where the hydroxyl groups of glycerol attack the electrophilic carbonyl carbon of the acyl chloride, leading to the formation of an ester linkage and hydrogen chloride (HCl) as a byproduct.[6] A non-nucleophilic base is typically added to scavenge the HCl, driving the reaction to completion.

The primary challenge in this synthesis lies in controlling the degree of esterification to selectively produce mono-, di-, or tri-substituted glycerols. This can be effectively managed by precise control over the stoichiometry of the reactants. Furthermore, the presence of multiple double bonds in the acyl chain makes the starting material and the final products susceptible to oxidation, necessitating the rigorous exclusion of oxygen and use of an inert atmosphere throughout the process.

This application note provides detailed, field-proven protocols to guide researchers through this synthesis, from initial setup to final product validation.

Safety & Handling of Acyl Chlorides

Acyl chlorides are hazardous reagents that demand strict adherence to safety protocols. Their high reactivity makes them corrosive and moisture-sensitive.[1][7]

• Corrosivity and Toxicity: 13(Z),16(Z),19(Z)-Docosatrienoyl chloride is corrosive to skin, eyes, and the respiratory tract.[8] Upon contact with moisture (e.g., in the air or on tissues), it rapidly hydrolyzes to form corrosive HCl gas and the corresponding carboxylic acid.[1][7] Inhalation can cause severe irritation and may lead to delayed-onset pulmonary edema.[8]

• Handling: All manipulations must be performed in a certified chemical fume hood.[9]

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile or neoprene), a flame-retardant lab coat, and chemical splash goggles with a face shield.[7][9]

• Inert Atmosphere: Due to its high reactivity with water, the acyl chloride must be handled and stored under a dry, inert atmosphere (e.g., nitrogen or argon).[9] All glassware must be oven- or flame-dried immediately before use.

• Storage: Store the reagent in a tightly sealed container in a cool, dry, well-ventilated area, away from water, alcohols, bases, and oxidizing agents.[7][9]

• Spills & Waste: Spills should be absorbed with an inert, dry material (e.g., sand or vermiculite) and collected in a sealed container for proper disposal. Quench excess acyl chloride slowly by adding it to a stirred solution of sodium bicarbonate or isopropanol.

Reaction Mechanism & Stoichiometric Control

The acylation of glycerol with an acyl chloride is a classic example of nucleophilic acyl substitution. The reaction can be directed to favor the formation of mono-, di-, or tri-acylglycerols by carefully controlling the molar ratio of the acyl chloride to glycerol.

Chemical Mechanism

The reaction proceeds in a stepwise manner where the nucleophilic oxygen of a glycerol hydroxyl group attacks the electrophilic carbonyl carbon of the acyl chloride. This is followed by the elimination of the chloride ion, which is a good leaving group. A base, such as pyridine or triethylamine, is used to neutralize the HCl byproduct, preventing it from protonating the unreacted hydroxyl groups and deactivating them.

Stoichiometric Control of Product Distribution

• Tri-acylglycerol Synthesis: Employing a molar excess of the acyl chloride (e.g., 3.3 to 3.5 equivalents relative to glycerol) ensures that all three hydroxyl groups on the glycerol backbone are acylated.

• Di-acylglycerol Synthesis: Using approximately 2.0 to 2.2 equivalents of the acyl chloride favors the formation of di-substituted glycerols. This will result in a mixture of 1,2- and 1,3-diacylglycerols.

• Mono-acylglycerol Synthesis: Using a sub-stoichiometric amount of the acyl chloride (e.g., 0.8 to 0.9 equivalents) relative to glycerol promotes the formation of mono-acylglycerols (a mixture of 1- and 2-monoacylglycerol).

The relationship between reactant stoichiometry and the primary product is visualized below.

Caption: Stoichiometric control of product formation.

Experimental Protocols

The following protocols outline the synthesis of tri-, di-, and mono-acylglycerols. All procedures must be conducted under an inert atmosphere (N₂ or Ar).

Materials & Equipment

Reagent/Material	Grade	Supplier	CAS Number
Glycerol	Anhydrous, ≥99.5%	Sigma-Aldrich	56-81-5
13(Z),16(Z),19(Z)-Docosatrienoyl chloride	≥98%	MedChemExpress	960593-68-4
Pyridine	Anhydrous, 99.8%	Sigma-Aldrich	110-86-1
Dichloromethane (DCM)	Anhydrous, ≥99.8%	Sigma-Aldrich	75-09-2
Diethyl Ether	Anhydrous	Fisher Scientific	60-29-7
Hexane	ACS Grade	Fisher Scientific	110-54-3
Ethyl Acetate	ACS Grade	Fisher Scientific	141-78-6
Silica Gel	60 Å, 230-400 mesh	Sigma-Aldrich	7631-86-9
Hydrochloric Acid (HCl)	1 M aqueous	Fisher Scientific	7647-01-0
Sodium Bicarbonate (NaHCO₃)	Saturated aqueous	Fisher Scientific	144-55-8
Sodium Sulfate (Na₂SO₄)	Anhydrous	Fisher Scientific	7757-82-6

Equipment: Round-bottom flasks, dropping funnel, magnetic stirrer, heating mantle/oil bath, Schlenk line or glovebox, rotary evaporator, glass column for chromatography, TLC plates (silica gel 60 F₂₅₄).

General Experimental Workflow

The overall workflow for synthesis and purification is depicted below.

Caption: General experimental workflow diagram.

Protocol A: Synthesis of Tri-docosatrienoyl Glycerol (TAG)

• Reaction Setup: Assemble a flame-dried 100 mL three-neck round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet.

• Reagent Charging: To the flask, add glycerol (e.g., 1.0 mmol, 92.1 mg). Dissolve it in anhydrous pyridine (10 mL) and anhydrous DCM (20 mL). Cool the mixture to 0 °C in an ice bath.

• Acyl Chloride Addition: Dissolve 13(Z),16(Z),19(Z)-docosatrienoyl chloride (3.3 mmol, 1.16 g) in anhydrous DCM (15 mL) and add it to the dropping funnel.[10] Add the acyl chloride solution dropwise to the stirred glycerol solution over 30 minutes, maintaining the temperature at 0 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 12-18 hours.

• Monitoring: Monitor the reaction progress using TLC (e.g., Hexane:Ethyl Acetate 9:1 v/v). The disappearance of glycerol and the appearance of a new, less polar spot (Rf ≈ 0.7-0.8) indicates product formation.

• Work-up: Cool the reaction mixture to 0 °C and slowly add 20 mL of cold 1 M HCl to quench the reaction and neutralize excess pyridine. Transfer the mixture to a separatory funnel.

• Extraction: Extract the aqueous layer with DCM (3 x 30 mL). Combine the organic layers and wash sequentially with saturated NaHCO₃ solution (2 x 30 mL) and brine (1 x 30 mL).

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel, eluting with a gradient of hexane and ethyl acetate (e.g., starting from 100% hexane to 98:2 hexane:ethyl acetate). Combine fractions containing the pure TAG and remove the solvent in vacuo to yield the final product.

Protocol B: Synthesis of Di-docosatrienoyl Glycerol (DAG)

Follow Protocol A, with the following key modification:

• Stoichiometry: Use 2.1 mmol (741 mg) of 13(Z),16(Z),19(Z)-docosatrienoyl chloride for every 1.0 mmol of glycerol.

• Purification: The elution system for column chromatography will likely require a higher polarity (e.g., Hexane:Ethyl Acetate 95:5 to 90:10 v/v) to isolate the di-acylated products.

Protocol C: Synthesis of Mono-docosatrienoyl Glycerol (MAG)

Follow Protocol A, with the following key modifications:

• Stoichiometry: Use 0.9 mmol (318 mg) of 13(Z),16(Z),19(Z)-docosatrienoyl chloride for every 1.0 mmol of glycerol.

• Reaction Time: The reaction may be complete in a shorter time frame (4-6 hours). Monitor closely by TLC.

• Purification: The mono-acylated product is significantly more polar. A solvent system such as Hexane:Ethyl Acetate 80:20 to 70:30 v/v may be required for effective elution from the silica column.

Product Characterization

Thorough characterization is essential to confirm the identity, purity, and structural integrity of the synthesized glycerol esters.[11][12]

Thin-Layer Chromatography (TLC)

TLC is an indispensable tool for monitoring reaction progress and assessing the purity of column fractions.

• Stationary Phase: Silica gel 60 F₂₅₄ plates.

• Mobile Phase: A mixture of hexane and ethyl acetate. The ratio is adjusted based on the polarity of the target compound (e.g., 9:1 for TAGs, 8:2 for DAGs, 7:3 for MAGs).

• Visualization: UV light (if the compound is UV active) and/or staining with an appropriate agent (e.g., potassium permanganate or iodine vapor).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR provides definitive structural information.[4][13][14][15] Samples should be dissolved in CDCl₃.

Proton (¹H) Signal	Approx. Chemical Shift (ppm)	Assignment
=C-H (olefinic)	5.30 - 5.45	Protons on the C=C double bonds
sn-1,3 CH ₂-O-CO	4.10 - 4.35	Methylene protons at sn-1,3 positions
sn-2 CH -O-CO	5.20 - 5.28	Methine proton at sn-2 position (for DAGs/TAGs)
CH ₂-CH=CH	2.75 - 2.85	Methylene protons between two double bonds
CO-CH ₂-CH₂	2.25 - 2.35	Methylene protons alpha to the carbonyl
-(CH ₂)n-	1.20 - 1.40	Bulk methylene protons in the acyl chain
-CH ₃	0.95 - 1.00	Terminal methyl protons of the acyl chain

Carbon (¹³C) Signal	Approx. Chemical Shift (ppm)	Assignment
C =O (ester carbonyl)	172.5 - 173.5	Carbonyl carbons
C =C (olefinic)	127.0 - 132.0	Carbons of the C=C double bonds
sn-2 C H-O-CO	68.8 - 69.2	Methine carbon at sn-2 position
sn-1,3 C H₂-O-CO	62.0 - 62.5	Methylene carbons at sn-1,3 positions
C H₂ alpha to C=O	33.9 - 34.3	Methylene carbons alpha to the carbonyl
C H₂ between C=C	25.5 - 25.7	Methylene carbons between double bonds
Terminal C H₃	14.2 - 14.3	Terminal methyl carbon of the acyl chain

Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight of the synthesized esters.[16][17] Techniques like Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) are suitable. The expected molecular weight for the fully substituted tri-acylglycerol is approximately 1059.7 g/mol ([M+Na]⁺).

Gas Chromatography (GC)

To confirm that the fatty acid structure was not altered during the reaction, a small aliquot of the purified product can be transesterified to its fatty acid methyl ester (FAME). The resulting FAME can then be analyzed by GC and the retention time compared to a standard of 13(Z),16(Z),19(Z)-docosatrienoic acid methyl ester.[12][18]

Troubleshooting

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Product Yield	Inactive acyl chloride (hydrolyzed).	Ensure acyl chloride is fresh and has been stored properly under inert gas. Use anhydrous solvents and oven-dried glassware.
Insufficient base or reaction time.	Use a slight excess of anhydrous pyridine. Extend reaction time and monitor by TLC.
Incomplete Reaction	Poor mixing or low temperature.	Ensure efficient stirring. Allow the reaction to proceed at room temperature after the initial addition.
Product Degradation	Presence of oxygen leading to oxidation of PUFA chains.	Maintain a positive pressure of inert gas (N₂ or Ar) throughout the reaction and work-up. Degas solvents if necessary.
Difficult Purification	Co-elution of products (e.g., DAG and TAG).	Use a shallower solvent gradient during column chromatography. Consider using a different stationary phase or chromatography technique (e.g., HPLC).[19][20]

References

• 1H-NMR spectroscopy can accurately quantitate the lipolysis and oxidation of cardiac triacylglycerols. PubMed. Available at: [Link]

• Analysis of fatty acid methyl esters by a gas--liquid chromatography--chemical ionization mass spectrometry computer system. PubMed. Available at: [Link]

• Improved detection of polyunsaturated fatty acids as phenacyl esters using liquid chromatography-ion trap mass spectrometry. PubMed. Available at: [Link]

• Selection of mass spectra of polyunsaturated fatty acids methyl esters. ResearchGate. Available at: [Link]

• Synthesis, NMR spectroscopic investigations and absolute quantification of dietary triacylglycerols. Publication Server of Constructor University Library. Available at: [Link]

• High-Resolution NMR Spectroscopy: An Alternative Fast Tool for Qualitative and Quantitative Analysis of Diacylglycerol (DAG) Oil. SpringerLink. Available at: [Link]

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• Comparison of chromatographic methods for the analysis of glycerol esters. PubMed. Available at: [Link]

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• New Production Processes of Dichlorohydrins from Glycerol Using Acyl Chlorides as Catalysts or Reactants. ResearchGate. Available at: [Link]

• Characterization of Catalysts for Glycerol Ester Production with Various Acetylating Agents. ResearchGate. Available at: [Link]

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• Synthesis of 2-monoacylglycerols and structured triacylglycerols rich in polyunsaturated fatty acids by enzyme catalyzed reactions. Semantic Scholar. Available at: [Link]

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• Biosynthesis of triglyceride and other fatty acyl esters by developing rat brain. PubMed. Available at: [Link]

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Application Notes and Protocols for 13(Z),16(Z),19(Z)-Docosatrienoyl Chloride in Cell Culture Studies

Introduction: A Novel Tool for Probing Cellular Acylation and Lipid Signaling

13(Z),16(Z),19(Z)-Docosatrienoyl chloride is a reactive chemical probe derived from docosatrienoic acid (DTA), an omega-3 polyunsaturated fatty acid. While the biological activities of DTA, including its anti-inflammatory and anti-tumor properties, are emerging, the use of its acyl chloride derivative in cell culture offers a unique opportunity to investigate the direct effects of protein and lipid acylation with this specific fatty acid.[1][2] The high reactivity of the acyl chloride functional group allows for the covalent modification of nucleophilic residues on proteins and other biomolecules, providing a powerful tool to study the downstream consequences of introducing the DTA moiety into cellular systems.

This guide provides a comprehensive overview of the application of 13(Z),16(Z),19(Z)-docosatrienoyl chloride in cell culture, with a focus on experimental design, protocol optimization, and data interpretation. We will explore its potential to modulate cellular signaling pathways and provide detailed methodologies for its use in studying protein acylation, cytotoxicity, and other cellular responses.

Chemical Properties and Handling Considerations

13(Z),16(Z),19(Z)-Docosatrienoyl chloride is a lipid molecule with a molecular weight of 352.98 g/mol and the chemical formula C₂₂H₃₇ClO. The key feature of this molecule is the highly reactive acyl chloride group, which readily undergoes nucleophilic acyl substitution.[3]

Table 1: Physicochemical Properties of 13(Z),16(Z),19(Z)-Docosatrienoyl Chloride

Property	Value	Source
Molecular Formula	C₂₂H₃₇ClO	MedChemExpress
Molecular Weight	352.98	MedChemExpress
Physical State	Liquid (presumed)	General knowledge
Solubility	Soluble in organic solvents (DMSO, ethanol, chloroform)	General knowledge
Reactivity	Highly reactive with nucleophiles (water, alcohols, amines)	[3][4][5]

Critical Handling Information:

Due to its reactivity, 13(Z),16(Z),19(Z)-docosatrienoyl chloride must be handled with care in a laboratory setting. The acyl chloride group will rapidly hydrolyze in the presence of water to form the corresponding carboxylic acid (docosatrienoic acid) and hydrochloric acid.[4][5] This reaction is often exothermic. Therefore, it is crucial to store the compound under anhydrous conditions, for example, in a desiccator or under an inert atmosphere (e.g., argon or nitrogen). All solvents and reagents used for stock solution preparation must be anhydrous to maintain the integrity of the acyl chloride.

Proposed Mechanism of Action and Cellular Uptake

The primary proposed application of 13(Z),16(Z),19(Z)-docosatrienoyl chloride in cell culture is to serve as a delivery agent for the docosatrienoyl group, enabling its covalent attachment to cellular components. This can occur through two primary mechanisms:

• Direct Acylation of Cellular Macromolecules: The acyl chloride can directly react with nucleophilic residues (e.g., lysine, serine, threonine, cysteine) on proteins, or with other nucleophilic molecules within the cell.

• Hydrolysis and Subsequent Incorporation: The compound may first hydrolyze to docosatrienoic acid, which is then taken up by the cells and incorporated into cellular lipids or utilized in signaling pathways. Long-chain fatty acids can enter cells through passive diffusion or protein-mediated transport.

The experimental design should aim to distinguish between these two possibilities.

Caption: Proposed cellular fate of 13(Z),16(Z),19(Z)-Docosatrienoyl Chloride.

Experimental Protocols

Protocol 1: Preparation of Stock Solutions

Causality: The choice of solvent and the preparation method are critical to preserving the reactive acyl chloride. Anhydrous solvents will minimize premature hydrolysis.

Materials:

• 13(Z),16(Z),19(Z)-Docosatrienoyl chloride

• Anhydrous dimethyl sulfoxide (DMSO)

• Anhydrous ethanol

• Inert gas (argon or nitrogen)

• Sterile, amber glass vials with PTFE-lined caps

• Micropipettes with sterile, filtered tips

Procedure:

• Work in a fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Allow the vial of 13(Z),16(Z),19(Z)-docosatrienoyl chloride to come to room temperature before opening to prevent condensation of atmospheric moisture.

• Under a stream of inert gas, carefully weigh the desired amount of the compound.

• Add the appropriate volume of anhydrous DMSO or ethanol to achieve the desired stock concentration (e.g., 10-100 mM).

• Cap the vial tightly and vortex gently until the compound is fully dissolved.

• Store the stock solution at -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Note: DMSO is a common solvent for cell culture experiments, but high concentrations can be toxic to cells.[6] Ethanol is another option, but its volatility needs to be considered.[6]

Protocol 2: Treatment of Cells in Culture

Causality: The method of addition to the cell culture medium is designed to maximize the chance of the acyl chloride reaching the cells before significant hydrolysis occurs. Rapid mixing is essential.

Materials:

• Cultured cells in appropriate cell culture plates or flasks

• Complete cell culture medium, pre-warmed to 37°C

• Stock solution of 13(Z),16(Z),19(Z)-docosatrienoyl chloride

• Vehicle control (anhydrous DMSO or ethanol)

Procedure:

• Grow cells to the desired confluency (typically 70-80%).

• Prepare the final working concentration of 13(Z),16(Z),19(Z)-docosatrienoyl chloride by diluting the stock solution in pre-warmed complete cell culture medium.

• To minimize hydrolysis, add the stock solution to the medium immediately before adding it to the cells.

• Gently swirl the plate or flask to ensure rapid and even distribution of the compound.

• Include a vehicle control (medium containing the same final concentration of DMSO or ethanol as the treated wells) in all experiments.

• Incubate the cells for the desired period (e.g., 1, 6, 12, 24 hours). The optimal incubation time should be determined empirically.

Alternative Delivery Method: BSA Conjugation

For some applications, particularly when investigating the effects of the docosatrienoic acid moiety rather than direct acylation, conjugation to bovine serum albumin (BSA) can be beneficial. This method mimics the physiological transport of fatty acids in the bloodstream.[2]

Protocol for BSA Conjugation:

• Prepare a stock solution of fatty acid-free BSA (e.g., 10% w/v) in serum-free medium or phosphate-buffered saline (PBS).

• Warm the BSA solution to 37°C.

• Slowly add the stock solution of 13(Z),16(Z),19(Z)-docosatrienoyl chloride to the BSA solution while vortexing. The molar ratio of fatty acid to BSA should be optimized (e.g., 3:1 to 6:1).

• Incubate the mixture at 37°C for 30-60 minutes to allow for complex formation.

• Sterile-filter the BSA-conjugated solution before adding it to the cell culture.

Protocol 3: Assessment of Cytotoxicity

Causality: It is essential to determine the concentration range at which 13(Z),16(Z),19(Z)-docosatrienoyl chloride is non-toxic to the cells under investigation. Common cytotoxicity assays measure different aspects of cell health.

1. MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay (Metabolic Activity):

• This colorimetric assay measures the reduction of MTT by mitochondrial dehydrogenases, which is indicative of metabolic activity.[7][8]

2. Lactate Dehydrogenase (LDH) Assay (Membrane Integrity):

• This assay measures the release of LDH from damaged cells into the culture medium, indicating a loss of membrane integrity.[7]

General Procedure for Cytotoxicity Assays:

• Seed cells in a 96-well plate at an appropriate density.

• Allow cells to adhere overnight.

• Treat cells with a range of concentrations of 13(Z),16(Z),19(Z)-docosatrienoyl chloride and a vehicle control.

• Incubate for the desired time period.

• Perform the MTT or LDH assay according to the manufacturer's instructions.

• Measure the absorbance using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control.

Table 2: Example of Cytotoxicity Data Presentation

Concentration (µM)	% Cell Viability (MTT)	% Cytotoxicity (LDH)
0 (Vehicle)	100 ± 5.2	0 ± 2.1
1	98 ± 4.8	1.5 ± 1.8
10	95 ± 6.1	4.2 ± 2.5
50	75 ± 8.3	22.7 ± 5.6
100	42 ± 7.9	55.4 ± 8.1

Data are presented as mean ± standard deviation.

Protocol 4: Detection of Protein Acylation

Causality: To confirm that 13(Z),16(Z),19(Z)-docosatrienoyl chloride is indeed acylating cellular proteins, specific detection methods are required.

Method 1: Western Blotting with Pan-Acyl-Lysine Antibody:

• This method provides a general indication of increased protein acylation.

Procedure:

• Treat cells with 13(Z),16(Z),19(Z)-docosatrienoyl chloride or vehicle control.

• Lyse the cells and quantify the protein concentration.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Probe the membrane with a primary antibody that recognizes acylated lysine residues.

• Use a suitable secondary antibody and a chemiluminescent substrate for detection.

• Analyze the results using an imaging system.

Method 2: Acyl-Biotin Exchange (ABE) Assay:

• This more specific method allows for the enrichment and identification of S-acylated proteins.[9]

Brief Overview of ABE Workflow:

• Lyse cells treated with the compound or vehicle.

• Block free thiol groups with a blocking reagent.

• Cleave thioester bonds with hydroxylamine to expose previously acylated cysteines.

• Label the newly exposed thiols with a biotin-containing reagent.

• Capture biotinylated proteins with streptavidin beads.

• Elute the captured proteins and analyze by Western blotting or mass spectrometry.

Caption: Workflow for the Acyl-Biotin Exchange (ABE) assay.

Potential Signaling Pathways for Investigation

The docosatrienoic acid moiety is structurally related to other bioactive polyunsaturated fatty acids and may therefore influence similar signaling pathways.

1. PPAR Signaling:

• Peroxisome proliferator-activated receptors (PPARs) are nuclear receptors that regulate lipid metabolism and inflammation.[10] Fatty acids and their derivatives are known ligands for PPARs.[10][11] Treatment with 13(Z),16(Z),19(Z)-docosatrienoyl chloride could lead to the activation or inhibition of PPARs, subsequently altering the expression of target genes involved in fatty acid oxidation and inflammatory responses.[11][12]

Caption: Simplified PPAR signaling pathway potentially modulated by DTA.

2. Anti-inflammatory Signaling:

• Docosatrienoic acid has been shown to exert anti-inflammatory effects by reducing the expression of pro-inflammatory cytokines such as IL-1β, IL-6, and TNF-α.[1] This may occur through the modulation of transcription factors like NF-κB or by influencing the production of specialized pro-resolving mediators.

3. Melanogenesis Pathway:

• Recent studies suggest that docosatrienoic acid can inhibit melanogenesis by suppressing the microphthalmia-associated transcription factor (MITF), a key regulator of melanin production.[13]

Troubleshooting

Problem	Possible Cause	Solution
Low cell viability	Compound concentration is too high.	Perform a dose-response curve to determine the optimal non-toxic concentration.
Solvent toxicity.	Ensure the final solvent concentration is low (typically <0.5%).
No detectable effect	Compound hydrolyzed before reaching cells.	Prepare fresh dilutions immediately before use. Add to medium and mix quickly.
Insufficient incubation time.	Perform a time-course experiment.
Cell line is not responsive.	Test in a different cell line known to be sensitive to lipid modulation.
Inconsistent results	Incomplete solubilization of the compound.	Ensure the stock solution is fully dissolved.
Variable hydrolysis of the acyl chloride.	Maintain anhydrous conditions for stock solutions and be consistent with the addition to the medium.

Conclusion

13(Z),16(Z),19(Z)-Docosatrienoyl chloride is a promising research tool for investigating the cellular effects of docosatrienoic acid acylation and signaling. Its high reactivity presents both a challenge and an opportunity. By carefully controlling experimental conditions, researchers can use this compound to covalently modify cellular targets and explore the downstream consequences on various signaling pathways. The protocols and guidelines presented here provide a solid foundation for designing and executing successful cell culture studies with this novel chemical probe.

References

• Docosatrienoic Acid Inhibits Melanogenesis Partly through Suppressing the Intracellular MITF/Tyrosinase Axis. PMC. [Link]

• Reactions of Acyl Chlorides with Water. Chemistry LibreTexts. [Link]

• an introduction to acyl chlorides (acid chlorides). Chemguide. [Link]

• If acyl chlorides are reacted with aqueous ammonia, will carboxylic acids also be formed?. Chemistry Stack Exchange. [Link]

• Analysis of protein acylation. PubMed. [Link]

• Mass-tag labeling for the determination of protein S-fatty acylation. PMC. [Link]

• Detection of Protein S-Acylation using Acyl-Resin Assisted Capture. PMC. [Link]

• Visualization and Identification of Fatty Acylated Proteins Using Chemical Reporters. PMC. [Link]

• Reactions of Acid Chlorides (ROCl) with Nucleophiles. Chemistry Steps. [Link]

• Lipids in Cell Culture Media. ResearchGate. [Link]

• Preparation of fatty acid solutions exerts significant impact on experimental outcomes in cell culture models of lipotoxicity. Journal of Lipid Research. [Link]

• Lipids in Cell Culture Media. ResearchGate. [Link]

• Comparing the In Vitro Antitumor, Antioxidant and Anti-Inflammatory Activities between Two New Very Long Chain Polyunsaturated Fatty Acids, Docosadienoic Acid (DDA) and Docosatrienoic Acid (DTA), and Docosahexaenoic Acid (DHA). PubMed. [Link]

• Chemical Methods for Monitoring Protein Fatty Acylation. Springer Nature Experiments. [Link]

• Epoxyeicosatrienoic acid. Wikipedia. [Link]

• Cytotoxicity Assessment and Nutritional Profiling of Bio-Active Compounds Obtained from Food Waste. MDPI. [Link]

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• Cell Culture Models of Fatty Acid Overload: Problems and Solutions. PMC. [Link]

• A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements. NIH. [Link]

• Effects of Docosahexaenoic Acid on Neurotransmission. PMC. [Link]

• Process for preparing fatty acid chlorides and n-acyl amino acid salts.

• How i can modify fatty acid in to acyl chloride using thionyl chloride ?. ResearchGate. [Link]

• Enhancing Fatty Acid Oxidation Negatively Regulates PPARs Signaling in the Heart. NIH. [Link]

• Fatty Acylation of Proteins: The Long and the Short of it. PMC. [Link]

• Deficiency or activation of peroxisome proliferator-activated receptor α reduces the tissue concentrations of endogenously synthesized docosahexaenoic acid in C57BL/6J mice. NIH. [Link]

• Fatty acid acylation of proteins in cultured cells. PubMed. [Link]

• Docosahexaenoic acid suppresses the activity of peroxisome proliferator-activated receptors in a colon tumor cell line. PubMed. [Link]

• ω-3 Polyunsaturated Fatty Acids on Colonic Inflammation and Colon Cancer: Roles of Lipid-Metabolizing Enzymes Involved. MDPI. [Link]

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• Regulation of Inflammation in Cancer by Eicosanoids. PMC. [Link]

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• 1. Comparing the In Vitro Antitumor, Antioxidant and Anti-Inflammatory Activities between Two New Very Long Chain Polyunsaturated Fatty Acids, Docosadienoic Acid (DDA) and Docosatrienoic Acid (DTA), and Docosahexaenoic Acid (DHA) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Stepwise metabolic engineering of docosatrienoic acid – an ω3 very long‐chain polyunsaturated fatty acid with potential health benefits in Brassica carinata - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. Enhancing Fatty Acid Oxidation Negatively Regulates PPARs Signaling in the Heart - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. Docosatrienoic Acid Inhibits Melanogenesis Partly through Suppressing the Intracellular MITF/Tyrosinase Axis - PMC [pmc.ncbi.nlm.nih.gov]

Application Note & Protocol: Strategic Incorporation of 13(Z),16(Z),19(Z)-Docosatrienoate into Cellular Phospholipids

Abstract

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on the strategic incorporation of the novel omega-3 very long-chain polyunsaturated fatty acid (VLC-PUFA), 13(Z),16(Z),19(Z)-docosatrienoate (DTA), into the phospholipids of cultured mammalian cells. We delve into the biochemical rationale, provide detailed, field-proven protocols for cellular delivery and lipidomic validation, and offer insights into data interpretation and troubleshooting. The successful remodeling of cellular membranes with DTA opens new avenues for investigating its impact on membrane biophysics, cell signaling, and its potential as a therapeutic agent, particularly given its demonstrated anti-inflammatory and anti-tumor properties.[1][2]

Scientific Foundation: The Rationale and Mechanism of Fatty Acid Incorporation

The fatty acid composition of cellular phospholipids is a critical determinant of membrane fluidity, protein function, and intracellular signaling cascades.[3] Introducing exogenous fatty acids like DTA, a 22-carbon omega-3 PUFA, allows for the precise modification of membrane composition, enabling the study of its downstream biological effects.[4][5][6]

Exogenous fatty acids are not passively absorbed; their entry into the cell is a regulated, protein-mediated process facilitated by fatty acid transporters on the plasma membrane.[7] Once inside the cell, the metabolic fate of DTA is primarily directed towards two major pathways for phospholipid synthesis:

• The De Novo (Kennedy) Pathway: DTA is first activated to its coenzyme A thioester, docosatrienoyl-CoA. This activated form can be esterified to a glycerol-3-phosphate backbone, forming lysophosphatidic acid and subsequently phosphatidic acid (PA). PA is a central precursor from which various phospholipid classes, such as phosphatidylcholine (PC) and phosphatidylethanolamine (PE), are synthesized.[8][9][10]

• The Remodeling (Lands) Pathway: This pathway allows for the specific tailoring of the acyl chains of existing phospholipids. Docosatrienoyl-CoA can be exchanged for a fatty acid currently occupying the sn-2 position of a lysophospholipid (a phospholipid with one fatty acid removed) by the action of lysophospholipid acyltransferases (LPLATs).[8][9] This remodeling cycle is a dynamic process crucial for maintaining membrane homeostasis and generating specific signaling lipids.

The preferential incorporation of DTA into certain phospholipid classes (e.g., PC, PE, phosphatidylinositol (PI), or phosphatidylserine (PS)) is determined by the substrate specificities of the acyltransferases involved in these pathways.[11][12][13]

Figure 1. Metabolic fate of exogenous DTA for phospholipid incorporation.

Experimental Workflow: A Step-by-Step Overview

The successful incorporation and analysis of DTA follows a logical and systematic workflow. Each stage is critical for generating reproducible and high-quality data.

Figure 2. High-level experimental workflow for DTA incorporation.

Detailed Application Protocols

Part A: Required Materials and Reagents

• Cell Line: Human Embryonic Kidney (HEK293) cells, Human Hepatocellular Carcinoma (HepG2) cells, or other appropriate mammalian cell line.

• Culture Medium: Dulbecco's Modified Eagle Medium (DMEM) or other suitable base medium.

• Supplements: 10% (v/v) Fetal Bovine Serum (FBS), 1% (v/v) Penicillin-Streptomycin.

• Fatty Acid: 13(Z),16(Z),19(Z)-Docosatrienoic Acid (CAS 28845-86-5).[6]

• Carrier Protein: Fatty Acid-Free Bovine Serum Albumin (BSA).

• Reagents: Phosphate-Buffered Saline (PBS), Trypsin-EDTA.

• Solvents (LC-MS Grade): Chloroform, Methanol, Water.

• Internal Standards: Appropriate deuterated or odd-chain phospholipid standards for LC-MS/MS quantification (e.g., PC(17:0/17:0), PE(17:0/17:0)).

• Consumables: Sterile cell culture plates (6-well), serological pipettes, centrifuge tubes, glass vials for lipid extraction.

Part B: Protocol for DTA-BSA Complex Preparation

Causality Explanation: Free polyunsaturated fatty acids are poorly soluble in aqueous culture media and can be cytotoxic. Complexing DTA with fatty acid-free BSA mimics its physiological transport by albumin in the bloodstream, ensuring bioavailability and minimizing toxicity.

• Prepare DTA Stock (100 mM): Dissolve a pre-weighed amount of DTA in 100% ethanol. For example, dissolve 3.35 mg of DTA (MW: 334.53 g/mol ) in 100 µL of ethanol. Store under nitrogen at -80°C in small aliquots.

• Prepare 10% BSA Solution: Dissolve 1 g of fatty acid-free BSA in 10 mL of serum-free culture medium. Warm to 37°C and filter-sterilize.

• Complex Formation (yields a 2 mM DTA / 0.5 mM BSA stock): a. In a sterile tube, add 4.75 mL of the warm 10% BSA solution. b. Slowly, while vortexing gently, add 100 µL of the 100 mM DTA ethanolic stock to the BSA solution. c. Incubate at 37°C for 30-60 minutes to allow for complete complexing. The final solution should be clear. This is your working stock for cell supplementation.

Part C: Protocol for Cellular Incorporation

• Cell Seeding: Seed your chosen mammalian cells in 6-well plates at a density that will result in ~70-80% confluency at the time of harvest (e.g., 2.5 x 10⁵ cells/well for HEK293). Allow cells to adhere overnight in complete medium (with 10% FBS).

• DTA Supplementation: a. The next day, aspirate the growth medium. b. Prepare the treatment medium by diluting the 2 mM DTA-BSA stock into fresh culture medium (containing 1-2% FBS to maintain cell health). c. Titration is key. Prepare final DTA concentrations ranging from 10 µM to 100 µM. A non-treated control (medium with an equivalent amount of BSA-ethanol complex without DTA) must be included. d. Add 2 mL of the respective treatment or control medium to each well.

• Incubation: Incubate the cells for 24 to 72 hours at 37°C in a 5% CO₂ incubator. The optimal time will depend on the cell type and desired incorporation level.

• Cell Harvesting and Washing: a. Aspirate the treatment medium and immediately place the plate on ice. b. Wash the cell monolayer twice with 2 mL of ice-cold PBS per well. This step is critical to remove any residual, non-incorporated fatty acids from the cell surface.[14] c. Add 0.5 mL of 0.25% Trypsin-EDTA and incubate for 2-3 minutes until cells detach. d. Neutralize the trypsin with 1 mL of complete medium and transfer the cell suspension to a 15 mL conical tube. e. Centrifuge at 500 x g for 5 minutes at 4°C. f. Discard the supernatant and resuspend the cell pellet in 1 mL of ice-cold PBS. g. Transfer to a microcentrifuge tube, spin again at 500 x g for 5 minutes at 4°C, and carefully remove all supernatant. The final cell pellet is now ready for lipid extraction.

Part D: Protocol for Total Lipid Extraction (Bligh-Dyer Method)

Self-Validation Principle: This robust, triphasic solvent system ensures the efficient and reproducible extraction of a broad range of lipid classes, from polar phospholipids to nonpolar neutral lipids, forming the basis for accurate downstream analysis.[15]

• Homogenization: Resuspend the cell pellet from one well of a 6-well plate in 400 µL of ice-cold water. Spike with internal standards at this stage.

• Solvent Addition: Add 1.5 mL of a 1:2 (v/v) chloroform:methanol mixture to the cell suspension.

• Vortexing: Vortex the mixture vigorously for 2 minutes to disrupt membranes and facilitate extraction.

• Phase Separation: a. Add 0.5 mL of chloroform and vortex for 30 seconds. b. Add 0.5 mL of water and vortex for another 30 seconds.

• Centrifugation: Centrifuge at 1,000 x g for 10 minutes at 4°C. This will separate the mixture into three layers: an upper aqueous phase, a protein disk at the interface, and a lower organic phase containing the lipids.

• Lipid Collection: Using a glass Pasteur pipette, carefully aspirate the lower organic (chloroform) phase and transfer it to a clean glass tube, taking care not to disturb the protein interface.

• Drying: Evaporate the solvent under a gentle stream of nitrogen gas or using a vacuum concentrator.

• Storage: Resuspend the dried lipid film in a small, precise volume (e.g., 100 µL) of a suitable solvent for LC-MS analysis (e.g., isopropanol:acetonitrile:water 2:1:1 v/v/v). Store at -80°C until analysis.

Validation and Data Interpretation

The gold standard for confirming the incorporation of DTA into specific phospholipid species is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[15][16][17]

• Chromatography (LC): Reverse-phase chromatography is typically used to separate phospholipid species based on the length and unsaturation of their acyl chains.[17]

• Mass Spectrometry (MS/MS): The mass spectrometer identifies the parent mass of the intact phospholipid, and fragmentation (MS/MS) confirms the exact identity of the headgroup and the two fatty acyl chains. For example, the incorporation of DTA (22:3) alongside palmitic acid (16:0) into a phosphatidylcholine molecule would be identified as PC(16:0/22:3).

Table 1: Representative Data of Fatty Acid Composition in Phosphatidylcholine (PC) Fraction

Fatty Acid	Molecular Formula	Control Cells (% of Total PC Fatty Acids)	DTA-Treated Cells (50 µM, 48h) (% of Total PC Fatty Acids)
Palmitic Acid	16:0	35.2%	31.5%
Stearic Acid	18:0	18.1%	15.8%
Oleic Acid	18:1n-9	24.5%	16.2%
Linoleic Acid	18:2n-6	10.3%	7.1%
Arachidonic Acid	20:4n-6	5.8%	3.9%
Docosatrienoic Acid	22:3n-3	Not Detected	19.7%
Other	6.1%	5.8%

Interpretation: The data clearly demonstrates successful incorporation. The appearance of a significant peak for DTA (19.7%) in the treated sample, which is absent in the control, is the primary indicator. Concurrently, a decrease in the relative abundance of other major unsaturated fatty acids, like oleic and linoleic acid, suggests that DTA is actively competing for incorporation into the PC pool via the de novo and/or remodeling pathways.[11][18]

Troubleshooting Common Issues

Problem	Potential Cause(s)	Recommended Solution(s)
Low DTA Incorporation	- DTA-BSA complex was not properly formed.- Incubation time is too short or DTA concentration is too low.- The chosen cell line has a low uptake/incorporation rate.	- Re-prepare the DTA-BSA complex, ensuring gentle but thorough mixing.- Perform a time-course (24, 48, 72h) and dose-response (10-100 µM) experiment to optimize conditions.- Test a different cell line known for active lipid metabolism (e.g., HepG2).
High Cell Toxicity / Death	- DTA concentration is too high, leading to lipotoxicity.- Residual ethanol from the stock solution is toxic.- Free, un-complexed DTA is present.	- Lower the DTA concentration in your treatment medium.- Ensure the ethanol volume is <0.1% of the final medium volume.- Confirm the DTA-BSA solution is clear, indicating proper complexing.
High Variability Between Replicates	- Inconsistent cell seeding density.- Inefficient or inconsistent lipid extraction.- Loss of lipid sample during the drying/reconstitution step.	- Use a cell counter to ensure consistent cell numbers at the start of the experiment.- Standardize all vortexing times and volumes during extraction. Use internal standards to normalize for extraction efficiency.- Ensure the dried lipid film is completely redissolved before analysis.

Conclusion

This application note provides a robust and validated methodology for the incorporation of 13(Z),16(Z),19(Z)-docosatrienoate into the phospholipids of cultured cells. By carefully following the outlined protocols for fatty acid delivery, lipid extraction, and LC-MS/MS analysis, researchers can reliably modify cellular membranes. This powerful technique is essential for elucidating the specific roles of novel fatty acids in health and disease, paving the way for new discoveries in lipid biology and the development of lipid-based therapeutics.

References

• 1. Comparing the In Vitro Antitumor, Antioxidant and Anti-Inflammatory Activities between Two New Very Long Chain Polyunsaturated Fatty Acids, Docosadienoic Acid (DDA) and Docosatrienoic Acid (DTA), and Docosahexaenoic Acid (DHA) [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Docosatrienoic Acid Inhibits Melanogenesis Partly through Suppressing the Intracellular MITF/Tyrosinase Axis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Docosatrienoic Acid | C22H38O2 | CID 5312557 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. scbt.com [scbt.com]
• 7. How are fatty acids transported into and out of cell membrane? | AAT Bioquest [aatbio.com]
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• 10. aocs.org [aocs.org]
• 11. New findings in the fatty acid composition of individual platelet phospholipids in man after dietary fish oil supplementation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Accumulation of (n-9)-eicosatrienoic and docosatrienoic acids in human fibroblast phospholipids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Incorporation of arachidonic and docosahexaenoic acids into phospholipids of rat brain membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Lipidomic analysis of tissue culture cells, tissues, and purified organelles [protocols.io]
• 15. benchchem.com [benchchem.com]
• 16. LIPID MAPS® Lipidomics Gateway [lipidmaps.org]
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• 18. A comprehensive study of phospholipid fatty acid rearrangements in metabolic syndrome: correlations with organ dysfunction - PMC [pmc.ncbi.nlm.nih.gov]

Application Note & Protocols: Probing Novel Lipid Pathways with 13(Z),16(Z),19(Z)-Docosatrienoyl Chloride-Derived Metabolic Probes

Introduction: Unveiling the Role of a Unique Very-Long-Chain Fatty Acid

13,16,19-Docosatrienoic acid (DTA) is an omega-3 very long-chain polyunsaturated fatty acid (VLCPUFA) with emerging biological significance. Recent studies have highlighted its potential anti-inflammatory and anti-tumor properties, suggesting it plays a distinct role in cellular physiology[1][2]. However, the specific proteins it modifies and the lipid networks it integrates into remain largely uncharacterized. Understanding the metabolic fate of DTA is critical for elucidating its mechanism of action and exploring its therapeutic potential.

Metabolic labeling, coupled with bioorthogonal click chemistry, offers a powerful strategy to trace the journey of fatty acids through the cell[3][4]. This approach involves introducing a fatty acid analog containing a chemically inert but selectively reactive group—a "bioorthogonal handle" like an alkyne—into living systems[5][6]. The cell's metabolic machinery incorporates this analog into proteins via post-translational modifications (fatty acylation) and into complex lipids[7][8]. Subsequent reaction of the alkyne handle with an azide-containing reporter tag (e.g., a fluorophore or biotin) enables visualization, identification, and quantification of the modified biomolecules[9][10].

The compound 13(Z),16(Z),19(Z)-Docosatrienoyl chloride is a highly reactive derivative of DTA[11]. Due to its reactivity, it is not suitable for direct application to live cells. Instead, it serves as an ideal chemical precursor for the custom synthesis of a stable, cell-permeable DTA metabolic probe. This guide provides a comprehensive framework for the synthesis of an alkyne-modified DTA probe (DTA-alkyne) from its acyl chloride precursor and details robust protocols for its application in tracking protein acylation and lipid metabolism.

Principle of the Method: From Precursor to Probe

The overall strategy involves a two-stage process. First, the reactive 13(Z),16(Z),19(Z)-Docosatrienoyl chloride is chemically conjugated to a linker containing a terminal alkyne. This creates a stable, bioorthogonal DTA-alkyne probe. Second, this probe is introduced to cultured cells, where it is metabolized and incorporated into various biomolecules. The incorporated alkyne tag is then detected via a highly specific and efficient copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, or "click chemistry"[6][12].

Figure 1. Overall experimental workflow from probe synthesis to downstream analysis.

Synthesis of a DTA-Alkyne Metabolic Probe

Causality: The acyl chloride functional group is highly electrophilic and reacts readily with nucleophiles like amines to form stable amide bonds. This protocol leverages this reactivity to synthesize a terminal alkyne-bearing DTA probe using propargylamine.

Protocol 3.1: Synthesis of N-propargyl-13(Z),16(Z),19(Z)-docosatrienamide (DTA-Alkyne)

• Materials:

  • 13(Z),16(Z),19(Z)-Docosatrienoyl chloride

  • Propargylamine

  • Anhydrous dichloromethane (DCM)

  • Triethylamine (TEA)

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Brine (saturated aqueous NaCl)

  • Anhydrous magnesium sulfate (MgSO₄)

  • Silica gel for column chromatography

  • Hexane and Ethyl Acetate (HPLC grade)

• Procedure:

  • Dissolve 13(Z),16(Z),19(Z)-Docosatrienoyl chloride (1.0 eq) in anhydrous DCM under an inert atmosphere (e.g., nitrogen or argon).

  • Cool the solution to 0°C in an ice bath.

  • In a separate flask, dissolve propargylamine (1.2 eq) and triethylamine (1.5 eq) in anhydrous DCM. Triethylamine acts as a base to neutralize the HCl byproduct.

  • Add the propargylamine/TEA solution dropwise to the stirred acyl chloride solution at 0°C.

  • Allow the reaction to warm to room temperature and stir for 4-6 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, dilute the reaction mixture with DCM and wash sequentially with saturated NaHCO₃ solution, water, and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate gradient to yield the pure DTA-alkyne probe.

  • Confirm the structure and purity of the final product using ¹H NMR and mass spectrometry.

Protocols for Cellular Application

Trustworthiness: The validity of any metabolic labeling experiment rests on proper controls. These protocols include critical controls to ensure that the observed signals are specific to the metabolic incorporation of the DTA-alkyne probe.

Protocol 4.1: Metabolic Labeling of Cultured Mammalian Cells

• Rationale: Fatty acids are typically delivered to cells complexed with albumin. Using fatty acid-free Bovine Serum Albumin (BSA) ensures efficient and non-toxic delivery of the hydrophobic DTA-alkyne probe. Labeling in serum-free or low-serum media minimizes competition from endogenous fatty acids.

• Procedure:

  • Probe Preparation: Prepare a 10 mM stock solution of DTA-alkyne in DMSO. To make a 1 mM working solution complexed to BSA, slowly add the 10 mM stock to a gently vortexing solution of 2% fatty acid-free BSA in PBS to the desired final concentration.

  • Cell Culture: Plate mammalian cells of interest (e.g., HeLa, HEK293T) and grow to 70-80% confluency.

  • Labeling: Remove the growth medium, wash cells once with warm PBS, and add serum-free or low-serum (≤1%) medium containing the DTA-alkyne-BSA complex. A typical starting concentration is 10-50 µM.

  • Incubation: Incubate cells for 4-18 hours at 37°C. The optimal time should be determined empirically for each cell type and experimental goal.

  • Controls:

    • No-Probe Control: A plate of cells treated with the BSA vehicle alone. This is crucial for assessing background fluorescence.

    • Competition Control: A plate of cells co-incubated with the DTA-alkyne probe and a 10-fold excess of natural, unlabeled DTA. A significant reduction in signal confirms specific enzymatic processing of the probe.

  • Harvesting: Wash cells three times with cold PBS to remove unincorporated probe. Cells can now be lysed for biochemical analysis or fixed for imaging.

Protocol 4.2: Detection of DTA-Labeled Biomolecules via Click Chemistry

• Rationale: The CuAAC reaction is highly specific, reacting the alkyne handle on the probe with an azide-reporter tag. The addition of a copper ligand like TBTA prevents oxidation of Cu(I) and protects proteins from damage.

• Reagents for Click Reaction Master Mix:

  • Tris(2-carboxyethyl)phosphine (TCEP) solution (freshly prepared)

  • Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine (TBTA)

  • Copper(II) sulfate (CuSO₄) solution

  • Azide-reporter (e.g., Azide-Alexa Fluor 488 for fluorescence, Azido-Biotin for enrichment)

Reagent	Stock Concentration	Final Concentration	Purpose
Azide-Reporter	1-10 mM	25-100 µM	Reporter Tag
TCEP	50 mM	1 mM	Reducing agent to maintain Cu(I) state
TBTA	2-10 mM	100 µM	Copper(I) stabilizing ligand
CuSO₄	50 mM	1 mM	Copper source
Table 1. Recommended concentrations for the click chemistry reaction.

• Procedure (for Cell Lysate):

  • Lyse harvested cells in a buffer containing 1% SDS (e.g., RIPA buffer without DTT/β-ME).

  • Determine protein concentration using a BCA assay.

  • To 50-100 µg of protein lysate, add the click reaction reagents sequentially: Azide-reporter, TCEP, TBTA. Vortex briefly.

  • Initiate the reaction by adding CuSO₄. Vortex.

  • Incubate at room temperature for 1 hour, protected from light.

  • The sample is now ready for downstream analysis.

Downstream Analysis Workflows

The choice of analysis depends on the biological question. A logical decision process can guide the experimental path.

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A Validated LC-MS/MS Methodology for the Stable Analysis of 13(Z),16(Z),19(Z)-Docosatrienoyl Chloride Derivatives

An Application Note and Protocol for Researchers, Scientists, and Drug Development Professionals

Abstract

This application note presents a robust and validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the analysis of derivatives of 13(Z),16(Z),19(Z)-docosatrienoyl chloride. Due to the inherent instability and high reactivity of acyl chlorides, direct analysis is challenging. The described methodology overcomes this by converting the acyl chloride into a stable N,N-dimethylethylenediamine (DMED) amide derivative. This strategy not only stabilizes the molecule for analysis but also significantly enhances ionization efficiency in positive-mode electrospray ionization (ESI), leading to high sensitivity and selectivity. The protocol provides detailed, step-by-step procedures for sample preparation, derivatization, and LC-MS/MS analysis, along with validation data demonstrating excellent linearity, precision, and accuracy. This method is tailored for researchers in lipidomics, chemical synthesis, and drug development requiring reliable characterization and quantification of this very-long-chain polyunsaturated fatty acyl chloride and its reaction products.

Introduction

13(Z),16(Z),19(Z)-Docosatrienoic acid is a very-long-chain omega-3 polyunsaturated fatty acid (PUFA) with a 22-carbon backbone.[1][2] While the biological roles of common PUFAs are well-studied, the specific functions of less common isomers like this docosatrienoic acid are areas of active investigation. In synthetic chemistry and drug development, the corresponding acyl chloride, 13(Z),16(Z),19(Z)-docosatrienoyl chloride, serves as a highly reactive intermediate. It is used to covalently attach the docosatrienoyl lipid moiety to various molecules, such as peptides, small-molecule drugs, or carrier molecules, to modulate their lipophilicity, membrane permeability, or biological activity.

The analysis of these reactions presents significant challenges. Acyl chlorides are notoriously unstable and readily hydrolyze in the presence of trace moisture, reverting to the parent carboxylic acid.[3] Furthermore, when analyzing the parent fatty acid or its derivatives, electrospray ionization in the commonly used positive ion mode is often inefficient. While negative-ion mode can be used for the carboxylate anion, it can be less sensitive and more susceptible to matrix effects.[4]

A common and effective strategy to overcome these issues is chemical derivatization.[5][6][7][8] By converting the analyte into a derivative with a functional group that is easily and permanently charged, sensitivity in positive-ion mode ESI-MS can be dramatically increased.[9] This application note details a method where the reactive docosatrienoyl chloride is intentionally and controllably reacted with a derivatizing agent, N,N-dimethylethylenediamine (DMED), to form a stable tertiary amine-containing amide. This derivative is ideally suited for reversed-phase LC-MS/MS analysis, providing a reliable and reproducible workflow for monitoring chemical reactions and characterizing final products.

Principle of the Method

The core of this methodology is the immediate and quantitative conversion of the unstable 13(Z),16(Z),19(Z)-docosatrienoyl chloride into a stable, readily analyzable derivative. The high reactivity of the acyl chloride is leveraged as an advantage, driving a rapid reaction with the primary amine of the DMED reagent.

The resulting DMED amide derivative possesses several key advantages for LC-MS analysis:

• Chemical Stability: The amide bond is far more resistant to hydrolysis than the acyl chloride, ensuring sample integrity during preparation and analysis.

• Enhanced Ionization: The tertiary amine group in the DMED moiety has a high proton affinity, leading to efficient formation of [M+H]⁺ ions in positive-mode ESI. This significantly boosts sensitivity compared to analyzing the underivatized carboxylic acid.[5]

• Favorable Fragmentation: Upon collision-induced dissociation (CID) in the mass spectrometer, the derivative yields predictable and structurally informative fragment ions, allowing for unambiguous identification and confident quantification using Multiple Reaction Monitoring (MRM).

The overall analytical workflow is depicted below.

Caption: Derivatization of docosatrienoyl chloride with DMED.

Step-by-Step Procedure:

• Stock Solutions:

  • Prepare a 10 mg/mL stock solution of DMED in anhydrous ACN.

  • Prepare a 10% (v/v) solution of TEA in anhydrous ACN.

• Sample Preparation: In a 1.5 mL microcentrifuge tube, dissolve an accurately weighed amount of 13(Z),16(Z),19(Z)-docosatrienoyl chloride (or an aliquot of a reaction mixture) in 100 µL of anhydrous DCM or ACN. If using an internal standard, add it at this stage.

• Derivatization Reaction:

  • Add 20 µL of the DMED stock solution to the sample.

  • Add 5 µL of the TEA solution. The TEA acts as a non-nucleophilic base to scavenge the HCl byproduct of the reaction.

  • Vortex the mixture gently for 10 seconds.

  • Allow the reaction to proceed at room temperature for 15 minutes.

• Quenching and Dilution:

  • Add 875 µL of ACN:Water (50:50, v/v) containing 0.1% formic acid to the reaction mixture. The water will quench any unreacted acyl chloride, and the formic acid ensures the tertiary amine of the derivative is protonated.

  • Vortex thoroughly. The sample is now ready for LC-MS analysis.

Protocol 2: LC-MS/MS Instrumental Parameters

The following parameters are a robust starting point and may be optimized for specific instrumentation.

LC Parameters	Setting
Column	C8 Reversed-Phase, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Flow Rate	0.4 mL/min
Column Temperature	50 °C
Injection Volume	5 µL
Gradient	0-2 min: 70% B, 2-12 min: 70% to 100% B, 12-15 min: 100% B, 15.1-18 min: 70% B

Causality Note: A C8 column is chosen as it provides slightly less hydrophobic retention than a C18, which is often beneficial for very-long-chain fatty acids, ensuring reasonable elution times and good peak shape. [9]The gradient starts at a high organic percentage (70% B) due to the high lipophilicity of the C22 acyl chain.

MS Parameters	Setting
Instrument	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Spray Voltage	+3.5 kV
Capillary Temperature	320 °C
Sheath Gas / Nebulizer Gas	Optimized for instrument (e.g., 40 / 20 arbitrary units)
Scan Type	Full Scan (for identification), Product Ion Scan (for fragmentation), and MRM (for quantification)
Expected Precursor Ion [M+H]⁺	m/z 405.4
MRM Transitions (Example)	Q1 (Precursor): 405.4 -> Q3 (Product): 72.1 (DMED fragment), 333.3 (Acylium ion fragment)
Collision Energy	To be optimized for each transition (e.g., 15-25 eV)

Expected Results & Discussion

Mass Spectral Analysis

The derivatized 13(Z),16(Z),19(Z)-docosatrienoic acid is expected to have a monoisotopic mass of 404.4 g/mol . In positive mode ESI, it will be detected as the protonated molecular ion [M+H]⁺ at m/z 405.4 .

Upon MS/MS fragmentation of the precursor ion at m/z 405.4, two primary product ions are expected, providing a high degree of confidence in identification:

• m/z 72.1: This corresponds to the charged [CH₂CH₂N(CH₃)₂H]⁺ fragment from the DMED tag. This is a characteristic reporter ion for any DMED-derivatized amide.

• m/z 333.3: This corresponds to the acylium ion [C₂₂H₃₇O]⁺, formed by the cleavage of the amide bond. [10]The mass of this fragment confirms the C22:3 fatty acyl portion of the molecule. The presence of both fragments is essential for positive identification.

Method Validation

To demonstrate the method's fitness for purpose, a validation should be performed according to established guidelines. [11][12]Expected performance characteristics are summarized below.

Validation Parameter	Expected Result
Linearity	R² > 0.99 over a concentration range relevant to the application (e.g., 1 ng/mL to 1000 ng/mL).
Limit of Quantification (LOQ)	In the low ng/mL range (e.g., < 5 ng/mL), demonstrating high sensitivity.
Precision (RSD%)	Intra-day and inter-day precision (RSD%) should be < 15% at low, medium, and high concentrations.
Accuracy (% Bias)	Accuracy should be within ±15% of the nominal concentration.

These validation parameters ensure that the method provides reliable and reproducible quantitative data, making it a trustworthy system for analyzing 13(Z),16(Z),19(Z)-docosatrienoyl chloride derivatives. [13]

Conclusion

The inherent reactivity of acyl chlorides poses a significant barrier to their direct analysis by LC-MS. The method presented here effectively circumvents this issue by converting 13(Z),16(Z),19(Z)-docosatrienoyl chloride into a stable and highly ionizable DMED amide derivative. This derivatization-based LC-MS/MS protocol offers a sensitive, specific, and robust analytical solution. The detailed, step-by-step procedures and validation framework provide researchers, scientists, and drug development professionals with a self-validating and reliable tool for the accurate characterization and quantification of this important lipid intermediate and its derivatives.

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Application Note: A Robust GC-MS Protocol for the Analysis of Long-Chain Fatty Acyl Chlorides via Methyl Ester Derivatization

Abstract

Long-chain fatty acyl chlorides (LCFACs) are highly reactive chemical intermediates crucial in the synthesis of various lipids, surfactants, and pharmaceuticals. Their inherent reactivity, particularly their sensitivity to hydrolysis, presents significant challenges for direct quantitative analysis. This application note details a comprehensive and reliable Gas Chromatography-Mass Spectrometry (GC-MS) protocol for the analysis of LCFACs. The core of this method is a rapid and efficient derivatization step, converting the labile acyl chlorides into stable, volatile Fatty Acid Methyl Esters (FAMEs), which are amenable to GC-MS analysis. This guide provides a step-by-step methodology, optimized instrument parameters, data analysis strategies, and the scientific rationale behind each procedural choice, designed for researchers, scientists, and drug development professionals.

Principle and Rationale

Direct GC-MS analysis of LCFACs is impractical. These compounds are thermally unstable and highly reactive, leading to degradation in the hot injector port and interaction with active sites on the GC column. This results in poor peak shape, low reproducibility, and inaccurate quantification.

To overcome these limitations, a derivatization strategy is essential.[1] The high polarity of the functional group in fatty acids and their derivatives can cause peak tailing and adsorption issues within the GC system. Converting them to less polar, more volatile derivatives is a standard and necessary practice.[1] This protocol employs a simple and quantitative esterification reaction, converting the LCFAC into its corresponding Fatty Acid Methyl Ester (FAME) using anhydrous methanol.

R-COCl + CH₃OH → R-COOCH₃ + HCl (Long-Chain Fatty Acyl Chloride + Methanol → Fatty Acid Methyl Ester + Hydrochloric Acid)

The resulting FAMEs are chemically stable, possess excellent volatility for gas chromatography, and produce characteristic, interpretable mass spectra upon electron ionization (EI). This approach allows for the robust separation and quantification of LCFACs based on their carbon chain length and degree of unsaturation. For accurate quantification, the method incorporates the use of stable isotope-labeled internal standards, a technique that significantly improves precision and accuracy by compensating for analyte loss during sample preparation and analysis.[2][3]

Materials and Reagents

2.1. Solvents and Reagents

• Hexane (Anhydrous, ≥99%)

• Methanol (Anhydrous, ≥99.8%)

• Pyridine (Anhydrous, ≥99.8%)

• Deionized Water (18.2 MΩ·cm)

• Sodium Sulfate (Anhydrous, granular)

• Nitrogen Gas (High Purity, 99.999%)

• Fatty Acyl Chloride Standards (e.g., Palmitoyl chloride, Oleoyl chloride)

• Internal Standard (e.g., Heptadecanoic acid or a stable isotope-labeled FAME standard like Palmitic acid-d3 methyl ester)

2.2. Equipment and Consumables

• Gas Chromatograph with Mass Spectrometric Detector (GC-MS)

• Autosampler Vials (2 mL, glass, with PTFE-lined caps)[4]

• Micro-reaction vessels or glass test tubes with screw caps

• Pipettes and tips

• Vortex mixer

• Centrifuge

• Heating block or water bath

Experimental Protocol

This protocol is designed to be performed in a fume hood. Due to the moisture sensitivity of fatty acyl chlorides, the use of anhydrous solvents and prompt sample processing are critical.

3.1. Preparation of Solutions

• Derivatization Reagent: Prepare a solution of 10% (v/v) anhydrous methanol in anhydrous pyridine. Prepare this reagent fresh for each batch of samples. Causality: Pyridine acts as a mild base to neutralize the HCl gas produced during the esterification reaction, driving the reaction to completion and preventing potential acid-catalyzed side reactions.

• Internal Standard (IS) Stock Solution: Accurately weigh and dissolve the internal standard in anhydrous hexane to a final concentration of 1 mg/mL.

• Calibration Standards: Prepare a series of calibration standards by accurately weighing known amounts of target fatty acyl chlorides and dissolving them in a minimal amount of anhydrous hexane.

3.2. Sample Preparation and Derivatization

• Sample Aliquoting: To a 5 mL micro-reaction vessel, add a precise amount of the sample containing the long-chain fatty acyl chloride (e.g., 1-10 mg of a neat sample or an equivalent volume of a solution).

• Internal Standard Spiking: Add a known volume of the Internal Standard Stock Solution to each sample, calibration standard, and a blank control. The amount should be chosen to yield a peak intensity comparable to the expected analyte peaks. Trustworthiness: Adding the IS at the earliest stage ensures it undergoes the exact same experimental conditions as the analyte, correcting for variations in derivatization efficiency and extraction.[2][3]

• Derivatization Reaction: Add 1 mL of the freshly prepared derivatization reagent (Methanol/Pyridine) to the vessel.

• Incubation: Cap the vessel tightly, vortex vigorously for 30 seconds, and heat at 60°C for 15 minutes. Causality: Heating accelerates the reaction rate, ensuring complete conversion of the acyl chloride to its methyl ester within a short timeframe.

• Cooling: After incubation, cool the reaction vessel to room temperature.

3.3. Fatty Acid Methyl Ester (FAME) Extraction

• Phase Separation: Add 1 mL of deionized water and 2 mL of hexane to the cooled reaction vessel.

• Extraction: Vortex the vessel vigorously for 1 minute to extract the newly formed FAMEs into the hexane (upper organic) layer.

• Centrifugation: Centrifuge the vessel at 2,000 x g for 5 minutes to achieve a clean separation of the aqueous and organic phases.

• Collection: Carefully transfer the upper hexane layer to a clean vial containing a small amount of anhydrous sodium sulfate. Causality: Anhydrous sodium sulfate removes any residual water from the organic extract, preventing potential hydrolysis of other components and protecting the GC column.

• Final Preparation: Agitate the vial and let it stand for 5 minutes. Carefully transfer the dried hexane extract to a 2 mL autosampler vial for GC-MS analysis.

3.4. GC-MS Instrumentation and Parameters The following parameters provide a robust starting point for the analysis of long-chain FAMEs and should be optimized for the specific instrument and analytes of interest.

Parameter	Setting	Rationale
GC System	Agilent GC or equivalent	Standard platform for robust chromatographic separation.
Column	DB-23, HP-88, or similar polar capillary column (e.g., 60 m x 0.25 mm, 0.25 µm film)	A polar stationary phase is crucial for separating FAMEs based on both chain length and the number/geometry of double bonds.[5]
Carrier Gas	Helium	Inert carrier gas providing good chromatographic efficiency.
Flow Rate	1.0 - 1.5 mL/min (Constant Flow Mode)	Optimal flow for balancing separation speed and efficiency.
Injector Type	Split/Splitless	Splitless mode is recommended for trace analysis to maximize analyte transfer to the column.[4]
Injector Temp.	250°C	Ensures rapid volatilization of FAMEs without thermal degradation.[2]
Oven Program	Initial 100°C (hold 2 min), ramp 10°C/min to 200°C, ramp 5°C/min to 250°C (hold 10 min)	A multi-step ramp allows for separation of shorter-chain analytes before eluting the longer-chain FAMEs, achieving full resolution.[2][6]
MS System	Quadrupole or Ion Trap MS	Standard detectors for routine quantitative analysis.
Ionization Mode	Electron Ionization (EI)	EI at 70 eV provides reproducible fragmentation patterns for library matching and structural confirmation.[2]
Source Temp.	230°C	Standard source temperature to maintain analyte integrity.
Quadrupole Temp.	150°C	Standard quadrupole temperature.
MS Transfer Line	280°C	Prevents condensation of high-boiling point analytes before they enter the mass spectrometer.[2]
Scan Mode	Full Scan (m/z 50-550) and/or Selected Ion Monitoring (SIM)	Full scan is used for initial identification. SIM mode offers higher sensitivity and selectivity for targeted quantification.

Data Processing and Quantification

4.1. Peak Identification

• Retention Time: Identify the FAME peaks in the chromatogram by comparing their retention times to those of the derivatized calibration standards.

• Mass Spectra: Confirm peak identity by comparing the acquired mass spectrum with reference spectra from a standard library (e.g., NIST/Wiley). FAMEs exhibit characteristic fragmentation patterns, including the molecular ion (M+), a prominent base peak at m/z 74 (McLafferty rearrangement), and ions corresponding to the loss of a methoxy group ([M-31]+).

4.2. Calibration and Quantification

• Construct Calibration Curve: Analyze the derivatized calibration standards. For each standard, calculate the ratio of the analyte peak area to the internal standard peak area. Plot this ratio against the known concentration of the analyte to generate a linear calibration curve.

• Quantify Samples: Analyze the prepared samples. Calculate the peak area ratio of the target analyte to the internal standard. Use the linear regression equation from the calibration curve to determine the concentration of the FAME in the sample, and subsequently, the concentration of the original long-chain fatty acyl chloride.

Method Validation and Quality Control

To ensure the trustworthiness of the results, the following quality control measures are recommended:

• Internal Standard Recovery: The recovery of the internal standard should be consistent across all samples, typically within an 85-115% range, to confirm the stability of the analytical process.[6]

• Linearity: The calibration curve should exhibit a correlation coefficient (r²) of >0.99.

• Blanks: Analysis of a method blank (a sample containing only the internal standard and reagents) should show no significant peaks at the retention times of the target analytes.

Visualization of Workflow and Chemistry

The overall experimental process and the core chemical transformation are summarized in the diagrams below.

Figure 1. Overall experimental workflow for GC-MS analysis of LCFACs.

Figure 2. Derivatization of a fatty acyl chloride to a fatty acid methyl ester.

Conclusion

The protocol presented here provides a validated and trustworthy method for the quantitative analysis of long-chain fatty acyl chlorides. By converting these reactive molecules into stable FAME derivatives, this approach leverages the power and reliability of GC-MS for accurate profiling. The detailed steps, from sample handling and derivatization to instrument setup and data analysis, constitute a self-validating system that ensures high-quality, reproducible data for applications in chemical synthesis, quality control, and metabolic research.

References

• LIPID MAPS. (n.d.). High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry. Retrieved from [Link]

• Haynes, C. A., & Klopfenstein, W. E. (2022). Very-Long-Chain Fatty Acids Quantification by Gas-Chromatography Mass Spectrometry. Methods in Molecular Biology, 2546, 501–508. Retrieved from [Link]

• LIPID MAPS. (n.d.). High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry. National Institutes of Health. Retrieved from [Link]

• Journal of Agroalimentary Processes and Technologies. (2018). Fatty Acids Composition by Gas Chromatography – Mass Spectrometry (GC-MS) and most important physical-chemicals parameters. Retrieved from [Link]

• ResearchGate. (2015). With reference to fatty acid derivatization, what are different methods? and which one is most suitable for GC MS analysis of fatty acids?. Retrieved from [Link]

• University of California, Riverside. (n.d.). Sample Preparation Guidelines for GC-MS. Retrieved from [Link]

• LIPID MAPS. (n.d.). Fatty Acid Mass Spectrometry Protocol. Retrieved from [Link]

• Agilent Technologies. (2009). Automated Sample Preparation for Profiling Fatty Acids in Blood and Plasma using the Agilent 7693 ALS. Retrieved from [Link]

• Christie, W. W., & Han, X. (2010). Simplified derivatization for determining sphingolipid fatty acyl composition by gas chromatography–mass spectrometry. Lipidomics: A Practical Approach, 227-238. Retrieved from [Link]

• PubMed. (2022). Very-Long-Chain Fatty Acids Quantification by Gas-Chromatography Mass Spectrometry. Retrieved from [Link]

• Kuitunen, M. L., & Hartonen, K. (2011). Derivatization and rapid GC-MS screening of chlorides relevant to the Chemical Weapons Convention in organic liquid samples. Analytical Methods, 3(11), 2531-2537. Retrieved from [Link]

• Girelli, D., & Olivieri, O. (2000). Improved method for gas chromatographic-mass spectrometric analysis of 1-(13)C-labeled long-chain fatty acids in plasma samples. Journal of Chromatography B: Biomedical Sciences and Applications, 744(1), 145-151. Retrieved from [Link]

• Giera, M., & Lingeman, H. (2018). GC-MS Analysis of Medium- And Long-Chain Fatty Acids in Blood Samples. Methods in Molecular Biology, 1730, 257-265. Retrieved from [Link]

• Li, Y., & Su, X. (2020). High-Throughput Profiling of Long Chain Fatty Acids and Oxylipins by LC–MS. Spectroscopy, 35(11), 32-39. Retrieved from [Link]

• ResearchGate. (2005). LC/MS/MS method for quantitative determination of long-chain fatty Acyl-CoAs. Retrieved from [Link]

• ResearchGate. (2021). Application of analytical derivatizations to the quantitative and qualitative determination of fatty acids. Retrieved from [Link]

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Application Note: Derivatization of 13(Z),16(Z),19(Z)-Docosatrienoyl Chloride for Enhanced Gas Chromatography Analysis

Audience: Researchers, scientists, and drug development professionals engaged in lipid analysis.

Introduction: The Analytical Challenge of Long-Chain Polyunsaturated Acyl Chlorides

13(Z),16(Z),19(Z)-Docosatrienoyl chloride, an activated form of docosatrienoic acid (DTA), presents a significant analytical challenge for gas chromatography (GC). As a long-chain polyunsaturated fatty acyl chloride (PUFAC), its inherent properties—high reactivity, low volatility, and thermal instability—complicate direct GC analysis. The acyl chloride functional group is highly susceptible to hydrolysis and can react with active sites within the GC system, leading to poor peak shape, analyte loss, and column degradation. Furthermore, the multiple cis double bonds in the C22 backbone make the molecule prone to isomerization and oxidation at the elevated temperatures of the GC inlet and column.[1][2]

Derivatization is therefore an essential, non-negotiable step in the analytical workflow.[3][4] By converting the reactive acyl chloride into a stable, more volatile derivative, we can overcome these challenges, enabling robust, reproducible, and accurate quantification. This application note provides a detailed guide to the most effective derivatization strategies for 13(Z),16(Z),19(Z)-docosatrienoyl chloride, focusing on the underlying chemistry, providing step-by-step protocols, and offering expert insights into method selection and optimization.

Rationale for Derivatization: Enhancing Volatility and Stability

The primary goal of derivatization in this context is to neutralize the highly polar and reactive acyl chloride group.[5] This transformation achieves several critical objectives for successful GC analysis:

• Increased Volatility: Conversion to a less polar ester or silyl ether significantly lowers the boiling point, allowing the analyte to transition into the gas phase at lower temperatures without degradation.

• Improved Thermal Stability: Derivatives are more resistant to the high temperatures of the GC inlet and oven, preventing on-column degradation and isomerization of the delicate polyunsaturated chain.[4]

• Enhanced Chromatographic Performance: By reducing polarity, derivatization minimizes interactions with active sites on the column, resulting in sharper, more symmetrical peaks and improved resolution.[5]

• Increased Sensitivity: Stable derivatives are less likely to be lost to adsorption within the GC system, leading to better analyte recovery and enhanced detector response.[4][6]

The two most prevalent and effective derivatization strategies for acyl chlorides and their parent fatty acids are esterification to form fatty acid methyl esters (FAMEs) and silylation to form trimethylsilyl (TMS) esters.[3][7]

Comparative Analysis of Derivatization Methods

The choice between esterification and silylation depends on the specific requirements of the analysis, available instrumentation, and sample matrix.

Derivatization Method	Target Derivative	Key Reagents	Reaction Conditions	Advantages	Disadvantages
Methanolysis (Esterification)	Fatty Acid Methyl Ester (FAME)	Methanolic HCl, BF₃-Methanol	60-100°C, 10-90 min	Robust, well-established methods; extensive FAME libraries for MS identification; cost-effective.	Harsher conditions can potentially cause isomerization of double bonds; reagent removal is critical.[3][8]
Silylation	Trimethylsilyl (TMS) Ester	BSTFA, MSTFA, TMCS (catalyst)	Room Temp - 70°C, 15-30 min	Mild reaction conditions preserve molecular structure; highly volatile derivatives; byproducts are often volatile and elute with the solvent front.[9][10]	Reagents are extremely moisture-sensitive; TMS ethers can be less stable over time compared to FAMEs.[3][7]

Experimental Protocols

Safety Precaution: 13(Z),16(Z),19(Z)-Docosatrienoyl chloride is a reactive and corrosive chemical. All derivatization procedures should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety glasses, lab coat, and chemical-resistant gloves, must be worn. All reagents, particularly derivatizing agents, are hazardous and should be handled with care.

Protocol 1: Methanolysis to Fatty Acid Methyl Ester (FAME)

This protocol first involves a controlled hydrolysis of the acyl chloride to the parent carboxylic acid, followed by acid-catalyzed esterification. This two-step approach within a single pot ensures complete conversion and minimizes side reactions.

Rationale: Acid-catalyzed esterification (e.g., with methanolic HCl or BF₃-Methanol) is a highly effective and widely used method for preparing FAMEs for GC analysis.[5][11][12][13] The acid catalyst protonates the carboxyl group, making it more susceptible to nucleophilic attack by methanol.[5]

Step-by-Step Methodology:

• Sample Preparation: Accurately weigh approximately 1-5 mg of 13(Z),16(Z),19(Z)-docosatrienoyl chloride into a 4 mL screw-cap vial with a PTFE-lined cap.

• Hydrolysis & Reagent Addition: Add 2 mL of 2% (v/v) H₂SO₄ in methanol. The small amount of water present in the reagent or added intentionally facilitates the initial rapid hydrolysis of the acyl chloride to the carboxylic acid.

• Reaction: Securely cap the vial and heat at 70°C for 60 minutes in a heating block or water bath. Swirl gently every 15 minutes to ensure homogeneity.

• Extraction: Cool the vial to room temperature. Add 1 mL of saturated NaCl solution and 1 mL of HPLC-grade hexane.

• Phase Separation: Vortex the vial vigorously for 1 minute. Centrifuge at 2000 rpm for 5 minutes to achieve a clean separation of the aqueous and organic layers.

• Sample Collection: Carefully transfer the upper hexane layer, containing the FAME derivative, to a 2 mL autosampler vial for GC analysis. For improved accuracy, a second extraction of the aqueous layer can be performed.

Protocol 2: Silylation to Trimethylsilyl (TMS) Ester

This protocol offers a milder alternative to esterification, which can be advantageous for preserving the integrity of the polyunsaturated structure.

Rationale: Silylation is a rapid and versatile derivatization technique where an active hydrogen is replaced by a trimethylsilyl (TMS) group.[4] Reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA), often with a catalyst like Trimethylchlorosilane (TMCS), are powerful silyl donors that react quickly under mild conditions.[7][9][10] The resulting TMS esters are highly volatile and thermally stable.[4]

Step-by-Step Methodology:

• Sample Preparation: Accurately weigh approximately 1-5 mg of 13(Z),16(Z),19(Z)-docosatrienoyl chloride into a 2 mL autosampler vial with a PTFE-lined cap. Crucially, ensure the vial and sample are completely anhydrous, as silylation reagents are highly moisture-sensitive. [3]

• Solvent Addition: Add 200 µL of a suitable aprotic solvent, such as pyridine or acetonitrile, to dissolve the sample.

• Reagent Addition: Add 100 µL of BSTFA + 1% TMCS. The TMCS acts as a catalyst, increasing the reactivity of the BSTFA, which is particularly useful for derivatizing the carboxylic acid formed from any initial hydrolysis of the acyl chloride.[7][9][10]

• Reaction: Securely cap the vial and heat at 60°C for 20 minutes in a heating block.

• Analysis: Cool the vial to room temperature. The sample can be injected directly into the GC system without further workup. The byproducts of the BSTFA reaction are neutral and highly volatile, typically eluting with the solvent front.[9]

Visualization of Experimental Workflows

Caption: Workflow for FAME Derivatization.

Caption: Workflow for TMS Derivatization.

GC Method Parameters and Column Selection

Successful analysis of the resulting derivatives requires careful selection of the GC column and optimization of analytical parameters.

Column Selection: For FAMEs of long-chain polyunsaturated fatty acids, a highly polar cyanopropyl stationary phase is recommended.[14][15] These columns provide excellent separation based on both chain length and the degree and position of unsaturation, which is critical for resolving isomers.

• Recommended Column: Agilent J&W HP-88 or CP-Sil 88 (100 m x 0.25 mm, 0.20 µm film thickness). The long column length is essential for resolving complex mixtures of fatty acid isomers.[16]

• Alternative: For faster analysis where isomer separation is less critical, a medium-polarity column like a DB-23 can be used.[15]

Suggested GC-MS Parameters:

Parameter	Recommended Setting	Rationale
Injector Type	Split/Splitless	Allows for flexibility in sample concentration.
Inlet Temperature	250 °C	Balances efficient volatilization with minimizing thermal degradation.[17]
Carrier Gas	Helium	Provides good efficiency and is inert.
Flow Rate	1.0 - 1.2 mL/min (Constant Flow)	Optimal for capillary column resolution.
Oven Program	Initial: 100°C, hold 2 min Ramp: 3°C/min to 240°C Hold: 15 min	A slow ramp rate is crucial for separating long-chain PUFA isomers.[18]
MS Transfer Line	280 °C	Prevents condensation of high-boiling point analytes.[17]
Ion Source Temp	230 °C	Standard temperature for electron ionization (EI).
Ionization Mode	Electron Ionization (EI), 70 eV	Provides reproducible fragmentation patterns for library matching.
Scan Range	50 - 550 m/z	Covers the expected mass range of the derivatized C22 fatty acid and its fragments.

Troubleshooting and Expert Insights

• Peak Tailing or Low Response: This often indicates incomplete derivatization or active sites in the GC system. For silylation, ensure all glassware and solvents are anhydrous. For both methods, check the freshness of the reagents. Consider inlet liner deactivation or replacement.

• Extra Peaks in Chromatogram: This could be due to side reactions or sample degradation. For FAMEs, overly harsh conditions (high temperature or long reaction time) can cause isomerization, leading to multiple small peaks around the main analyte.[3] For TMS derivatives, hydrolysis due to moisture will result in a peak for the underivatized acid.

• Protecting Unsaturation: Polyunsaturated fatty acids are susceptible to oxidation.[19][20] While not always necessary for derivatization of the acyl chloride itself, if working with the parent fatty acid from a biological matrix, it is good practice to handle samples under an inert atmosphere (e.g., nitrogen or argon) and use solvents purged of oxygen.

• Method Validation: Regardless of the chosen protocol, it is essential to validate the method. This includes analyzing a known standard of the corresponding fatty acid (docosatrienoic acid) to confirm derivatization efficiency, retention time, and mass spectral fragmentation.

Conclusion

The successful GC analysis of 13(Z),16(Z),19(Z)-docosatrienoyl chloride is critically dependent on a robust and efficient derivatization strategy. Both acid-catalyzed methanolysis to form FAMEs and silylation to form TMS esters are highly effective methods. Methanolysis is a cost-effective and well-established technique, while silylation offers the advantage of milder reaction conditions. The choice of method should be guided by the specific analytical goals, sample matrix, and laboratory capabilities. By following the detailed protocols and considering the expert insights provided in this note, researchers can achieve reliable, accurate, and reproducible quantification of this challenging analyte, advancing research and development in lipidomics and related fields.

References

• Derivatization reagents for GC, silylation, BSTFA. CSQ Analytics. [Link]

• Preservation of polyunsaturated fatty acyl glycerides via intramolecular antioxidant coupling. PubMed. [Link]

• Derivatization reagents for GC. Greyhound Chromatography. [Link]

• An Overview of GC Column Selection for Traditional and New Methods for the Analysis of Fatty Acid Methyl Esters (FAMEs). Agilent. [Link]

• Silylation Derivatization Reagent, BSTFA (N,O-bis[Trimethylsilyl]Trifluoroacetamide), 10x1 g Vials, 10-pk. Restek. [Link]

• Improving the Analysis of 37 Fatty Acid Methyl Esters using Capillary GC Columns. Agilent. [Link]

• Column Selection for the Analysis of Fatty Acid Methyl Esters Application. Agilent. [Link]

• Comprehensive Analysis of FAMEs, Fatty Acids, and Triglycerides. Agilent. [Link]

• What Column do I Need for Gas Chromatographic Analysis of Fatty Acids? AOCS. [Link]

• Fatty acid methyl ester. Wikipedia. [Link]

• A direct method for fatty acid methyl ester synthesis: application to wet meat tissues, oils, and feedstuffs. PubMed. [Link]

• Trends in Widely Used Catalysts for Fatty Acid Methyl Esters (FAME) Production: A Review. MDPI. [Link]

• Oxidative stability of polyunsaturated fatty acid in phosphatidylcholine liposomes. PubMed. [Link]

• Evaluation of five methods for derivatization and GC determination of a mixture of very long chain fatty acids (C24:0-C36:0). PubMed. [Link]

• Intensification and Optimization of FAME Synthesis via Acid-Catalyzed Esterification Using Central Composite Design (CCD). ACS Publications. [Link]

• Bulletin 909A Guide to Derivatization Reagents for GC. Regis Technologies. [Link]

• High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry. NIH. [Link]

• Evaluation of five methods for derivatization and GC determination of a mixture of very long chain fatty acids (C24:0-C36:0) | Request PDF. ResearchGate. [Link]

• Fatty Acid Composition as a Predictor for the Oxidation Stability of Korean Vegetable Oils with or without Induced Oxidative Stress. PMC - NIH. [Link]

• Using integrated GC-MS analysis, in vitro experiments, network pharmacology: exploring migao fatty oil active components/mechanisms against coronary heart disease. SciELO. [Link]

• Oxidative Stability of Long-Chain Fatty Acids with Different Unsaturation Degrees into Layered Double Hydroxides. MDPI. [Link]

• GC Determination of Docosahexaenoıc Acid, Eıcosapentaenoic Acid and Other Fatty Acids in food Supplement. SAS Publishers. [Link]

• Quantification of eicosapentaenoic and docosahexaenoic acid geometrical isomers formed during fish oil deodorization by gas-liquid chromatography | Request PDF. ResearchGate. [Link]

• Gas chromatography/mass spectrometry analysis of very long chain fatty acids, docosahexaenoic acid, phytanic acid and plasmalogen for the screening of peroxisomal disorders. PubMed. [Link]

• Method for manufacturing fatty acid chloride and fatty acid chloride.

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Application Notes & Protocols: A Comprehensive Guide to the Handling and Storage of 13(Z),16(Z),19(Z)-Docosatrienoyl chloride

Introduction: Understanding the Molecule

13(Z),16(Z),19(Z)-Docosatrienoyl chloride is a highly reactive derivative of docosatrienoic acid, a C22 polyunsaturated fatty acid (PUFA). Its utility in research and drug development stems from its ability to act as an acylating agent, allowing for the covalent attachment of the docosatrienoyl moiety to various substrates, such as alcohols, amines, and thiols. This is particularly relevant in the synthesis of novel lipids, esters, and amides for applications in lipidomics, cell signaling research, and the development of targeted therapeutic agents.

The molecule's structure presents a dual challenge for handling and storage:

• The Acyl Chloride Headgroup: This functional group is extremely reactive, particularly towards nucleophiles like water. This reactivity dictates the stringent handling requirements.

• The Polyunsaturated Tail: The three cis double bonds are susceptible to oxidation, which can lead to sample degradation and the formation of unwanted byproducts.

This guide provides a detailed framework for the safe and effective handling, storage, and utilization of this compound, ensuring its integrity for experimental use.

Chemical & Physical Properties

While specific experimental data for this exact molecule is not widely published, its properties can be inferred from its structure and comparison to similar long-chain acyl chlorides.[1][2]

Property	Value / Description	Causality & Implications
Chemical Formula	C₂₂H₃₅ClO	The long hydrocarbon chain imparts significant lipophilicity.
Molecular Weight	~355.0 g/mol	Relevant for calculating molar equivalents in reactions.
Appearance	Likely a colorless to pale yellow oil or low-melting solid.	Color may deepen over time due to oxidation or degradation. A significant color change indicates impurity.
Key Functional Groups	Acyl Chloride (-COCl), three cis Alkene C=C bonds	The acyl chloride is the primary site of reactivity for acylation; the alkenes are sites of potential oxidation.
Solubility	Soluble in anhydrous aprotic organic solvents (e.g., DCM, THF, Toluene). Insoluble in water.	Reacts violently with water and protic solvents (e.g., alcohols, methanol).[3] Use only dry, non-reactive solvents.

Core Reactivity and Degradation Pathways

The stability of 13(Z),16(Z),19(Z)-Docosatrienoyl chloride is compromised by two primary pathways: hydrolysis and oxidation. Understanding these is critical for preventing sample degradation.

Caption: Primary degradation pathways for the compound.

Safety, Hazards, and Personal Protective Equipment (PPE)

Acyl chlorides are classified as highly hazardous substances.[4][5][6][7] The primary danger is their rapid reaction with water (e.g., moisture in the air, on skin, or in the respiratory tract) to produce hydrochloric acid (HCl), causing severe burns.[3][6]

Hazard Class	Description & Consequences
Corrosive	Causes severe skin burns and eye damage.[6][7] Vapors are corrosive to the respiratory tract.[3][6]
Water Reactive	Reacts violently with water, releasing toxic and corrosive HCl gas.[3][4] Do NOT use water to extinguish fires involving this compound.[3]
Flammable	Assumed to be a flammable liquid or solid. Keep away from heat, sparks, and open flames.[4][5][8]
Health Hazards	Harmful if inhaled, swallowed, or absorbed through the skin.[7]

Mandatory Personal Protective Equipment (PPE)

Standard laboratory PPE is insufficient. The following must be worn at all times when handling the compound.[4][9]

PPE Item	Specification	Rationale
Eye & Face Protection	Tightly fitting chemical safety goggles AND a full-face shield.[4]	Protects against splashes to the eyes and corrosive vapors to the face. Standard safety glasses are not adequate.
Hand Protection	Butyl rubber or neoprene gloves.[4][7] Check manufacturer's compatibility chart. Double-gloving is recommended.	Provides resistance against corrosive chemicals. Nitrile gloves may offer insufficient protection for prolonged contact.
Body Protection	Flame-resistant or retardant lab coat, fully buttoned.[4] Full-length pants and closed-toe shoes.[4]	Protects skin from accidental splashes and potential ignition sources.
Respiratory Protection	Use only within a certified chemical fume hood.[4][9] A respirator may be needed for spills or emergencies.	A fume hood is the primary engineering control to prevent inhalation of corrosive vapors.[9]

Long-Term Storage & Stability Protocol

Proper storage is paramount to maintaining the compound's purity and reactivity for its intended use.

Objective: To prevent hydrolysis and oxidation during short-term and long-term storage.

Materials:

• Certified chemical fume hood

• Source of dry, inert gas (Argon or Nitrogen)

• Schlenk line or glove box (ideal)

• Appropriate glass storage vials with PTFE-lined caps

• Parafilm or sealing tape

• -20°C or -80°C freezer (explosion-proof recommended)

Protocol Steps:

• Work Under Inert Atmosphere: All aliquoting and handling of the stock material must be performed under a dry, inert atmosphere (e.g., in a glove box or using a Schlenk line). This is the most critical step to prevent hydrolysis from atmospheric moisture.[3][4][6]

• Aliquot for Use: Upon receiving, if the quantity is large, immediately aliquot the compound into smaller, single-use volumes in separate vials. This minimizes the number of times the main stock is exposed to potential contaminants.

• Use Appropriate Containers: Store in clear or amber glass vials with polytetrafluoroethylene (PTFE)-lined screw caps. PTFE provides a strong, inert barrier.

• Purge with Inert Gas: Before sealing, flush the headspace of each vial with dry argon or nitrogen for 30-60 seconds to displace all air.

• Seal Tightly: Secure the cap tightly. For added protection, wrap the cap-vial interface with Parafilm.

• Select Storage Temperature:

  • Short-Term (1-2 weeks): Store at -20°C.

  • Long-Term (>2 weeks): Store at -80°C. The lower temperature slows both potential degradation reactions and the oxidation of the polyunsaturated tail.

• Label Clearly: Label all vials with the compound name, concentration (if in solution), date of storage, and hazard symbols (Corrosive, Flammable).

• Store Away from Incompatibles: Physically separate the storage location from water, alcohols, bases, and oxidizing agents.[3][4]

Safe Handling & Workflow

This workflow outlines the essential steps for safely handling the compound when preparing for an experiment.

Caption: Step-by-step workflow for safe handling.

Protocol: General Procedure for Acylation (Ester Synthesis Example)

This protocol provides a general framework for using 13(Z),16(Z),19(Z)-Docosatrienoyl chloride to synthesize an ester from a primary alcohol. Note: All steps must be performed in a fume hood using anhydrous techniques.

Objective: To synthesize an alkyl docosatrienoate via esterification.

Materials:

• 13(Z),16(Z),19(Z)-Docosatrienoyl chloride

• Anhydrous dichloromethane (DCM)

• Primary alcohol (e.g., butanol)

• Anhydrous tertiary amine base (e.g., triethylamine, pyridine)

• Dry, oven-dried round-bottom flask with stir bar

• Septa, needles, and syringes

• Inert gas supply (Argon or Nitrogen)

Protocol Steps:

• System Preparation: Assemble the reaction flask, equip it with a stir bar and septum, and flame-dry under vacuum or oven-dry overnight. Allow to cool to room temperature under a positive pressure of inert gas.

• Reagent Preparation: In the prepared flask, dissolve the primary alcohol (1.0 equivalent) and the tertiary amine base (1.1-1.2 equivalents) in anhydrous DCM. The base is crucial to neutralize the HCl byproduct generated during the reaction.

• Cooling: Cool the reaction mixture to 0°C using an ice-water bath. This helps to control the exothermic nature of the acylation reaction.

• Acyl Chloride Addition: Following the workflow in Section 6.0, carefully measure the required amount of 13(Z),16(Z),19(Z)-Docosatrienoyl chloride (1.05 equivalents) and dissolve it in a small amount of anhydrous DCM in a separate dry flask under inert gas.

• Slow Addition: Using a dry syringe, add the acyl chloride solution dropwise to the stirring alcohol/base mixture at 0°C over 10-15 minutes. A precipitate (the amine hydrochloride salt) will likely form.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 1-4 hours. The progress can be monitored by Thin Layer Chromatography (TLC) by observing the consumption of the starting alcohol.[10] It is often difficult to analyze the acyl chloride directly by TLC due to its rapid decomposition on the silica plate.[10]

• Workup & Purification:

  • Once the reaction is complete, quench any remaining acyl chloride by carefully adding a small amount of saturated aqueous sodium bicarbonate solution.

  • Transfer the mixture to a separatory funnel, dilute with more DCM, and wash sequentially with dilute acid (e.g., 1M HCl) to remove the base, water, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • The crude ester can then be purified by flash column chromatography.

References

• Chemguide. (n.d.). Preparation of Acyl Chlorides (Acid Chlorides). Retrieved from [Link][11]

• Western Carolina University. (n.d.). Standard Operating Procedure for the use of Acetyl chloride. Retrieved from [Link][4]

• Chemos GmbH & Co. KG. (n.d.). Safety Data Sheet: Acetyl chloride. Retrieved from [Link][5]

• GZ Industrial Supplies. (2025). Safe Handling Practices for Laboratory Chemicals. Retrieved from [Link][12]

• The Chemistry Blog. (2024). How to Safely Handle Reactive Chemicals. Retrieved from [Link][9]

• ChemTreat. (2012). Material Safety Data Sheet. Retrieved from [Link][7]

• 3M. (n.d.). Safety Data Sheet. Retrieved from [Link][8]

• Reddit r/Chempros. (2023). Synthesis of Acyl Chlorides with Thionyl Chloride. Retrieved from [Link][10]

Sources

• 1. CAS 21132-76-3: docosanoyl chloride | CymitQuimica [cymitquimica.com]
• 2. parchem.com [parchem.com]
• 3. fishersci.com [fishersci.com]
• 4. wcu.edu [wcu.edu]
• 5. chemos.de [chemos.de]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. files.dep.state.pa.us [files.dep.state.pa.us]
• 8. multimedia.3m.com [multimedia.3m.com]
• 9. chemicals.co.uk [chemicals.co.uk]
• 10. reddit.com [reddit.com]
• 11. chemguide.co.uk [chemguide.co.uk]
• 12. gz-supplies.com [gz-supplies.com]

Application Note & Protocol: Synthesis of Novel Amide Derivatives Using 13(Z),16(Z),19(Z)-Docosatrienoyl Chloride for Chemical Biology

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed experimental protocol for the use of 13(Z),16(Z),19(Z)-Docosatrienoyl chloride, a reactive acyl chloride derived from the corresponding ω-3 polyunsaturated fatty acid. We outline a representative procedure for the synthesis of an N-substituted amide, a common application for creating chemical probes, modifying biomolecules, or synthesizing novel bioactive lipids. The protocol emphasizes safe handling, reaction monitoring for self-validation, and methods for purification and characterization.

Introduction: The Scientific Context

13(Z),16(Z),19(Z)-Docosatrienoic acid is a long-chain omega-3 fatty acid.[1][2] Omega-3 fatty acids are integral components of cell membranes and precursors to a wide array of signaling molecules with diverse physiological roles, including the regulation of inflammation and metabolic processes.[3] The corresponding acyl chloride, 13(Z),16(Z),19(Z)-Docosatrienoyl chloride, serves as a highly reactive electrophile. This reactivity makes it an invaluable tool for chemists and biologists aiming to covalently attach the docosatrienoyl moiety to various nucleophiles.

The primary application of this reagent is in the synthesis of derivatives, such as esters and amides, via nucleophilic acyl substitution.[4][5][6] This allows for the creation of:

• Chemical Probes: Attaching the lipid tail to a fluorescent reporter or a biotin tag to study its distribution and interactions within cells.

• Bioactive Lipid Analogs: Synthesizing novel amides (e.g., endocannabinoid-like molecules) to investigate their pharmacological activity.

• Modified Peptides and Proteins: Acylating amine residues on peptides to enhance their lipophilicity and membrane association.

This guide provides a robust, field-tested protocol for the acylation of a primary amine, a foundational reaction that can be adapted for a wide range of research applications.

Compound Profile and Safety

Property	Value	Source
IUPAC Name	(13Z,16Z,19Z)-Docosa-13,16,19-trienoyl chloride	-
Molecular Formula	C₂₂H₃₇ClO	[7]
Molecular Weight	352.98 g/mol	[7]
CAS Number	960593-68-4	[7]

Critical Safety Precautions: Acyl chlorides are highly reactive and require careful handling.

• Moisture Sensitivity: Reacts vigorously with water and other protic solvents to produce hydrochloric acid (HCl). All glassware must be oven-dried, and reactions should be conducted under an inert atmosphere (e.g., Nitrogen or Argon).

• Corrosivity: Both the acyl chloride and the HCl byproduct are corrosive. Always handle in a fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and acid-resistant gloves.

• Reactivity: The reaction with amines is often exothermic and can be violent if reagents are mixed too quickly.[5][] Controlled, dropwise addition at low temperatures is crucial.

Core Protocol: Synthesis of an N-Alkyl Docosatrienamide

This protocol details the reaction of 13(Z),16(Z),19(Z)-Docosatrienoyl chloride with a generic primary amine (R-NH₂) to form the corresponding N-substituted amide.

Principle of the Reaction

The reaction proceeds via a nucleophilic addition-elimination mechanism.[5][6][9] The lone pair of electrons on the amine's nitrogen atom acts as a nucleophile, attacking the electrophilic carbonyl carbon of the acyl chloride. This forms a tetrahedral intermediate, which then collapses, reforming the carbonyl double bond and eliminating a chloride ion. A base is required to neutralize the HCl generated during the reaction.[5][10]

Materials and Reagents

• 13(Z),16(Z),19(Z)-Docosatrienoyl chloride

• Primary Amine (R-NH₂)

• Anhydrous Dichloromethane (DCM)

• Anhydrous Triethylamine (TEA) or Pyridine[10]

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• TLC plates (e.g., silica gel 60 F₂₅₄)

• TLC mobile phase (e.g., 30% Ethyl Acetate in Hexane, adjust as needed)

• Silica gel for column chromatography

Step-by-Step Experimental Workflow

• Preparation:

  • Dry all glassware in an oven at >120°C for at least 4 hours and cool under a stream of dry nitrogen or in a desiccator.

  • Assemble the reaction apparatus (a round-bottom flask with a magnetic stir bar, septum, and nitrogen inlet) under a positive pressure of nitrogen.

• Reaction Setup:

  • In the reaction flask, dissolve the primary amine (1.0 equivalent) and triethylamine (1.5 equivalents) in anhydrous DCM.[10]

  • Cool the solution to 0°C in an ice-water bath.

  • In a separate, dry syringe, draw up a solution of 13(Z),16(Z),19(Z)-Docosatrienoyl chloride (1.1 equivalents) in a small amount of anhydrous DCM.

  • Causality: Using a slight excess of the acyl chloride ensures the complete consumption of the potentially more valuable amine. Triethylamine acts as a base to scavenge the HCl byproduct, preventing it from protonating the starting amine and rendering it unreactive.[10] Cooling the reaction is essential to control the exothermic nature of the acylation.[]

• Acylation Reaction:

  • Add the acyl chloride solution to the stirring amine solution dropwise over 10-15 minutes.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for 1-3 hours.[10]

Self-Validation: Reaction Monitoring by TLC

• Rationale: Thin-Layer Chromatography (TLC) is a critical step to ensure the reaction has gone to completion, preventing unnecessary exposure to harsh workup conditions or premature termination.

• Procedure:

  • Spot three lanes on a TLC plate: the starting amine, a co-spot (starting amine and reaction mixture), and the reaction mixture.

  • Elute the plate with an appropriate solvent system (e.g., 30% EtOAc/Hexane).

  • Visualize the plate under UV light and/or by staining (e.g., with potassium permanganate).

  • Successful Reaction: The spot corresponding to the starting amine in the reaction mixture lane should be completely gone, and a new, typically less polar spot (the amide product) should have appeared.

Workup and Purification

• Quenching: Once the reaction is complete, quench by adding deionized water.

• Extraction: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with:

  • Saturated NaHCO₃ solution (to remove excess acid)

  • Deionized water

  • Brine (to remove residual water)

• Drying: Dry the separated organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product via flash column chromatography on silica gel, using an appropriate solvent gradient (e.g., starting with 100% Hexane and gradually increasing the polarity with Ethyl Acetate).

Characterization

• Mass Spectrometry (MS): Confirm the molecular weight of the synthesized amide.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Confirm the structure of the product by identifying characteristic peaks for the fatty acid chain and the moieties from the starting amine.

Visualization of Workflow

Experimental Workflow Diagram

The following diagram illustrates the complete process from setup to final product characterization.

Caption: Workflow for the synthesis of N-alkyl docosatrienamide.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Low or No Yield	Inactive acyl chloride (hydrolyzed).	Ensure starting material is fresh and handled under strictly anhydrous conditions. Purchase from a reliable supplier.[7]
Insufficient base.	Ensure at least one equivalent of a non-nucleophilic base like TEA is used.
Incomplete Reaction	Low reactivity of the amine.	Increase reaction time or temperature. Consider using a more potent acylation catalyst like 4-Dimethylaminopyridine (DMAP) in catalytic amounts.
Multiple Products	Di-acylation of the amine.	Use a larger excess of the amine relative to the acyl chloride if the amine is not the limiting reagent.
Side reactions.	Ensure the reaction is kept at 0°C during addition to minimize side reactions.

References

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 5312557, Docosatrienoic Acid. Retrieved from [Link]

• Chemguide. (n.d.). Reaction between acyl chlorides and alcohols. Retrieved from [Link]

• Chemguide. (n.d.). Reaction between acyl chlorides and amines. Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). Reaction of acid/acyl chlorides with ammonia/amines. Retrieved from [Link]

• Reddit. (2024). Acid chloride reaction with amine. Retrieved from [Link]

Sources

• 1. scbt.com [scbt.com]
• 2. Docosatrienoic Acid | C22H38O2 | CID 5312557 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. apexbt.com [apexbt.com]
• 4. chemguide.co.uk [chemguide.co.uk]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. reaction of acid/acyl chlorides with ammonia/amines nucleophilic addition elimination substitution mechanism to form amides reagents reaction conditions organic synthesis [docbrown.info]
• 7. file.medchemexpress.com [file.medchemexpress.com]
• 9. chemguide.co.uk [chemguide.co.uk]
• 10. reddit.com [reddit.com]

Technical Notes & Optimization

solubility of 13(Z),16(Z),19(Z)-Docosatrienoyl chloride in organic solvents

Welcome to the technical support center for 13(Z),16(Z),19(Z)-Docosatrienoyl chloride. This guide is designed for researchers, scientists, and drug development professionals to provide practical, in-depth guidance on the handling, solubility, and application of this reactive long-chain fatty acyl chloride. Here, we address common challenges and questions to ensure the integrity and success of your experiments.

Frequently Asked Questions (FAQs)

A1: It is common for specific quantitative solubility data (e.g., in mg/mL or molarity) for highly reactive research biochemicals like 13(Z),16(Z),19(Z)-Docosatrienoyl chloride to be limited in public literature. There are several reasons for this:

• High Reactivity: Acyl chlorides are inherently reactive and can be hydrolyzed by trace amounts of water in solvents or degrade over time, making standardized solubility testing challenging.[1] The primary focus is often on its use in synthesis rather than its physical properties in various solvents.

• Hygroscopic Nature: These compounds readily react with moisture from the air, which can alter their properties and lead to inconsistent solubility results.[1]

• Limited Commercial Scale: As a specialized research chemical, extensive physical property profiling that is common for bulk chemicals is often not performed.

Instead of a fixed solubility chart, a more practical approach is to understand the general solubility trends for long-chain fatty acyl chlorides and to perform small-scale solubility tests in your chosen anhydrous solvents prior to your main experiment.

Q2: What are the recommended storage and handling conditions for 13(Z),16(Z),19(Z)-Docosatrienoyl chloride?

A2: Proper storage and handling are critical to maintain the integrity of 13(Z),16(Z),19(Z)-Docosatrienoyl chloride.

• Storage: The compound should be stored at -20°C or lower in a tightly sealed container, preferably under an inert atmosphere (e.g., argon or nitrogen).[2] This minimizes degradation from moisture and atmospheric oxygen.

• Handling: All handling should be performed in a dry, inert atmosphere, such as in a glove box or using Schlenk line techniques.[1] Use only anhydrous solvents and oven-dried glassware. Fatty acyl chlorides are corrosive and react violently with water, releasing hydrochloric acid.[3][4] Therefore, appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, is essential.[2]

Q3: Can I dissolve 13(Z),16(Z),19(Z)-Docosatrienoyl chloride in protic solvents like ethanol or methanol?

A3: It is strongly advised not to dissolve 13(Z),16(Z),19(Z)-Docosatrienoyl chloride in protic solvents such as alcohols (e.g., ethanol, methanol) or water for storage or for reactions where the acyl chloride needs to remain intact. Acyl chlorides react readily with alcohols to form esters and with water to form carboxylic acids. This reaction is often rapid and exothermic. If your intention is to synthesize the corresponding ester, then using the alcohol as a reactant and solvent may be appropriate, but this should be a controlled reaction, not a simple dissolution for storage.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments with 13(Z),16(Z),19(Z)-Docosatrienoyl chloride.

Issue 1: The compound is difficult to dissolve in my chosen solvent.

• Potential Cause: The solvent may be of insufficient polarity or the concentration may be too high. Long-chain hydrocarbons can have limited solubility even in non-polar organic solvents.[5][6]

• Troubleshooting Steps:

  • Solvent Selection: Based on the long hydrocarbon chain, start with non-polar aprotic solvents like hexane, heptane, or toluene. For increased polarity, consider aprotic solvents such as dichloromethane (DCM), chloroform, diethyl ether, or tetrahydrofuran (THF).[7]

  • Gentle Warming: Gently warming the solution in a water bath may aid dissolution. However, be cautious as excessive heat can promote degradation.

  • Sonication: Using an ultrasonic bath can help break up solid particles and enhance dissolution.

  • Test a Small Sample: Before committing your entire sample, test the solubility of a small amount in a small volume of the intended solvent.

Issue 2: My reaction yield is low, or I am isolating the corresponding carboxylic acid instead of my desired product.

• Potential Cause: This is a classic sign of hydrolysis of the acyl chloride due to the presence of water.[1]

• Troubleshooting Steps:

  • Ensure Anhydrous Conditions: Use freshly distilled or commercially available anhydrous solvents. Dry all glassware in an oven at >100°C for several hours and cool under a stream of inert gas or in a desiccator immediately before use.

  • Inert Atmosphere: Conduct your reaction under an inert atmosphere (nitrogen or argon) to prevent atmospheric moisture from entering the reaction vessel.

  • Reagent Purity: Ensure that all other reagents and starting materials are also anhydrous.

Issue 3: The compound or its solution has turned dark.

• Potential Cause: Discoloration can indicate degradation of the compound. This could be due to prolonged storage, exposure to air and moisture, or reaction with impurities in the solvent.

• Troubleshooting Steps:

  • Proper Storage: Always store the compound under the recommended conditions (-20°C or below, under inert gas).[2]

  • Fresh Solutions: Prepare solutions of 13(Z),16(Z),19(Z)-Docosatrienoyl chloride fresh for each experiment. Do not store solutions for extended periods, as the compound's stability in solution is not guaranteed.

  • Solvent Purity: Use high-purity, anhydrous solvents to minimize reactions with impurities.

Solubility Data Summary

While quantitative data is scarce, the following table provides a qualitative guide to the expected solubility of 13(Z),16(Z),19(Z)-Docosatrienoyl chloride in common organic solvents based on the behavior of similar long-chain fatty acyl chlorides.

Solvent Class	Solvent Examples	Expected Solubility/Reactivity	Rationale & In-Text Citations
Aprotic Non-Polar	Hexane, Heptane, Toluene	Likely Soluble	The long C22 hydrocarbon chain imparts significant non-polar character, making it compatible with hydrocarbon solvents.[7]
Aprotic Halogenated	Dichloromethane (DCM), Chloroform	Likely Soluble	These are common solvents for reactions involving acyl chlorides due to their inertness and ability to dissolve a wide range of organic compounds.[7][8]
Aprotic Ethers	Diethyl Ether, Tetrahydrofuran (THF)	Likely Soluble	Ethers are generally good solvents for many organic reagents. However, ensure the ether is anhydrous as it can absorb water.[7]
Aprotic Polar	Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO)	Use with Caution	While some related fatty acids show solubility in these solvents, their reactivity with acyl chlorides can be complex. DMF can catalyze the formation of acyl chlorides with thionyl chloride but can also react under certain conditions.[9] DMSO can be oxidized by acyl chlorides.
Protic Solvents	Water, Ethanol, Methanol	Reactive - Do Not Use for Dissolution	Acyl chlorides react with water to form carboxylic acids and with alcohols to form esters.[1][9]

Experimental Protocols

Protocol 1: Preparation of a Stock Solution in Anhydrous Dichloromethane (DCM)

This protocol describes the preparation of a stock solution for use in a subsequent reaction.

• Glassware Preparation: Dry a 10 mL volumetric flask and a small magnetic stir bar in an oven at 120°C for at least 4 hours.

• Cooling: Assemble the flask with a rubber septum and cool to room temperature under a gentle stream of dry nitrogen or argon.

• Weighing: In a dry environment (e.g., glovebox or under a nitrogen blanket), accurately weigh the desired amount of 13(Z),16(Z),19(Z)-Docosatrienoyl chloride.

• Transfer: Quickly transfer the weighed compound to the prepared volumetric flask.

• Solvent Addition: Using a dry syringe, add approximately 5 mL of anhydrous DCM to the flask.

• Dissolution: Place the flask on a magnetic stirrer and stir until the compound is fully dissolved. Gentle warming in a lukewarm water bath can be applied if necessary.

• Final Volume: Once dissolved and cooled to room temperature, carefully add anhydrous DCM to the 10 mL mark.

• Storage and Use: Cap the flask tightly and use the solution immediately. Do not store for prolonged periods.

Protocol 2: General Procedure for Acylation of an Amine

This protocol provides a general workflow for using 13(Z),16(Z),19(Z)-Docosatrienoyl chloride to acylate a primary or secondary amine.

• Reaction Setup: In an oven-dried round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere, dissolve the amine (1 equivalent) and a non-nucleophilic base (e.g., triethylamine or pyridine, 1.1 equivalents) in anhydrous DCM.

• Cooling: Cool the solution to 0°C in an ice bath.

• Addition of Acyl Chloride: Slowly add a solution of 13(Z),16(Z),19(Z)-Docosatrienoyl chloride (1.05 equivalents) in anhydrous DCM to the stirred amine solution dropwise via a syringe.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours, or until TLC or LC-MS analysis indicates the consumption of the starting amine.

• Workup: Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate. Transfer the mixture to a separatory funnel and extract with DCM.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by column chromatography on silica gel.

Visualizations

Caption: General acylation reaction pathway.

References

• Chemical Communications (RSC Publishing). Adjusting and visualizing the stability of an acyl chloride through the delocalization effect and introducing AIEgens. [Link]

• Reddit. r/chemistry - Strange issues trying to dissolve fatty acids (n-alkanoic).... [Link]

• YouTube. organic chemistry review - common organic solvents. [Link]

• Common Organic Chemistry. Alcohol to Chloride (SOCl2 + Solvent). [Link]

• Master Organic Chemistry. Thionyl Chloride (SOCl2) And Conversion of Carboxylic Acids to Acid Halides. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. aksci.com [aksci.com]
• 3. CAS 21132-76-3: docosanoyl chloride | CymitQuimica [cymitquimica.com]
• 4. fishersci.com [fishersci.com]
• 5. reddit.com [reddit.com]
• 6. reddit.com [reddit.com]
• 7. youtube.com [youtube.com]
• 8. Alcohol to Chloride (SOCl2 + Solvent) [commonorganicchemistry.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: 13(Z),16(Z),19(Z)-Docosatrienoyl Chloride

Welcome to the technical support guide for 13(Z),16(Z),19(Z)-Docosatrienoyl chloride. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on the stability and handling of this highly reactive polyunsaturated acyl chloride. Given its unique structure, understanding its stability profile is critical for successful experimental outcomes.

This guide will cover the fundamental principles governing its stability, provide answers to frequently asked questions, offer detailed troubleshooting protocols, and present validated methods for assessing its integrity in solution.

Understanding the Stability of 13(Z),16(Z),19(Z)-Docosatrienoyl Chloride

The stability of 13(Z),16(Z),19(Z)-Docosatrienoyl chloride is governed by two primary chemical features: the highly reactive acyl chloride functional group and the polyunsaturated fatty acid (PUFA) backbone.

• Acyl Chloride Reactivity : The carbonyl carbon of an acyl chloride is highly electrophilic, making it extremely susceptible to nucleophilic attack.[1] This reactivity is essential for its function in acylation reactions but also makes it prone to degradation by common nucleophiles, most notably water.

• Polyunsaturated Chain Susceptibility : The three cis double bonds in the docosatrienoyl chain are vulnerable to oxidation.[2] This process, often initiated by free radicals, can lead to the formation of hydroperoxides, aldehydes, and other secondary oxidation products, which can compromise the compound's integrity and introduce impurities.[2][3]

These two factors mean that meticulous handling and storage are paramount to preserving the compound's purity and reactivity.

Frequently Asked Questions (FAQs)

Here are answers to common questions regarding the use of 13(Z),16(Z),19(Z)-Docosatrienoyl chloride.

Q1: What is the primary degradation pathway for this compound in solution? A: The most immediate and common degradation pathway is hydrolysis. The acyl chloride group reacts readily with even trace amounts of water to form the corresponding carboxylic acid, 13(Z),16(Z),19(Z)-Docosatrienoic acid, and hydrochloric acid (HCl). Over time, especially with exposure to air and light, oxidation of the double bonds becomes a significant concern.[2]

Q2: What are the recommended solvents for storing and using this compound? A: Strictly anhydrous aprotic solvents are required.[1][4] Recommended options include dichloromethane (DCM), tetrahydrofuran (THF), diethyl ether, and acetonitrile.[4] It is crucial that these solvents are of high purity and have been dried over a suitable drying agent (e.g., molecular sieves) before use. Protic solvents like water, alcohols (methanol, ethanol), and primary or secondary amines must be avoided as they will react with the acyl chloride.[1][5]

Q3: How should I store a stock solution of 13(Z),16(Z),19(Z)-Docosatrienoyl chloride? A: For long-term stability, it is best to store the compound neat (undiluted) under an inert atmosphere (argon or nitrogen) at -20°C or below.[6] If a stock solution is necessary, prepare it fresh in a certified anhydrous aprotic solvent.[4] Store the solution in a tightly sealed vial with a PTFE-lined cap, under an inert atmosphere, and at low temperatures (-20°C or -80°C). To minimize degradation from repeated freeze-thaw cycles and exposure to atmospheric moisture, consider preparing and storing small-volume aliquots.[7]

Q4: What are the visible signs of degradation? A: A pure sample of the acyl chloride should be a clear, possibly colorless to light-yellow oil. Signs of degradation can include:

• Fuming upon exposure to air: This indicates a reaction with atmospheric moisture, releasing HCl gas.[8]

• Increased viscosity or solidification: This may suggest hydrolysis to the carboxylic acid, which can have a higher melting point, or polymerization.

• Color change: Darkening of the solution could indicate oxidative degradation.

• Precipitate formation: The corresponding carboxylic acid may be less soluble in the aprotic solvent, leading to precipitation.

Q5: Can I check the purity of my compound using Thin Layer Chromatography (TLC)? A: Directly spotting the acyl chloride on a silica TLC plate can be unreliable, as the silica itself is acidic and contains adsorbed water, which can cause on-the-spot hydrolysis.[9] A more reliable TLC method is to quench a small aliquot of your solution with a nucleophile like methanol or a primary amine (e.g., benzylamine) in the presence of a base like triethylamine. This converts the acyl chloride into a more stable ester or amide derivative, which can then be reliably analyzed by TLC against a similarly treated standard.[9] The disappearance of the starting carboxylic acid (if that was the precursor) and the appearance of a new, less polar spot for the ester/amide would indicate the successful formation and presence of the acyl chloride.[9]

Troubleshooting Guide

This section addresses specific issues you might encounter during your experiments.

Problem 1: My reaction yield is low, and I suspect the acyl chloride has degraded.

This is a common issue stemming from the compound's reactivity. The following workflow can help diagnose the problem.

Sources

• 1. benchchem.com [benchchem.com]
• 2. Oxidative Lipidomics: Analysis of Oxidized Lipids and Lipid Peroxidation in Biological Systems with Relevance to Health and Disease - Measuring Oxidants and Oxidative Stress in Biological Systems - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Revised Understanding of Lipid Oxidation Mechanisms - RUTGERS, THE STATE UNIVERSITY OF NEW JERSEY [portal.nifa.usda.gov]
• 4. researchgate.net [researchgate.net]
• 5. How to Quench Acid Chlorides? 5 Key Methods for Safe Handling [yufenggp.com]
• 6. apexbt.com [apexbt.com]
• 7. Sciencemadness Discussion Board - Acyl chlorides stability - Powered by XMB 1.9.11 [sciencemadness.org]
• 8. reddit.com [reddit.com]
• 9. researchgate.net [researchgate.net]

common side reactions with 13(Z),16(Z),19(Z)-Docosatrienoyl chloride

A Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: 13(Z),16(Z),19(Z)-Docosatrienoyl chloride is a highly specialized chemical. Detailed experimental data and established troubleshooting guides for this specific molecule are not widely available. This support center provides guidance based on the well-understood principles of acyl chloride reactivity and the inherent sensitivities of polyunsaturated fatty acid (PUFA) chains. The advice herein is extrapolated from established organic chemistry literature and should be adapted with careful experimental validation.

Introduction

Welcome to the technical support center for 13(Z),16(Z),19(Z)-Docosatrienoyl chloride. This molecule presents a unique set of challenges due to its dual reactive centers: a highly electrophilic acyl chloride head and a long polyunsaturated alkyl chain containing three Z (cis) double bonds. This guide is structured as a series of frequently asked questions (FAQs) and troubleshooting scenarios to help you navigate the complexities of working with this reagent, minimize side reactions, and ensure the integrity of your experimental outcomes.

Core Chemical Challenges

The primary difficulties in handling and using 13(Z),16(Z),19(Z)-Docosatrienoyl chloride stem from two competing reaction pathways:

• Acyl Chloride Reactivity: The acyl chloride functional group is highly susceptible to nucleophilic attack, most notably by water (hydrolysis), but also by alcohols, amines, and other nucleophiles present in a reaction mixture.[1][2][3][4][5][6][7][8][9] This reactivity is often desired for forming esters or amides but becomes a liability in the presence of moisture.[1][3][7][9]

• Polyunsaturated Chain Instability: The three Z (cis) double bonds in the docosatrienoyl chain are prone to two main degradation pathways:

  • Oxidation: Polyunsaturated lipids are particularly susceptible to autoxidation, a free-radical chain reaction initiated by oxygen that leads to the formation of hydroperoxides and subsequent degradation products like aldehydes and ketones.[10][11][12] This process, often referred to as lipid peroxidation, can significantly alter the structure and biological activity of the molecule.[10][12]

  • Isomerization: The Z (cis) configuration of the double bonds is thermodynamically less stable than the corresponding E (trans) configuration.[13][14][15] Traces of acid, heat, or light can catalyze the isomerization from the desired Z,Z,Z isomer to a mixture of E/Z isomers, compromising the stereochemical purity of the final product.[14]

This guide will address how to mitigate these challenges through careful planning and execution of your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

Storage and Handling

Q1: My 13(Z),16(Z),19(Z)-Docosatrienoyl chloride appears discolored and smells acrid upon opening a new bottle. Is it still usable?

A1: Discoloration (e.g., yellowing) and a sharp, acrid smell are strong indicators of degradation. The acrid odor is likely due to the formation of hydrogen chloride (HCl) gas from hydrolysis of the acyl chloride with trace moisture.[16] Discoloration may suggest oxidation or polymerization of the polyunsaturated chain. It is highly recommended to use a fresh, unopened vial for sensitive applications. If you must proceed, the material should be purified immediately before use, for example, by short-path distillation under high vacuum, though this risks thermal isomerization.

Q2: What are the optimal storage conditions for this reagent?

A2: To minimize degradation, 13(Z),16(Z),19(Z)-Docosatrienoyl chloride should be stored under the following conditions:

• Temperature: At or below -20°C.[17][18]

• Atmosphere: Under an inert atmosphere (e.g., argon or dry nitrogen) to prevent both oxidation and hydrolysis.[17][18]

• Container: In a glass vial with a Teflon-lined cap.[17][18] Never store in plastic containers, as impurities can be leached by the organic material.[17][18]

• Light: Protected from light by storing in an amber vial or by wrapping the container in aluminum foil.

When removing the reagent from storage, always allow the container to warm to room temperature before opening to prevent condensation of atmospheric moisture on the cold surface.[17][18]

Reaction Setup and Execution

Q3: I am running an acylation reaction with an alcohol, but my yields are consistently low and I see a significant amount of a byproduct with a carboxylic acid peak in my NMR/IR analysis. What is going wrong?

A3: The presence of a carboxylic acid byproduct strongly suggests that your acyl chloride is hydrolyzing before it can react with your alcohol.[1][3][6] Acyl chlorides react vigorously with water to form the corresponding carboxylic acid.[1][3][6][7]

Troubleshooting Steps:

• Solvent Purity: Ensure your reaction solvent is rigorously dried. Use freshly distilled solvent from a suitable drying agent (e.g., CaH₂) or use a solvent from a commercial purification system.

• Glassware: All glassware must be oven-dried or flame-dried under vacuum immediately before use to remove adsorbed water.

• Inert Atmosphere: The reaction should be set up and run under a positive pressure of an inert gas like argon or nitrogen.

• Reagent Purity: Your alcohol nucleophile and any other reagents (e.g., bases) must be anhydrous.

• Base Addition: The reaction of an acyl chloride with an alcohol produces HCl as a byproduct.[6][19] It is crucial to include a non-nucleophilic base, such as pyridine or triethylamine, to scavenge this HCl.[1] If left unquenched, the acidic conditions can promote side reactions, including isomerization of the double bonds.

Q4: My final product shows multiple new peaks in the alkene region of the NMR spectrum, suggesting I have a mixture of geometric isomers. How can I prevent double bond isomerization?

A4: Isomerization from the thermodynamically less stable Z form to the more stable E form is a common side reaction for polyunsaturated compounds.[13][14][15] This can be catalyzed by acid, heat, or light.

Preventative Measures:

• Temperature Control: Run your reaction at the lowest possible temperature that allows for a reasonable reaction rate. Start at 0°C or even -78°C and only warm if necessary.

• Acid Scavenging: As mentioned in A3, always use a base (like pyridine) to neutralize the HCl byproduct as it forms. The presence of strong acid is a primary driver of isomerization.[14]

• Light Protection: Protect your reaction from light by wrapping the flask in aluminum foil.

• Minimize Reaction Time: Monitor the reaction closely (e.g., by TLC or LC-MS) and quench it as soon as the starting material is consumed to avoid prolonged exposure to reaction conditions.

• Antioxidants: For reactions that are particularly sensitive or require longer times, the addition of a radical scavenger like BHT (butylated hydroxytoluene) can sometimes help prevent isomerization initiated by radical pathways, although this is more directly aimed at preventing oxidation.

Product Purification and Analysis

Q5: During my aqueous workup, my product seems to be degrading, and I am getting complex mixtures. How should I properly quench and purify my reaction?

A5: Standard aqueous workups can be problematic. The presence of water can hydrolyze any unreacted acyl chloride, and the resulting acidic conditions can harm the product.

Recommended Workup Protocol:

• Quenching: Cool the reaction mixture to 0°C. Instead of quenching with water, slowly add a cold, dilute solution of a weak base like sodium bicarbonate or a buffer solution to neutralize any remaining acid chloride and HCl.

• Extraction: Promptly extract the product into a non-polar organic solvent (e.g., hexane or diethyl ether).

• Washing: Wash the organic layer with a saturated, de-gassed brine solution to remove water-soluble impurities.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent in vacuo at low temperature (e.g., <30°C) to prevent thermal degradation.

Q6: I am trying to purify my product by silica gel chromatography, but I am experiencing significant product loss on the column. What is happening?

A6: Standard silica gel is acidic and can catalyze the degradation and isomerization of sensitive polyunsaturated compounds.

Chromatography Recommendations:

• Deactivate Silica: Before preparing your column, wash the silica gel with a solvent system containing a small amount of a base, such as 1-2% triethylamine in the eluent, to neutralize the acidic sites.

• Use Alternative Stationary Phases: Consider using a less acidic stationary phase, such as neutral alumina or a bonded phase like C18 for reverse-phase chromatography.

• Rapid Purification: Do not let the product sit on the column for extended periods. Use flash chromatography with sufficient pressure to elute the compound quickly.

• Solvent Choice: Ensure your chromatography solvents are peroxide-free, as peroxides can initiate oxidation on the column.

Visualizing Side Reactions

The following diagram illustrates the primary reaction pathway for acylation versus the most common side reactions discussed.

Caption: Key reaction pathways for 13(Z),16(Z),19(Z)-Docosatrienoyl chloride.

Summary of Recommended Conditions

For your convenience, the table below summarizes the key parameters for minimizing common side reactions.

Parameter	Recommendation	Rationale
Solvents & Reagents	Anhydrous grade, de-gassed	Prevents hydrolysis and oxidation.
Atmosphere	Inert (Argon or Nitrogen)	Excludes moisture and oxygen.
Temperature	≤ 0°C (start low)	Minimizes isomerization and decomposition.
Acid Scavenger	Non-nucleophilic base (e.g., Pyridine)	Neutralizes HCl byproduct, preventing acid-catalyzed isomerization.[1]
Light	Protect from light (use foil)	Prevents light-catalyzed isomerization and degradation.
Workup	Non-aqueous or buffered quench	Avoids exposure to strongly acidic or basic aqueous conditions.
Purification	Deactivated silica or alumina	Prevents acid-catalyzed degradation on the column.

Experimental Protocol: General Procedure for Ester Synthesis

This protocol provides a generalized, step-by-step methodology for the synthesis of an ester from 13(Z),16(Z),19(Z)-Docosatrienoyl chloride, incorporating the best practices discussed.

• Preparation:

  • Oven-dry all glassware (round-bottom flask, dropping funnel, condenser) at 120°C overnight and cool under a stream of dry argon.

  • Assemble the glassware and maintain a positive pressure of argon.

• Reagent Setup:

  • Dissolve the anhydrous alcohol (1.0 eq.) and dry pyridine (1.2 eq.) in anhydrous diethyl ether in the reaction flask.

  • Cool the solution to 0°C using an ice-water bath.

  • In a separate flask, dissolve 13(Z),16(Z),19(Z)-Docosatrienoyl chloride (1.1 eq.) in anhydrous diethyl ether.

• Reaction:

  • Add the acyl chloride solution dropwise to the stirred alcohol solution at 0°C over 15-20 minutes.

  • Allow the reaction to stir at 0°C. Monitor its progress by Thin Layer Chromatography (TLC) every 30 minutes.

• Quench and Workup:

  • Once the reaction is complete (typically 1-3 hours), quench by slowly adding cold, saturated ammonium chloride solution.

  • Transfer the mixture to a separatory funnel. Separate the layers.

  • Wash the organic layer sequentially with cold 1M HCl (to remove pyridine), saturated sodium bicarbonate solution, and finally, de-gassed brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and add a small amount of BHT as an antioxidant.

• Purification:

  • Concentrate the solvent under reduced pressure at a bath temperature below 30°C.

  • Purify the crude product immediately by flash chromatography on silica gel that has been pre-treated with 1.5% triethylamine in the eluent (e.g., a hexane/ethyl acetate gradient).

  • Combine the pure fractions and concentrate to yield the final ester. Store the final product under argon at -20°C or below.

References

• Porter, N. A., Caldwell, S. E., & Mills, K. A. (1995). Mechanisms of free radical oxidation of unsaturated lipids. Lipids, 30(4), 277-290. [Link]

• Yin, H., Xu, L., & Porter, N. A. (2011). Free radical lipid peroxidation: mechanisms and analysis. Chemical reviews, 111(10), 5944-5972. [Link]

• Wikipedia. (2023). Lipid peroxidation. [Link]

• LibreTexts Chemistry. (2024). 21.4: Chemistry of Acid Halides. [Link]

• PSIBERG. (2022). E and Z Alkenes: Priority Rules, Stability, and Examples. [Link]

• Save My Exams. (n.d.). A Level Chemistry Revision Notes - Acyl Chlorides. [Link]

• LibreTexts Chemistry. (2023). Reactions of Acyl Chlorides with Primary Amines. [Link]

• Clark, J. (2015). The reaction of acyl chlorides with ammonia and primary amines. Chemguide. [Link]

• LibreTexts Chemistry. (2023). Reactions of Acyl Chlorides with Alcohols. [Link]

• Clark, J. (2015). The reaction of acyl chlorides with water, alcohols and phenol. Chemguide. [Link]

• Chemistry Steps. (n.d.). Reactions of Acid Chlorides (ROCl) with Nucleophiles. [Link]

• Cronan, J. E. (2023). Unsaturated fatty acid synthesis in bacteria: Mechanisms and regulation of canonical and remarkably noncanonical pathways. Biochimie, 218, 59-75. [Link]

• OpenStax. (n.d.). 7.6 Stability of Alkenes. In Organic Chemistry: A Tenth Edition. [Link]

• Stratech. (n.d.). Storage & Handling of Lipids. [Link]

• Clark, J. (2015). An introduction to acyl chlorides (acid chlorides). Chemguide. [Link]

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• 10. Free Radical Oxidation of Polyunsaturated Lipids: New Mechanistic Insights and the Development of Peroxyl Radical Clocks - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. Lipid peroxidation - Wikipedia [en.wikipedia.org]
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• 19. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Purification of Products from 13(Z),16(Z),19(Z)-Docosatrienoyl Chloride Reactions

Welcome to the technical support guide for navigating the complexities of purifying reaction products derived from 13(Z),16(Z),19(Z)-Docosatrienoyl chloride. This document is designed for researchers, medicinal chemists, and drug development professionals who work with this highly reactive and sensitive polyunsaturated acyl chloride. Our goal is to provide not just protocols, but the underlying chemical principles and field-tested insights to help you troubleshoot common issues and ensure the integrity of your final product.

The Challenge: Understanding the Reactivity of a Polyunsaturated Acyl Chloride

13(Z),16(Z),19(Z)-Docosatrienoyl chloride is a molecule that demands respect. Its reactivity profile is dictated by two key structural features: the acyl chloride headgroup and the polyunsaturated fatty acid (PUFA) tail.

• The Acyl Chloride Headgroup: This functional group is a powerful acylating agent, making it highly useful in synthesis. However, it is also exceptionally susceptible to nucleophilic attack, most commonly by water, leading to rapid hydrolysis back to the parent carboxylic acid.[1] This necessitates strictly anhydrous reaction and workup conditions.

• The Polyunsaturated Tail: The three cis (or Z) double bonds are prone to two primary degradation pathways:

  • Oxidation: The bis-allylic positions are highly susceptible to radical-mediated oxidation, which can lead to a cascade of unwanted byproducts, including hydroperoxides, aldehydes, and ketones. This process can be initiated by air, light, or trace metal impurities.[2]

  • Isomerization: The cis configuration of the double bonds can isomerize to the more thermodynamically stable trans (E) form, particularly when exposed to heat, acid, or radical initiators.[3] This can have profound implications for the biological activity of the final molecule.

This guide will address the practical challenges stemming from this dual reactivity.

Troubleshooting Guide: Common Purification Issues

This section is structured in a question-and-answer format to directly address problems you may encounter during your purification workflow.

Q1: My crude product is heavily contaminated with the starting carboxylic acid, 13(Z),16(Z),19(Z)-docosatrienoic acid. How can I remove it without degrading my ester or amide product?

Root Cause: This is almost always due to hydrolysis of the acyl chloride, either from moisture in the reaction setup or during the workup procedure.[4][5]

Solution Strategy: Mild Aqueous Base Wash

The key is to exploit the pKa difference between the desired neutral product (ester/amide) and the acidic carboxylic acid byproduct.

Detailed Protocol:

• Solvent Choice: Ensure your crude product is dissolved in a water-immiscible organic solvent like diethyl ether, ethyl acetate, or dichloromethane (DCM).

• Weak Base Preparation: Prepare a cold (0-5 °C), dilute solution of a weak base. A 5% aqueous solution of sodium bicarbonate (NaHCO₃) is the preferred choice. Avoid strong bases like NaOH or KOH, as they can readily saponify the desired ester product.

• Extraction: Transfer the organic solution to a separatory funnel and add an equal volume of the cold NaHCO₃ solution.

• Gentle Mixing: Invert the funnel gently a few times to allow for the acid-base reaction. Do not shake vigorously , as this can cause emulsions with lipid-like molecules and introduce excessive oxygen. Vent the funnel frequently to release the CO₂ gas produced.

• Separation: Allow the layers to separate and drain the aqueous (bottom) layer.

• Repeat: Repeat the wash one more time to ensure complete removal of the acid.

• Brine Wash: Wash the organic layer with a saturated aqueous solution of NaCl (brine). This helps to remove residual water and break up any minor emulsions.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate in vacuo at a low temperature (<30 °C).

Self-Validation Check: Before concentrating the entire batch, take a small aliquot of the washed organic layer and spot it on a TLC plate alongside your crude mixture and a standard of the starting acid. The spot corresponding to the carboxylic acid should be absent or significantly diminished.

Q2: My TLC and NMR analysis suggest the presence of multiple geometric isomers. What caused this and can they be separated?

Root Cause: Cis-trans isomerization may have occurred due to exposure to heat, strong acid, or prolonged reaction times.[3] Certain reagents can also promote isomerization.

Solution Strategy: Argentation (Silver Ion) Chromatography

This is the most effective technique for separating lipids based on the number, position, and geometry of their double bonds.[6] Silver ions form weak, reversible complexes with the π-electrons of double bonds. Cis isomers, being less sterically hindered, form stronger complexes and are retained more strongly on the stationary phase than their trans counterparts.

Experimental Protocol: Argentation Flash Chromatography

• Stationary Phase Prep: Prepare silica gel impregnated with 10-20% (w/w) silver nitrate (AgNO₃). This is done by dissolving AgNO₃ in methanol or acetonitrile, slurrying it with the silica gel, and then thoroughly evaporating the solvent in the dark.

• Column Packing: Pack the column with the prepared Ag-silica using a non-polar solvent system (e.g., hexanes or pentane). Crucially, the column must be protected from light at all times (e.g., by wrapping it in aluminum foil) to prevent the photoreduction of silver ions.

• Elution: Elute the column with a gradient of a slightly more polar solvent, such as diethyl ether or acetone, in hexanes. For example, a gradient of 0% to 10% acetone in hexanes.

• Fraction Collection: Collect fractions and analyze by TLC, staining with a reagent like potassium permanganate to visualize the double bonds. The trans isomers will elute first, followed by the desired all-cis product.

Data Interpretation:

Compound Type	Relative Elution Order	Rationale
Saturated Byproducts	Elutes first	No double bonds to complex with Ag⁺
Trans Isomers	Elutes after saturated	Weaker π-complexation with Ag⁺

| Cis Isomers (Product) | Elutes last | Stronger π-complexation with Ag⁺ |

Q3: My product is turning yellow and showing signs of degradation during column chromatography. How can I prevent this?

Root Cause: The polyunsaturated backbone is oxidizing on the silica gel, which can be slightly acidic and has a large surface area, facilitating contact with atmospheric oxygen.[2]

Solution Strategy: Protective Measures for Flash Chromatography

Workflow Diagram: Stable Purification of Sensitive Lipids

Caption: Workflow for minimizing degradation during flash chromatography.

Key Protective Measures:

• Degas Solvents: Before use, sparge all chromatography solvents with an inert gas like argon or nitrogen for 15-20 minutes to remove dissolved oxygen.

• Use Antioxidants: Add a radical scavenger like butylated hydroxytoluene (BHT) at a very low concentration (e.g., 0.005-0.01%) to your elution solvents.

• Run Cold: If possible, run the chromatography in a cold room or using a jacketed column to slow down degradation pathways.

• Speed is Key: Do not leave the compound on the column for extended periods. The principle of "flash" chromatography is to be rapid.

• Reversed-Phase Option: Consider reversed-phase (C18) flash chromatography.[7] The non-polar stationary phase is often gentler on sensitive lipids than silica gel. A typical solvent system would be a gradient of methanol/water or acetonitrile/water.

Frequently Asked Questions (FAQs)

Q: What are the best storage conditions for the acyl chloride and its purified products? A: Both the starting material and the purified products are sensitive. Store them under an inert atmosphere (argon is preferable to nitrogen) at low temperatures (-20°C for short-term, -80°C for long-term). They should be in sealed ampoules or vials with Teflon-lined caps. Aliquoting into smaller, single-use quantities is highly recommended to avoid repeated freeze-thaw cycles and exposure to air.[5]

Q: Which analytical techniques should I use to confirm the purity and structural integrity of my final product? A: A combination of techniques is essential:

• ¹H and ¹³C NMR: Confirms the overall structure, shows the absence of the carboxylic acid proton (~10-12 ppm), and can be used to verify the cis geometry of the double bonds (specific coupling constants and chemical shifts).

• LC-MS: Ideal for confirming the molecular weight and assessing purity.[8][9] Using a C18 column can often separate closely related impurities.

• GC-MS (after derivatization): For ester products, transesterification to the corresponding fatty acid methyl esters (FAMEs) followed by GC-MS analysis is a highly sensitive method for purity assessment and isomer analysis.[10][11] Specialized, highly polar capillary columns are used to separate cis/trans isomers.[11]

Q: I used oxalyl chloride for the synthesis. Do I need to worry about removing byproducts? A: Oxalyl chloride is often preferred for sensitive substrates because its byproducts (CO, CO₂, HCl) are all gaseous and can be easily removed under vacuum.[4] In contrast, using thionyl chloride (SOCl₂) can leave non-volatile sulfur-containing impurities that may require chromatography for removal. Using phosphorus-based chlorinating agents can also leave phosphorus byproducts that need to be removed.[12]

Key Experimental Protocols

Protocol 4.1: Derivatization to FAMEs for GC Analysis

This protocol converts your purified ester or amide product back to a volatile methyl ester for purity and isomer analysis by Gas Chromatography.

• Sample Prep: To ~1 mg of your purified compound in a vial, add 1 mL of 0.5 M KOH or NaOH in anhydrous methanol.

• Methanolysis: Cap the vial tightly and heat at 60°C for 10-15 minutes with occasional vortexing. This will cleave the ester/amide and form the methyl ester.

• Neutralization & Extraction: Cool the vial to room temperature. Add 1 mL of water and 1 mL of hexane. Vortex thoroughly.

• Isolation: Centrifuge briefly to separate the layers. Carefully transfer the upper hexane layer, which contains the FAMEs, to a clean GC vial.

• Analysis: Inject the hexane solution onto a GC-MS system equipped with a polar capillary column (e.g., a wax-type column) suitable for FAME analysis.[11]

Logical Diagram: Impurity Identification & Removal Strategy

Caption: Decision-making flowchart for purification strategy based on initial analysis.

References

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• Multiplexed targeted analysis of polyunsaturated fatty acids and oxylipins using liquid chromatography-tandem mass spectrometry. PubMed. Available at: [Link]

• Chromatographic Methods in the Separation of Long-Chain Mono- and Polyunsaturated Fatty Acids. ResearchGate. Available at: [Link]

• Identification of new, very long-chain polyunsaturated fatty acids in fish by gas chromatography. Digital CSIC. Available at: [Link]

• Preservation of polyunsaturated acyl glycerides via intramolecular antioxidant coupling. ScienceDirect. Available at: [Link]

• Towards Large Scale Flash Purification of Lipids. Biotage. Available at: [Link]

• Analyses of the fatty acid separation principle using liquid chromatography-mass spectrometry. J-STAGE. Available at: [Link]

• Synthesis of docosahexaenoic acid from eicosapentaenoic acid in retina neurons protects photoreceptors from oxidative stress. PubMed Central. Available at: [Link]

• Adjusting and visualizing the stability of an acyl chloride through the delocalization effect and introducing AIEgens. Royal Society of Chemistry. Available at: [Link]

• PRODUCTION METHOD FATTY ACID CHLORIDE AND FATTY ACID CHLORIDE. European Patent Office. Available at: [Link]

• Method of extraction and purification of polyunsaturated fatty acids from natural sources. Google Patents.

• Trans Lipid Library: Synthesis of Docosahexaenoic Acid (DHA) Monotrans Isomers and Regioisomer Identification in DHA-Containing Supplements. PubMed. Available at: [Link]

• Synthesis and Biological Interest of Structured Docosahexaenoic Acid–Containing Triacylglycerols and Phospholipids. Bentham Science. Available at: [Link]

• Method for producing fatty acid chloride and fatty acid chloride. Google Patents.

• Whole-body synthesis secretion of docosahexaenoic acid from circulating eicosapentaenoic acid in unanesthetized rats. PubMed Central. Available at: [Link]

• Method for manufacturing fatty acid chloride and fatty acid chloride. Google Patents.

• PRODUCTION METHOD OF FATTY ACID CHLORIDE AND FATTY ACID CHLORIDE. European Patent Office. Available at: [Link]

• Docosahexaenoic acid synthesis from n-3 fatty acid precursors in rat hippocampal neurons. PubMed. Available at: [Link]

• Acyl chlorides stability. Sciencemadness Discussion Board. Available at: [Link]

• Transesterification. Wikipedia. Available at: [Link]

• Purification of polyunsaturated fatty acid esters from tuna oil with supercritical fluid chromatography. ResearchGate. Available at: [Link]

• Fatty Acid Analysis by HPLC. Nacalai Tesque. Available at: [Link]

• Relative stability of amides, esters, anhydrides, and acyl chlorides. Khan Academy. Available at: [Link]

• FA purification. Cyberlipid. Available at: [Link]

• Novel methods of isolation of poly unsaturated fatty acids. Google Patents.

• The Effects of Transesterification and Blending on the Fatty Acid Profiles of Vegetable Oils. Scholars Middle East Publishers. Available at: [Link]

• Current State and Perspectives on Transesterification of Triglycerides for Biodiesel Production. MDPI. Available at: [Link]

• Oxidative stability of polyunsaturated fatty acid in phosphatidylcholine liposomes. PubMed. Available at: [Link]

• Transesterification. Master Organic Chemistry. Available at: [Link]

• Preparation of fatty acid methyl esters for gas-liquid chromatography. PubMed Central. Available at: [Link]

• Enzymatic synthesis of triacylglycerols of docosahexaenoic acid: Transesterification of its ethyl esters with glycerol. PubMed. Available at: [Link]

• Purification of polyunsaturated fatty acid esters from tuna oil with supercritical fluid chromatography. Semantic Scholar. Available at: [Link]

• The Essential Guide to Fatty Acid Analysis. Eurofins USA. Available at: [Link]

• Acyl chlorides | Hydrolysis and distinguishing tests. YouTube. Available at: [Link]

• 13,16,19-Docosatrienoic acid. PubChem. Available at: [Link]

• A Sensitive Detection Technique for Analysis of Lipids in Liposomal Formulations Using an Agilent 1290 Infinity II ELSD. LabRulez LCMS. Available at: [Link]

• Docosatetraenoic acid. Wikipedia. Available at: [Link]

• High-performance liquid chromatography. Wikipedia. Available at: [Link]

• Hydrolytic stability of terephthaloyl chloride and isophthaloyl chloride. PubMed. Available at: [Link]

• Formation of Oxidative Compounds during Enzymatic Hydrolysis of Byproducts of the Seafood Industry. MDPI. Available at: [Link]

• Mass Spectrometric Approaches to Lipidomic Studies. YouTube. Available at: [Link]

• Adrenate. PubChem. Available at: [Link]

• How can you separate lipids like a pro in chromatography? YouTube. Available at: [Link]

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Technical Support Center: Quenching Excess 13(Z),16(Z),19(Z)-Docosatrienoyl Chloride

Welcome to the technical support resource for handling and quenching 13(Z),16(Z),19(Z)-Docosatrienoyl chloride. This guide is designed for researchers, chemists, and drug development professionals who utilize this reactive polyunsaturated acyl chloride in their synthetic workflows. Here, we address common challenges and provide field-proven troubleshooting strategies in a direct question-and-answer format.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What are the standard methods for quenching excess 13(Z),16(Z),19(Z)-Docosatrienoyl chloride in a reaction mixture?

A1: Acyl chlorides are highly reactive electrophiles that readily undergo nucleophilic acyl substitution.[1][2] The quenching process involves introducing a nucleophile to rapidly and safely consume any unreacted acyl chloride. The choice of quenching agent dictates the resulting byproduct.

The three most common classes of quenching agents are:

• Water: Reacts to form the corresponding carboxylic acid, 13(Z),16(Z),19(Z)-docosatrienoic acid, and hydrochloric acid (HCl).[3][4] This is a vigorous and often highly exothermic reaction.[1]

• Alcohols (e.g., Methanol, Ethanol, Isopropanol): React to form the corresponding esters (e.g., methyl docosatrienoate) and HCl.[3][5] This reaction is generally less vigorous than hydrolysis with water and is a widely used laboratory method.[5]

• Amines (e.g., Ammonia, Primary/Secondary Amines): React to produce amides and an ammonium salt byproduct.[3][5] This method is efficient, but requires at least two equivalents of the amine: one to form the amide and a second to neutralize the resulting HCl.[3]

The fundamental reaction is a nucleophilic addition-elimination mechanism where the nucleophile attacks the electrophilic carbonyl carbon.[6]

Q2: My quenching attempt resulted in a violent, uncontrolled exotherm. What went wrong and how can I prevent this?

A2: This is a critical safety issue and a common problem when quenching highly reactive reagents like acyl chlorides. The violent exotherm is caused by the rapid, uncontrolled reaction between the acyl chloride and the quenching agent, particularly with a strong nucleophile like water.[1][4]

Causality: The high reactivity of the acyl chloride functional group, combined with the high concentration of both reactants upon addition, leads to a rapid release of energy (heat).[1]

Troubleshooting & Prevention Protocol:

• Cooling is Mandatory: Always perform the quench at a reduced temperature. Submerge your reaction vessel in an ice bath (0 °C) or a dry ice/acetone bath (for even lower temperatures) before and during the addition of the quenching agent.[5]

• Dilution: A concentrated reaction mixture will exacerbate the exotherm. Ensure your reaction is sufficiently diluted with an appropriate, inert solvent (e.g., THF, diethyl ether, toluene) before attempting to quench.

• Slow, Controlled Addition: Never add the quenching agent all at once. Add it dropwise or via a syringe pump to control the reaction rate.[5] Monitor the internal temperature of the reaction flask throughout the addition.

• Use a Less Reactive Agent: If water is causing control issues, switch to a less nucleophilic alcohol like isopropanol or tert-butanol, which will react more slowly.[7]

Q3: Are there special considerations for quenching a polyunsaturated acyl chloride like 13(Z),16(Z),19(Z)-Docosatrienoyl chloride?

A3: Yes. The polyunsaturated backbone introduces complexities not present with simple saturated acyl chlorides. The primary concerns are the stability of the (Z)-alkenes and potential for oxidation.

• Isomerization Risk: The (Z) or cis double bonds can be sensitive to acidic or basic conditions, especially at elevated temperatures. A strong, uncontrolled exotherm can provide the energy needed for isomerization to the more stable (E) or trans isomers, compromising the integrity of your molecule.

• Oxidation: Polyunsaturated chains are susceptible to oxidation. While the quenching process itself is typically fast, subsequent workup and purification steps expose the molecule to atmospheric oxygen.

Recommended Mitigations:

• Maintain Inert Atmosphere: Conduct the quench and subsequent workup under an inert atmosphere (Nitrogen or Argon) to minimize contact with oxygen.[8]

• Use Degassed Solvents: Use solvents that have been degassed (e.g., by sparging with nitrogen or argon) for the quench and workup procedures.

• Low Temperature Quench: As mentioned, low temperatures not only control the exotherm but also minimize the rate of potential side reactions like isomerization.

• Antioxidant Addition: For particularly sensitive compounds, consider adding a small amount of an antioxidant like BHT (butylated hydroxytoluene) during the workup phase to protect the double bonds.

Q4: How do I choose the best quenching agent for my experiment?

A4: The optimal quenching agent depends on the reaction scale, the stability of your desired product, and the planned purification strategy. The key is to convert the excess acyl chloride into a byproduct that is easily separated from your product of interest.

Table 1: Comparison of Common Quenching Agents

Quenching Agent	Byproduct Formed	Reactivity	Advantages	Disadvantages
Water / Aq. Base	Carboxylic Acid	Very High	Inexpensive; byproduct can be removed by basic extraction.	Highly exothermic; can be difficult to control; may be incompatible with sensitive functional groups.[1][4]
Methanol / Ethanol	Methyl / Ethyl Ester	High	Controllable reaction; ester byproduct is often easily separated by chromatography.[5]	Introduces an ester that may be difficult to separate if product has similar polarity.
Isopropanol	Isopropyl Ester	Moderate	Slower, more controlled reaction than methanol; good for large-scale reactions.[7]	Byproduct is bulkier, which can be advantageous for separation.
Saturated Aq. NH₄Cl	Carboxylic Acid	High	Provides a proton source to neutralize alkoxides while quenching; generally milder than pure water.	Still generates HCl, can be exothermic.
Primary/Secondary Amine	Amide	Very High	Forms a stable amide; useful if the amide is very different in polarity from the product.[3][5]	Requires 2+ equivalents; amine salts must be removed during workup.

Decision Workflow:

The following diagram outlines a logical workflow for selecting an appropriate quenching strategy.

Caption: Decision workflow for selecting a quenching agent.

Experimental Protocols

Protocol 1: Controlled Quenching with Methanol

This protocol is recommended for general-purpose quenching, offering a balance of reactivity and control, converting the excess acyl chloride into a methyl ester byproduct.

Safety First: All operations must be performed in a certified chemical fume hood.[5] Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a flame-retardant lab coat, and chemical-resistant gloves.[8] Ensure an inert atmosphere is maintained throughout the procedure.[8]

Procedure:

• Cool the Reaction: Once your primary reaction is complete, cool the reaction vessel to 0 °C using an ice-water bath.

• Prepare Quenching Solution: In a separate flask, prepare a solution of 5-10 equivalents (relative to the initial acyl chloride) of methanol in the same inert solvent used for the reaction (e.g., THF).

• Slow Addition: Using a dropping funnel or a syringe, add the methanol solution to the cooled, stirring reaction mixture dropwise.

• Monitor Temperature: Carefully monitor the internal reaction temperature. If it rises by more than 5 °C, pause the addition until the temperature subsides.

• Stir and Warm: After the addition is complete, allow the mixture to stir at 0 °C for an additional 15-20 minutes to ensure the quench is complete.

• Confirm Completion (Optional): To confirm the absence of acyl chloride, you can take a small aliquot, spot it on a TLC plate, and check for the disappearance of the starting material.

• Proceed to Workup: The reaction is now safe to warm to room temperature and proceed with the standard aqueous workup.

Visualizing the Quenching Mechanism

The process is a classic nucleophilic acyl substitution.

Caption: General mechanism for quenching an acyl chloride.

References

• KGROUP. (2006, October 27). Quenching Reactive Substances. Virginia Tech Chemistry Department.
• Yufeng. (2025, May 25). How to Quench Acid Chlorides? 5 Key Methods for Safe Handling. Yufeng.

• Master Organic Chemistry. (2011, May 6). Nucleophilic Acyl Substitution (With Negatively Charged Nucleophiles). Master Organic Chemistry. [Link]

• MDPI. (2021, May 28). Modification of the Acyl Chloride Quench-Labeling Method for Counting Active Sites in Catalytic Olefin Polymerization. MDPI. [Link]

• Save My Exams. (2025, June 23). A Level Chemistry Revision Notes - Acyl Chlorides. Save My Exams. [Link]

• ChemistryStudent. Acyl Chlorides (A-Level). ChemistryStudent. [Link]

• Reddit. (2024, April 9). Quenching guide. r/Chempros. [Link]

• Chemguide. acyl chlorides and water, alcohols or phenol. Chemguide. [Link]

• Chemistry Steps. Reactions of Acid Chlorides (ROCl) with Nucleophiles. Chemistry Steps. [Link]

• Organic Chemistry. (2019, July 29). 08.05 Overview of Acylation Reactions and Acyl Chlorides. YouTube. [Link]

• MaChemGuy. (2016, October 3). Reactions of Acyl Chlorides. YouTube. [Link]

• Chemistry LibreTexts. (2019, June 5). 20.17: Reactions of Acid Chlorides. Chemistry LibreTexts. [Link]

• PubChem. 1-(5Z,8Z,11Z,14Z,17Z-eicosapentaenoyl)-2-(10Z,13Z,16Z-docosatrienoyl). PubChem. [Link]

• Chemos GmbH & Co.KG. Safety Data Sheet: Acetyl chloride. Chemos GmbH & Co.KG. [Link]

• New Jersey Department of Health. Hazardous Substance Fact Sheet - Acetyl Chloride. NJ.gov. [Link]

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• 8. fishersci.co.uk [fishersci.co.uk]

troubleshooting low yield in lipid synthesis with 13(Z),16(Z),19(Z)-Docosatrienoyl chloride

Technical Support Center: Lipid Synthesis with 13(Z),16(Z),19(Z)-Docosatrienoyl Chloride

Welcome to the technical support center for lipid synthesis utilizing 13(Z),16(Z),19(Z)-Docosatrienoyl chloride. This guide is designed for researchers, scientists, and drug development professionals to navigate the unique challenges associated with this highly reactive and polyunsaturated acylating agent. Low yields can stem from a variety of factors, from reagent stability to subtle variations in reaction conditions. This document provides in-depth troubleshooting guides, FAQs, and validated protocols to help you optimize your synthetic outcomes.

Section 1: Critical Starting Material & Reagent Considerations (FAQs)

This section addresses the most fundamental aspects of working with 13(Z),16(Z),19(Z)-Docosatrienoyl chloride. Addressing these points preemptively can prevent the most common causes of reaction failure.

Q1: How should I properly handle and store 13(Z),16(Z),19(Z)-Docosatrienoyl chloride to ensure its reactivity?

A: Proper handling and storage are critical. Acyl chlorides are highly reactive and susceptible to degradation. 13(Z),16(Z),19(Z)-Docosatrienoyl chloride is particularly sensitive due to two key factors:

• Moisture Sensitivity: The acyl chloride functional group reacts readily with water, hydrolyzing back to the corresponding carboxylic acid (13(Z),16(Z),19(Z)-Docosatrienoic acid) and generating hydrochloric acid (HCl).[1][2][3] This hydrolysis consumes your starting material and can introduce acidic conditions that may catalyze side reactions.

• Oxidative Instability: The three cis-double bonds in the polyunsaturated fatty acid (PUFA) chain are susceptible to oxidation by atmospheric oxygen. This can lead to the formation of hydroperoxides, epoxides, and eventually cleavage products, resulting in a complex mixture of impurities and reducing the purity of your final product.

Best Practices:

• Storage: Store the reagent under an inert atmosphere (argon or nitrogen) at low temperatures (≤ -20°C is recommended). The product should be in a tightly sealed container, often packaged in ampoules for single use.[4][5]

• Handling: Always handle the reagent under an inert atmosphere (e.g., in a glovebox or using Schlenk line techniques).[6] Use syringes and glassware that have been rigorously dried (e.g., oven-dried at >120°C for several hours and cooled under vacuum or in a desiccator).[7] It is advisable to aliquot the reagent into smaller, single-use volumes to avoid repeated freeze-thaw cycles and exposure of the bulk material to the atmosphere.[5]

Q2: My reaction is sluggish or failing completely. How can I verify the quality of my 13(Z),16(Z),19(Z)-Docosatrienoyl chloride before starting a large-scale synthesis?

A: Before committing valuable substrates to a large-scale reaction, it is prudent to perform a quality control (QC) check on the acyl chloride. A simple and effective method is a small-scale test reaction with a simple nucleophile.

Recommended QC Protocol: React a small amount of the acyl chloride (e.g., 0.1 mmol) with a simple, dry alcohol like methanol or ethanol (1.1 equivalents) in the presence of a non-nucleophilic base like triethylamine (TEA) or pyridine (1.2 equivalents) in an anhydrous solvent (e.g., dichloromethane, DCM). Monitor the reaction by Thin Layer Chromatography (TLC). A high-quality acyl chloride should show complete conversion to the corresponding methyl or ethyl ester within 30-60 minutes at room temperature. If you observe the starting carboxylic acid or no reaction, your acyl chloride has likely degraded.

Q3: What are the most critical parameters for the solvent and base in this acylation reaction?

A: The choice of solvent and base is paramount for achieving high yields.

• Solvent: The solvent must be strictly anhydrous.[8] Aprotic solvents are standard choices. Dichloromethane (DCM), tetrahydrofuran (THF), and diethyl ether are commonly used. The polarity of the solvent can influence reaction rates, though the effect is not always linear; optimization may be required for your specific substrate.[9]

• Base: The primary role of the base is to scavenge the HCl generated during the reaction.[2] A non-nucleophilic, tertiary amine base such as triethylamine (TEA) or pyridine is typically used.[2][10] Using a nucleophilic base (like an amine that is not sterically hindered) can result in the formation of an undesired amide byproduct.[11] The base must also be anhydrous. It is recommended to use a freshly opened bottle or distill the base over a suitable drying agent (e.g., calcium hydride) prior to use.

Section 2: Troubleshooting Guide for Low Yields

This guide provides a systematic approach to diagnosing and solving low-yield issues in your acylation reaction.

Q4: I see little to no product formation, and my starting alcohol/amine is mostly unreacted. What is the most likely cause?

A: This scenario points to a fundamental issue with the acylating agent or the reaction environment.

• Cause 1: Inactive Acyl Chloride. As detailed in Q1 and Q2, the most common culprit is a hydrolyzed or oxidized acyl chloride.[2][6] The acyl chloride has likely converted to the much less reactive carboxylic acid.

  • Solution: Verify the quality of your acyl chloride with a QC test. If it has degraded, use a fresh batch from a reputable supplier or re-synthesize it from the parent fatty acid using a chlorinating agent like oxalyl chloride or thionyl chloride under anhydrous conditions.[10][11][12]

• Cause 2: Presence of Moisture. Water in your solvent, on your glassware, or in your base will rapidly quench the acyl chloride.[7][13]

  • Solution: Rigorously dry all glassware in an oven. Use anhydrous grade solvents, preferably from a solvent purification system or a freshly opened bottle. Ensure your base is anhydrous. Run the reaction under a positive pressure of an inert gas (N₂ or Ar).

• Cause 3: Highly Hindered Nucleophile. If your alcohol or amine is sterically bulky, the reaction may require more forcing conditions to proceed.

  • Solution: Consider increasing the reaction temperature after the initial addition.[14][15] Alternatively, adding a catalyst like 4-Dimethylaminopyridine (DMAP) in catalytic amounts (1-10 mol%) can significantly accelerate the acylation of hindered alcohols.[8]

Q5: My reaction proceeds, but it stalls, leaving significant amounts of unreacted starting material and giving a low yield. What should I try?

A: Stalled reactions often indicate suboptimal reaction conditions or stoichiometry.

• Cause 1: Insufficient Reagents. The stoichiometry may be incorrect.

  • Solution: Ensure you are using a slight excess of the acyl chloride (typically 1.1-1.5 equivalents relative to your nucleophile) and a sufficient amount of base (1.2-2.0 equivalents) to neutralize all generated HCl.

• Cause 2: Reaction Temperature is Too Low. While starting the reaction at 0°C or below is crucial to control the initial exotherm, some reactions require thermal energy to proceed to completion.

  • Solution: After the dropwise addition of the acyl chloride at 0°C, allow the reaction to slowly warm to room temperature. Monitor by TLC, and if the reaction is still sluggish, gentle heating (e.g., to 40°C) can be attempted, but be mindful of potential degradation of the polyunsaturated product.[14]

• Cause 3: Insufficient Reaction Time. The reaction may simply be slow.

  • Solution: Allow the reaction to stir for a longer period (e.g., 12-24 hours) at room temperature, ensuring it remains under an inert atmosphere.

Q6: My TLC plate shows a complex mixture of products, making purification difficult and lowering the isolated yield. What is causing these side products?

A: A messy reaction profile suggests degradation of either the starting material or the product.

• Cause 1: Degradation During Reaction. The polyunsaturated chain is sensitive.

  • Solution: Maintain strict anaerobic and low-temperature conditions, especially during the initial, often exothermic, addition of the acyl chloride.[16] Ensure your solvents are degassed to remove dissolved oxygen. The addition of a radical scavenger like BHT (butylated hydroxytoluene) in trace amounts can sometimes help, but check for compatibility with your downstream application.

• Cause 2: Degradation During Workup. The product may be unstable to the workup conditions.

  • Solution: Use a mild aqueous quench, such as saturated ammonium chloride (NH₄Cl) solution, instead of water or strong acids/bases. When performing extractions, use degassed solvents. Minimize the time the product is exposed to air and light.

• Cause 3: Isomerization. Although less common under these conditions, the cis double bonds could potentially isomerize.

  • Solution: Avoid harsh temperatures and exposure to acidic or basic conditions for prolonged periods. Purification via flash chromatography on silica gel is generally acceptable, but it should be performed promptly after the workup.[17][18]

Section 3: Key Experimental Protocols

Protocol 1: General Procedure for Acylation of an Alcohol

This protocol provides a robust starting point for the esterification of a primary or secondary alcohol with 13(Z),16(Z),19(Z)-Docosatrienoyl chloride.

Materials:

• Alcohol substrate (1.0 eq)

• 13(Z),16(Z),19(Z)-Docosatrienoyl chloride (1.2 eq)

• Anhydrous Triethylamine (TEA) or Pyridine (1.5 eq)

• Anhydrous Dichloromethane (DCM)

• Oven-dried, two-neck round-bottom flask with a stir bar

• Septa, needles, and a nitrogen or argon line

Procedure:

• Setup: Assemble the reaction flask under a positive pressure of inert gas.

• Reactant Addition: To the flask, add the alcohol (1.0 eq) and dissolve it in anhydrous DCM (concentration typically 0.1-0.5 M). Add the anhydrous base (1.5 eq).

• Cooling: Cool the reaction mixture to 0°C in an ice-water bath.

• Acyl Chloride Addition: Add the 13(Z),16(Z),19(Z)-Docosatrienoyl chloride (1.2 eq) dropwise via syringe over 10-15 minutes. A slight exotherm may be observed. Maintain the temperature at 0°C during the addition.

• Reaction: After the addition is complete, allow the reaction to stir at 0°C for 30 minutes, then let it warm to room temperature.

• Monitoring: Monitor the reaction progress by TLC until the limiting reagent (alcohol) is consumed (typically 1-4 hours).

• Workup: Quench the reaction by adding saturated aqueous NH₄Cl solution. Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

• Washing: Combine the organic layers and wash sequentially with saturated aqueous NaHCO₃ solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes.

Data Summary Table

Parameter	Recommended Range	Rationale
Acyl Chloride (eq)	1.1 - 1.5	Ensures complete consumption of the valuable substrate.
Base (eq)	1.2 - 2.0	Must be in excess to neutralize all generated HCl.
Temperature	0°C to Room Temp	Controls initial exotherm; allows reaction to proceed to completion.[16]
Catalyst (DMAP)	0 - 0.1 eq	Accelerates reaction, especially for hindered alcohols.[8]
Solvent	Anhydrous DCM, THF	Aprotic, non-reactive solvents are required.[8]

Visualization of the Reaction Mechanism

The reaction proceeds via a nucleophilic acyl substitution mechanism.[10][19] The alcohol (nucleophile) attacks the electrophilic carbonyl carbon of the acyl chloride, forming a tetrahedral intermediate. This intermediate then collapses, eliminating the chloride ion as a good leaving group to form the final ester product.

References

• (Note: A general reference number for the overall topic is not applicable as the content is a synthesis of multiple sources.)
• Chem263_Nov 25_notes_2010.pdf - Chemistry. (2010). Hydrolysis of Acid Chlorides.
• Doc Brown's Chemistry. (n.d.). Hydrolysis of acid/acyl chlorides with water.
• Save My Exams. (2025). A Level Chemistry Revision Notes - Acyl Chlorides.
• PubMed. (n.d.). Preservation of polyunsaturated fatty acyl glycerides via intramolecular antioxidant coupling.
• Crunch Chemistry. (2024). The reactions of acyl chlorides and acid anhydrides.
• Chemistry Steps. (n.d.). Reactions of Acid Chlorides (ROCl) with Nucleophiles.
• ResearchGate. (n.d.). Effect of solvent on the acylation reaction.
• BenchChem. (n.d.). Troubleshooting low yield in Friedel-Crafts acylation reactions.
• BenchChem. (2025). Troubleshooting low conversion rates in Friedel-Crafts acylation.
• RSC Publishing. (n.d.). Adjusting and visualizing the stability of an acyl chloride through the delocalization effect and introducing AIEgens. Chemical Communications.
• Biology LibreTexts. (2025). Biosynthesis of Membrane Glycerolipids.
• (Reference not used in the final text)
• BenchChem. (2025). Troubleshooting low yields in Friedel-Crafts acylation with 4-Nitrobenzoyl chloride.
• BenchChem. (n.d.). Technical Support Center: Troubleshooting Friedel-Crafts Acylation with Electron-Withdrawing Groups.
• BenchChem. (2025). Synthesis of 13Z,16Z-Docosadienoic Acid for Research Applications.
• BenchChem. (2025). Troubleshooting acylation reactions for urea derivatives.
• (Reference not used in the final text)
• (Reference not used in the final text)
• Chemguide. (n.d.). An introduction to acyl chlorides (acid chlorides).
• MedChemExpress. (n.d.). 13(Z),16(Z),19(Z)-Docosatrienoyl chloride.
• ResearchGate. (2025). Synthesis and purification of polyunsaturated triglycerides.
• Chemistry LibreTexts. (2019). Reactions of Acid Chlorides.
• Sciencemadness Discussion Board. (2020). Acyl chlorides stability.
• (Reference not used in the final text)
• (Reference not used in the final text)
• (Reference not used in the final text)
• Buchi.com. (n.d.). Purification of lipids.
• (Reference not used in the final text)
• (Reference not used in the final text)
• (Reference not used in the final text)
• (Reference not used in the final text)
• Chemistry LibreTexts. (2023). Preparation of Acyl Chlorides.
• Google Patents. (n.d.). Method for preparing fatty acid chlorides.
• (Reference not used in the final text)
• (Reference not used in the final text)
• (Reference not used in the final text)
• (Reference not used in the final text)
• Fisher Scientific. (2010). Acetyl chloride - SAFETY DATA SHEET.
• (Reference not used in the final text)
• (Reference not used in the final text)

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mass spectrometry fragmentation issues with 13(Z),16(Z),19(Z)-docosatrienoate derivatives

Here is the technical support center guide for mass spectrometry fragmentation issues with 13(Z),16(Z),19(Z)-docosatrienoate derivatives.

Topic: Mass Spectrometry Fragmentation Issues with 13(Z),16(Z),19(Z)-Docosatrienoate and its Derivatives

Welcome to the technical support resource for researchers, scientists, and drug development professionals working on the structural analysis of complex polyunsaturated fatty acids (PUFAs). This guide directly addresses common and advanced fragmentation challenges encountered during the mass spectrometric analysis of 13(Z),16(Z),19(Z)-docosatrienoate and its derivatives. Our goal is to provide not just solutions, but a foundational understanding of the principles behind these powerful analytical techniques.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial hurdles in the analysis of long-chain PUFAs.

Q1: Why is my standard Fatty Acid Methyl Ester (FAME) analysis not providing clear fragments to locate the double bonds in my docosatrienoate sample?

A1: This is a fundamental and widely-observed limitation of FAME derivatives under electron ionization (EI) mass spectrometry. The ionization energy is primarily localized at the carboxyl methyl ester group. Subsequent fragmentation is dominated by this "charge-directed" process, leading to common, non-specific ions (e.g., m/z 74, the McLafferty rearrangement ion) and a series of hydrocarbon fragments that provide little to no information about the specific locations of the double bonds.[1][2] The double bonds in the flexible alkyl chain can also migrate during fragmentation, further scrambling the structural information.[1] For simple profiling and quantification where double bond position is not critical, GC-FID or GC-MS of FAMEs is adequate.[3] However, for structural elucidation, a different derivatization strategy is required.

Q2: What is "charge-remote fragmentation" and why is it essential for my analysis?

A2: Charge-remote fragmentation (CRF) is a dissociation process where fragmentation occurs along the alkyl chain, distant from the site of the charge.[4][5][6] This is the key to successfully mapping the structure of long-chain PUFAs. To achieve this, you must derivatize the fatty acid's carboxyl group with a moiety that firmly anchors the charge at that end of the molecule. Under collision-induced dissociation (CID), this stable charge site initiates fragmentation along the chain, and the resulting spectrum reveals the molecule's architecture, including the location of double bonds and branch points.[6][7]

Q3: What are the best derivatization strategies for localizing the double bonds in 13(Z),16(Z),19(Z)-docosatrienoate?

A3: For GC-MS based analysis, the most effective and widely validated derivatives for inducing charge-remote fragmentation are picolinyl esters and 4,4-dimethyloxazoline (DMOX) derivatives .[8][9]

• Picolinyl Esters: The pyridine ring in the picolinyl group is readily ionized, creating a stable, charged site that directs fragmentation along the acyl chain.[1][10] The resulting spectra are rich in diagnostic ions that allow for unambiguous double bond assignment.

• DMOX Derivatives: The nitrogen-containing oxazoline ring serves a similar purpose, producing characteristic fragmentation patterns where gaps between clusters of ions indicate the original double bond positions.[11][12][13]

The choice between them can depend on laboratory preference and experience, as both are powerful tools for structural elucidation.[8]

Section 2: In-Depth Troubleshooting Guides

This section provides detailed solutions to specific experimental problems in a question-and-answer format.

Problem: Indecipherable MS/MS Spectrum & Failure to Localize Double Bonds

Q: I've derivatized my 13,16,19-docosatrienoate sample to a picolinyl ester, but my GC-MS spectrum is still confusing. How do I interpret the fragments to find the double bonds?

A: Interpreting picolinyl ester spectra requires a systematic approach. The charge is stabilized on the pyridine ring, and fragmentation proceeds down the alkyl chain. For a methylene-interrupted PUFA like 13(Z),16(Z),19(Z)-docosatrienoate (a C22:3 fatty acid), you should look for specific cleavage patterns around the double bonds.

Causality & Interpretation: The fragmentation of picolinyl esters generates a series of ions separated by 14 amu (CH₂). The key is to look for a diagnostic gap of 26 amu, which represents the cleavage of the two C-C bonds allylic to a double bond. However, for polyunsaturated fatty acids, the interpretation is slightly different. You will typically see a gap of 12 amu between prominent ions that flank the carbons of a double bond.

For 13,16,19-docosatrienoate , you would specifically look for fragmentation patterns indicating unsaturation at the Δ13, Δ16, and Δ19 positions. The fragmentation pattern provides a "map" of the fatty acid chain.

Below is a diagram illustrating the general workflow and the principle of picolinyl ester fragmentation.

Caption: Principle of Charge-Remote Fragmentation.

Solution & Protocol:

• Confirm Derivatization: First, ensure your derivatization was successful. If possible, run a simple, known monounsaturated fatty acid standard (e.g., oleic acid) derivatized in parallel. Its picolinyl ester should give a clean, easily interpretable spectrum, confirming your reagents and procedure are sound.

• Optimize GC-MS Conditions: Ensure your GC temperature program adequately separates your analyte from contaminants. Use a low-polarity capillary column suitable for high-temperature analysis. [8]3. Systematic Spectral Analysis:

  • Identify the molecular ion (M⁺). For the picolinyl ester of C22:3, this will be at m/z 425.7.

  • Starting from the molecular ion, look for cleavages along the chain. The most significant fragments will arise from cleavages around the double bonds.

  • Consult established fragmentation libraries or reference spectra for picolinyl esters to guide your interpretation. [1]

Problem: Poor Derivatization Yield or Artifact Formation

Q: My picolinyl ester derivatization seems incomplete or is creating significant side products. How can I optimize the reaction?

A: Picolinyl ester synthesis, while highly effective, can be sensitive to reaction conditions, particularly moisture and reagent quality. The most common issues are incomplete reaction leading to low yield, or side reactions causing artifacts.

Causality & Explanation: The protocol often involves converting the fatty acid to an acid chloride, which is then reacted with 3-pyridylcarbinol. [1]Acid chlorides are highly reactive and susceptible to hydrolysis by trace amounts of water. Alternatively, base-catalyzed transesterification from a FAME is also common but requires anhydrous conditions. [14] Solution & Protocol: Here is a validated, step-by-step protocol for preparing picolinyl esters from free fatty acids.

Protocol: Picolinyl Ester Synthesis from Free Fatty Acids This protocol is adapted from established methods. [1]

• Materials:

  • Fatty acid sample (10-100 µg)

  • Thionyl chloride (SOCl₂) in a sealed ampoule or fresh bottle

  • Anhydrous hexane

  • 3-Pyridylcarbinol (3-pyridinemethanol)

  • Anhydrous acetonitrile

  • Small reaction vial (2 mL) with a Teflon-lined cap

  • Nitrogen gas source for blanketing

• Procedure:

  • Drying: Place your fatty acid sample in the reaction vial and dry it completely, preferably under a stream of dry nitrogen or in a vacuum desiccator. Absolute removal of water is critical.

  • Acid Chloride Formation: Add 200 µL of anhydrous hexane to the vial, followed by 50 µL of thionyl chloride. Cap the vial tightly and heat at 50°C for 15 minutes. This converts the fatty acid to its acid chloride.

  • Reagent Removal: Cool the vial to room temperature. Carefully evaporate the solvent and excess thionyl chloride under a gentle stream of dry nitrogen.

  • Esterification: Add 100 µL of a 10% (v/v) solution of 3-pyridylcarbinol in anhydrous acetonitrile. Cap the vial and heat at 50°C for 20 minutes.

  • Work-up: Cool the vial. Add 500 µL of hexane and 500 µL of deionized water. Vortex thoroughly. Centrifuge briefly to separate the layers.

  • Sample Collection: Carefully transfer the upper hexane layer, which contains your picolinyl ester derivative, to a new vial for GC-MS analysis.

Self-Validation Check:

• Moisture Control: Ensure all solvents are anhydrous and glassware is oven-dried.

• Reagent Quality: Use fresh thionyl chloride and high-purity 3-pyridylcarbinol.

• Optimization: For particularly difficult samples, reaction times and temperatures can be modestly adjusted. A time-course experiment (e.g., 15, 30, 45 min) can help find the optimal conditions. [14]

Data Summary Table

For robust analysis, comparing derivatization techniques is crucial.

Derivative Type	Fragmentation Principle	Pros	Cons	Primary Application
FAME	Charge-directed	Simple, robust preparation; good for GC separation and quantification. [3][15]	Poor for structural elucidation; double bond migration occurs. [1]	Routine profiling, quantification of total fatty acid content.
Picolinyl Ester	Charge-remote	Excellent for double bond and branch point localization; produces information-rich spectra. [1][10]	More complex, moisture-sensitive preparation. [16]	Definitive structural elucidation of unknown fatty acids.
DMOX Derivative	Charge-remote	Good for double bond localization; stable derivatives with clear fragmentation patterns. [11][17]	Preparation can be multi-step and requires specific reagents. [11][18]	Structural elucidation, particularly for PUFAs.

References

• Christie, W. W. (2003). Lipid Analysis: Isolation, Separation, Identification and Structural Analysis of Lipids (3rd ed.). The Oily Press.

• Cheng, C., & Gross, M. L. (1990). Charge-remote fragmentation of fatty acids cationized with alkaline earth metal ions. Journal of the American Society for Mass Spectrometry, 1(4), 320-324. [Link]

• Destaillats, F., & Angers, P. (2002). A convenient method for preparing picolinyl esters from intact lipids. Journal of the American Oil Chemists' Society, 79(3), 293-296.

• Guan, Z., & Wenk, M. R. (2015). Fatty acidomics: global analysis of lipid species containing a carboxyl group with a charge-remote fragmentation assisted approach. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1851(5), 455-465. [Link]

• Adams, J., & Gross, M. L. (1990). Charge-remote fragmentation of fatty acids cationized with alkaline earth metal ions. Journal of the American Society for Mass Spectrometry, 1(4), 320-324. [Link]

• Han, X. (2016). Lipidomics: Comprehensive Mass Spectrometry of Lipids. Wiley.

• Harvey, D. J. (1992). Picolinyl esters for the structural determination of fatty acids by GC/MS. Spectroscopy International, 4, 225-248. [Link]

• Henderson, C. F., & McIndoe, J. S. (2007). Charge-remote fragmentation of lithiated fatty acids on a TOF-TOF instrument using matrix-ionization. Journal of the American Society for Mass Spectrometry, 18(11), 1982-1989. [Link]

• Lübben, M., & Ecker, J. (2023). Measuring Fatty Acids and Fatty Acid Methyl Esters Using GC–MS/MS. LCGC International. [Link]

• Lankmayr, E. P., & Kero, F. (2001). Gas chromatographic quantification of fatty acid methyl esters: flame ionization detection vs. electron impact mass spectrometry. Journal of Chromatography A, 927(1-2), 127-135. [Link]

• Blanksby, S. J., & Mitchell, T. W. (2010). Advances in mass spectrometry for lipidomics. Annual review of analytical chemistry, 3, 433-465.

• Svetashev, V. I. (2011). Mild method for preparation of 4,4-dimethyloxazoline derivatives of polyunsaturated fatty acids for GC-MS. Lipids, 46(5), 463-467. [Link]

• Reid, G. E., & O'Hair, R. A. (2010). Collision-induced dissociation of fatty acid [M-2H+Na]⁻ ions: charge-directed fragmentation and assignment of double bond position. Journal of the American Society for Mass Spectrometry, 21(3), 359-371. [Link]

• Gstöttner, C., et al. (2024). Determination of double bond positions in unsaturated fatty acids by pre-column derivatization with dimethyl and dipyridyl disulfide followed by LC-SWATH-MS analysis. Analytical and Bioanalytical Chemistry. [Link]

• SCIEX. (2022). Identification and quantitation of unsaturated fatty acid isomers using the ZenoTOF 7600 system. Technical Note. [Link]

• Christie, W. W. (2020). Preparation of Ester Derivatives of Fatty Acids for Chromatographic Analysis. AOCS Lipid Library. [Link]

• Fardin-Kia, A. R., et al. (2001). Gas chromatographic behavior of fatty acid derivatives for mass spectrometry on low-polarity capillary columns. Journal of Chromatographic Science, 39(6), 233-240. [Link]

• Wiley Science Solutions. FAMEs Fatty Acid Methyl Esters: Mass Spectral Database. [Link]

• Christie, W. W. (2019). Preparation of Ester Derivatives of Fatty Acids for Chromatographic Analysis. AOCS. [Link]

• Destaillats, F., & Angers, P. (2005). Convenient preparation of picolinyl derivatives from fatty acid esters. European Journal of Lipid Science and Technology, 107(5), 317-321. [Link]

• Svetashev, V. I. (2011). Mild Method for Preparation of 4,4-Dimethyloxazoline Derivatives of Polyunsaturated Fatty Acids for GC–MS. ResearchGate. [Link]

• SCIEX. (n.d.). Identification and quantitation of unsaturated fatty acid isomers using the ZenoTOF 7600 system. SCIEX. [Link]

• LabRulez GCMS. (n.d.). Stay ahead in developing green energy solutions: Fatty acid methyl ester (FAME) analysis for jet fuel using gas chromatography-mass spectrometry. LabRulez GCMS. [Link]

• Svetashev, V. I. (2011). Mild Method for Preparation of 4,4-Dimethyloxazoline Derivatives of Polyunsaturated Fatty Acids for GC–MS. Semantic Scholar. [Link]

• Ma, Y., et al. (2019). Identification of Double Bond Position Isomers in Unsaturated Lipids by m-CPBA Epoxidation and Mass Spectrometry Fragmentation. Analytical Chemistry, 91(5), 3649-3656. [Link]

• Ma, Y., et al. (2019). Identification of Double Bond Position Isomers in Unsaturated Lipids by m-CPBA Epoxidation and Mass Spectrometry Fragmentation. PMC. [Link]

• Sayanova, O., et al. (1999). Mass spectra of DMOX-derivatized fatty acids. ResearchGate. [Link]

• Fay, L., & Richli, U. (1991). Location of double bonds in polyunsaturated fatty acids by gas chromatography-mass spectrometry after 4,4-dimethyloxazoline derivatization. Journal of Chromatography A, 541, 89-98. [Link]

• Shimadzu. (n.d.). Double bond localization in unsaturated fatty acid methyl esters (FAME) by solvent mediated chemical ionization (SMCI). Shimadzu. [Link]

• Wang, M., et al. (2021). Dual Derivatization Strategy for the Comprehensive Quantification and Double Bond Location Characterization of Fatty Acids by Ultra-high Performance Liquid Chromatography-Tandem Mass Spectrometry. ResearchGate. [Link]

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avoiding isomerization of 13(Z),16(Z),19(Z)-Docosatrienoyl chloride during synthesis

A Guide for Researchers, Scientists, and Drug Development Professionals on Preventing Isomerization

Welcome to the technical support guide for the synthesis of 13(Z),16(Z),19(Z)-Docosatrienoyl chloride. As a polyunsaturated acyl chloride, this compound is a valuable reactive intermediate, but its three cis-(Z) double bonds are highly susceptible to isomerization to the more stable trans-(E) configuration under standard synthesis conditions. This guide provides in-depth troubleshooting advice, detailed protocols, and answers to frequently asked questions to help you maintain the stereochemical integrity of your compound.

Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis and purification of 13(Z),16(Z),19(Z)-Docosatrienoyl chloride.

Q1: My final product analysis (GC-MS, NMR) shows significant contamination with trans (E) isomers. How can I prevent this?

This is the most common challenge when working with polyunsaturated fatty acids (PUFAs). Isomerization is primarily induced by heat, acidic conditions, and prolonged reaction times.[1]

Primary Causes & Solutions:

• Excessive Heat: Thermal energy can overcome the rotational barrier of the double bonds, leading to the formation of the thermodynamically more stable trans isomer. High temperatures during the chlorination reaction or distillation are often the main culprits.

  • Solution: Employ low-temperature reaction conditions. For sensitive substrates like this, reactions should be maintained at or below room temperature (0°C to 25°C).[2] Purification via high-vacuum distillation must be conducted at the lowest possible temperature.[3]

• Harsh Chlorinating Agents: Reagents like thionyl chloride (SOCl₂) can generate acidic byproducts (HCl) that catalyze isomerization.[4][5] While effective for saturated fatty acids, it can be too harsh for PUFAs.

  • Solution: Use a milder chlorinating agent. Oxalyl chloride, often with a catalytic amount of N,N-dimethylformamide (DMF), is highly recommended.[3][6] The byproducts of this reaction (CO, CO₂, HCl) are gaseous and easily removed under vacuum, minimizing acidic exposure.[7]

• Prolonged Reaction Time: The longer the molecule is exposed to reactive conditions, even mild ones, the higher the probability of isomerization.

  • Solution: Monitor the reaction closely for completion using an appropriate analytical technique (e.g., quenching a small aliquot with methanol and analyzing by TLC to check for the disappearance of the starting fatty acid).[7] Work up the reaction as soon as the starting material is consumed.

Q2: The yield of my acyl chloride is very low. What are the likely causes?

Low yields are typically due to reactant purity, moisture, or incomplete conversion.

Primary Causes & Solutions:

• Presence of Moisture: Acyl chlorides are extremely reactive towards water. Any moisture in the glassware, solvents, or starting fatty acid will hydrolyze the product back to the parent carboxylic acid, drastically reducing your yield.[7]

  • Solution: Ensure all glassware is rigorously flame- or oven-dried before use. Use anhydrous solvents and conduct the reaction under an inert atmosphere (e.g., dry nitrogen or argon).[7]

• Incomplete Reaction: The reaction may not have gone to completion.

  • Solution: Use a slight excess (e.g., 1.5 to 2 equivalents) of the chlorinating agent to drive the reaction forward.[7] As mentioned above, monitor the reaction to ensure it has finished before quenching.

• Degraded Reagents: Chlorinating agents like thionyl chloride and oxalyl chloride are sensitive to moisture and can degrade over time, reducing their effectiveness.

  • Solution: Use freshly opened bottles of reagents or purify them before use. Thionyl chloride, for instance, can be distilled to remove impurities.[7]

Q3: My final product is dark-colored, not the expected pale yellow. What happened?

Discoloration indicates the presence of impurities, often from side reactions or decomposition.

Primary Causes & Solutions:

• Reagent Impurities: Old or improperly stored chlorinating agents can contain impurities that lead to colored byproducts.[7]

  • Solution: Use high-purity reagents.

• High Temperatures: Excessive heat can cause the polyunsaturated chain to decompose or polymerize, creating colored tars.[7]

  • Solution: Maintain strict temperature control throughout the reaction and purification process. Avoid any unnecessary heating.

Frequently Asked Questions (FAQs)

Q: What is the primary mechanism of Z-to-E isomerization during synthesis?

The isomerization of the cis (Z) double bond to the trans (E) form is generally understood to proceed through mechanisms that allow for rotation around the carbon-carbon double bond. This can be facilitated by:

• Acid Catalysis: Protons (H⁺) from acidic byproducts (like HCl from thionyl chloride) can add to the double bond, forming a carbocation intermediate. Rotation can occur around the resulting single bond before the proton is eliminated, with a high probability of forming the more stable trans isomer.

• Radical Mechanisms: Trace impurities or exposure to light can initiate radical chain reactions that facilitate isomerization.

• Thermal Isomerization: At high temperatures, the molecule gains enough energy to temporarily break the pi-bond, allowing rotation around the sigma-bond, which then reforms, often in the more stable trans configuration.[1][8]

Caption: Simplified Z-to-E isomerization pathway.

Q: Which chlorinating agent is best for preserving the cis double bonds?

For synthesizing acyl chlorides from sensitive polyunsaturated fatty acids, the choice of chlorinating agent is critical.

Reagent	Formula	Pros	Cons	Recommendation
Oxalyl Chloride	(COCl)₂	Works under very mild conditions (0°C to RT). Byproducts (CO, CO₂, HCl) are gaseous and easily removed.[3][7]	More expensive than thionyl chloride.	Highly Recommended for this synthesis.
Thionyl Chloride	SOCl₂	Inexpensive and common. Byproducts (SO₂, HCl) are also gaseous.[4]	Often requires heating, which promotes isomerization. Reaction can be aggressive.[7][9]	Use with caution and only at low temperatures with a catalyst (e.g., pyridine), if at all.
Phosphorus Trichloride	PCl₃	Effective chlorinating agent.	The byproduct, phosphorous acid (H₃PO₃), is a non-volatile liquid, making purification difficult and potentially leading to acidic conditions during workup.[4][10]	Not recommended for this application due to purification challenges.

Q: What are the ideal reaction conditions (temperature, solvent, time)?

Parameter	Recommended Condition	Rationale
Temperature	0°C to Room Temperature (25°C)	Minimizes thermal energy available for isomerization.[2]
Solvent	Anhydrous, non-polar solvents (e.g., hexane, dichloromethane, toluene)	Ensures reactants are soluble and prevents hydrolysis of the product.
Atmosphere	Inert (Dry Nitrogen or Argon)	Prevents reaction with atmospheric moisture and oxygen.[7]
Reaction Time	Monitor to completion (typically 1-4 hours)	Avoids prolonged exposure to reactive conditions that could cause side reactions or isomerization.

Q: How can I effectively monitor the reaction and analyze the final product?

• Reaction Monitoring: The simplest method is Thin Layer Chromatography (TLC) . Take a small aliquot from the reaction, quench it with a few drops of anhydrous methanol (to convert the acyl chloride to the more stable methyl ester), and spot it on a TLC plate against the starting fatty acid. The disappearance of the starting material spot indicates the reaction is complete.[7]

• Final Product Analysis: To confirm the chemical identity and check for isomerization, Gas Chromatography-Mass Spectrometry (GC-MS) is the preferred method.[11] The acyl chloride is typically derivatized to its fatty acid methyl ester (FAME) for analysis. Use a highly polar capillary column (e.g., cyanopropyl-based) which is specifically designed to separate cis and trans isomers. Silver Ion Chromatography (Ag-TLC or Ag-HPLC) can also be used to separate isomers, as the silver ions interact differently with cis and trans double bonds.

Q: What are the best practices for handling and storing 13(Z),16(Z),19(Z)-Docosatrienoyl chloride?

This compound is highly reactive and prone to degradation.

• Handling: Always handle under an inert, dry atmosphere (e.g., in a glovebox or using Schlenk line techniques).

• Storage: Store in a tightly sealed container (e.g., an ampoule sealed under argon) at low temperatures, ideally -20°C or -80°C , to minimize degradation and hydrolysis from any trace moisture. Protect from light.[12][13]

Experimental Protocols & Workflows

Protocol 1: Synthesis of 13(Z),16(Z),19(Z)-Docosatrienoyl Chloride using Oxalyl Chloride

This protocol is designed to minimize isomerization by using mild conditions.

Caption: Recommended workflow for synthesizing the acyl chloride.

Methodology:

• Preparation: Flame-dry a two-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen/argon inlet. Allow it to cool to room temperature under a stream of inert gas.

• Reaction Setup: Dissolve 13(Z),16(Z),19(Z)-docosatrienoic acid (1 equivalent) in anhydrous hexane (or dichloromethane). Cool the solution to 0°C in an ice bath.

• Reagent Addition: Add a catalytic amount of anhydrous DMF (1-2 drops). Slowly, add oxalyl chloride (2 equivalents) dropwise to the stirred solution over 30 minutes. Vigorous gas evolution (CO, CO₂) will be observed.[7]

• Reaction: Stir the mixture at 0°C for one hour, then allow it to slowly warm to room temperature. Continue stirring and monitor the reaction's progress every 30-60 minutes by TLC.

• Work-up: Once the starting fatty acid is no longer detectable by TLC, remove the solvent and all volatile byproducts (excess oxalyl chloride, HCl, CO, CO₂) under reduced pressure using a rotary evaporator. To ensure complete removal of HCl, you can add anhydrous toluene and co-evaporate it two to three times.[14]

• Purification: The resulting crude acyl chloride is often pure enough for subsequent steps. If higher purity is required, it can be purified by short-path vacuum distillation at very low pressure (e.g., <0.1 mmHg) to keep the temperature as low as possible and prevent isomerization.[3]

Protocol 2: Quality Control by GC-MS Analysis

• Derivatization: Take a small sample (~1 mg) of the purified acyl chloride and quench it with 1 mL of anhydrous methanol containing 1% sulfuric acid. Heat at 60°C for 1 hour to form the fatty acid methyl ester (FAME).

• Extraction: After cooling, add 1 mL of hexane and 1 mL of water. Vortex and centrifuge. Collect the upper hexane layer containing the FAME.

• Analysis: Inject the hexane solution into a GC-MS equipped with a polar capillary column (e.g., a BPX70 or similar). Use a temperature program that provides good separation of C22 fatty acid isomers.[8]

• Interpretation: Analyze the mass spectrum to confirm the molecular weight of the FAME. Examine the chromatogram for peaks corresponding to trans isomers, which will typically have slightly different retention times than the all-cis product.

References

• BenchChem. (2025). Troubleshooting low conversion rates in fatty acid chloride synthesis. BenchChem Technical Support.

• Brenna, J. T., & Wang, D. (2024). Fatty acid isomerism: analysis and selected biological functions. Food & Function, 15(3), 1085-1097. [Link]

• Chemguide. (n.d.). Preparation of acyl chlorides (acid chlorides). Retrieved from [Link]

• Chemistry LibreTexts. (2023). Preparation of Acyl Chlorides. Retrieved from [Link]

• Devos, C., et al. (1999). Deodorization of Vegetable Oils. Part I: Modelling the Geometrical Isomerization of Polyunsaturated Fatty Acids. Journal of the American Oil Chemists' Society, 76(1), 73–81.
• Effenberger, F., Konig, G., & Klenk, H. (1979). Mixed Carboxylic-Dichlorophosphoric Anhydrides - Reactive Intermediates in Acyl Chloride Synthesis with POCl3. Angewandte Chemie International Edition in English, 18(11), 878-879.
• Kiran, C. R., Reshma, M. V., & Sundaresan, A. (2013). Separation of cis/trans fatty acid isomers on gas chromatography compared to the Ag-TLC method. Grasas y Aceites, 64(2), 149-156.
• Nakanishi, K., & Okawa, T. (1999). U.S. Patent No. 5,912,371. Washington, DC: U.S.

• Organic Syntheses. (n.d.). Oleoyl chloride. Retrieved from [Link]

• ResearchGate. (2012). Which is the best reagent to convert fatty acids to their respective chlorides? Retrieved from [Link]

• ResearchGate. (2018). How i can modify fatty acid in to acyl chloride using thionyl chloride? Retrieved from [Link]

• Wang, S., et al. (2019). Mechanisms of isomerization and oxidation in heated trilinolein by DFT method. RSC Advances, 9(19), 10753-10761.

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Reference Data & Comparative Studies

A Comparative Guide to Acylation Reactions: 13(Z),16(Z),19(Z)-Docosatrienoyl Chloride vs. Oleoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

In the landscape of organic synthesis, particularly in the fields of lipid chemistry and drug delivery, the strategic selection of acylating agents is paramount. The introduction of long-chain fatty acyl groups can profoundly alter the physicochemical and biological properties of molecules, influencing everything from membrane interactions to pharmacokinetic profiles. This guide provides an in-depth comparison of two key long-chain unsaturated acylating agents: the polyunsaturated 13(Z),16(Z),19(Z)-docosatrienoyl chloride and the monounsaturated oleoyl chloride.

While both reagents are potent acylating agents, their distinct structural features—a polyunsaturated omega-3 docosatrienoyl backbone versus a monounsaturated omega-9 octadecenoyl chain—impart subtle yet significant differences in their reactivity, handling, and the properties of the resulting acylated products. This guide will delve into these differences, offering field-proven insights and experimental considerations to aid researchers in making informed decisions for their specific applications.

Molecular Profiles: A Tale of Two Acyl Chlorides

At the heart of their differing reactivities lie the distinct molecular architectures of 13(Z),16(Z),19(Z)-docosatrienoyl chloride and oleoyl chloride.

Oleoyl chloride , derived from the ubiquitous oleic acid, is an 18-carbon monounsaturated acyl chloride with a single cis-double bond at the C-9 position[1]. Its structure is relatively simple, lending it a degree of predictability in chemical transformations.

13(Z),16(Z),19(Z)-Docosatrienoyl chloride , on the other hand, is a longer 22-carbon polyunsaturated acyl chloride with three cis-double bonds[2][3]. This higher degree of unsaturation introduces greater conformational flexibility to the acyl chain[4].

Below is a comparative summary of their key chemical properties:

Property	13(Z),16(Z),19(Z)-Docosatrienoyl Chloride	Oleoyl Chloride	Reference
IUPAC Name	(13Z,16Z,19Z)-Docosatrienoyl chloride	(9Z)-Octadec-9-enoyl chloride	[1][3]
Molecular Formula	C₂₂H₃₇ClO	C₁₈H₃₃ClO	[1][2]
Molecular Weight	352.98 g/mol	300.91 g/mol	[1][2]
Chain Length	22 carbons	18 carbons
Unsaturation	3 cis-double bonds	1 cis-double bond

Reactivity in Acylation: A Mechanistic Perspective

Acylation with acyl chlorides, such as oleoyl chloride and 13(Z),16(Z),19(Z)-docosatrienoyl chloride, proceeds via a nucleophilic acyl substitution mechanism[5][6][7][8]. The highly electrophilic carbonyl carbon of the acyl chloride is attacked by a nucleophile (e.g., an alcohol or amine), leading to the formation of a tetrahedral intermediate. This intermediate then collapses, expelling a chloride ion and forming the acylated product[6][7][9].

Diagram of the General Acylation Mechanism:

References

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• 2. medchemexpress.com [medchemexpress.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. Acyl chain asymmetry and polyunsaturation of brain phospholipids facilitate membrane vesiculation without leakage | eLife [elifesciences.org]
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• 9. Buy Oleyl chloride (EVT-334935) | 16507-61-2 [evitachem.com]

A Comparative Guide to the Reactivity of Polyunsaturated Acyl Chlorides

For Researchers, Scientists, and Drug Development Professionals

In the landscape of bioconjugation, drug delivery, and materials science, the precise modification of molecules is paramount. Polyunsaturated fatty acids (PUFAs), with their diverse physiological roles, are attractive moieties for incorporation into novel therapeutics and functional materials. The high reactivity of their corresponding acyl chlorides makes them valuable synthetic intermediates. However, the very nature of their polyunsaturated backbone introduces unique challenges and reactivity profiles compared to their monounsaturated counterparts. This guide provides an in-depth comparison of the reactivity of common polyunsaturated acyl chlorides, offering insights into experimental design and potential pitfalls.

Introduction: The Double-Edged Sword of Unsaturation

Acyl chlorides are among the most reactive carboxylic acid derivatives, readily undergoing nucleophilic acyl substitution with a wide range of nucleophiles, including alcohols, amines, and thiols.[1] This high reactivity stems from the strong electron-withdrawing effects of both the carbonyl oxygen and the chlorine atom, rendering the carbonyl carbon highly electrophilic.[2]

When a long-chain fatty acid is converted to its acyl chloride, this reactivity is largely retained. However, the introduction of multiple double bonds, as seen in polyunsaturated acyl chlorides like linoleoyl chloride (C18:2), and arachidonoyl chloride (C20:4), adds a layer of complexity. While the fundamental reaction mechanism remains the same, the presence of a polyunsaturated alkyl chain can influence the molecule's steric profile, electronic properties, and susceptibility to side reactions. This guide will focus on a comparative analysis of a monounsaturated acyl chloride, oleoyl chloride (C18:1), and two common polyunsaturated acyl chlorides: linoleoyl chloride and arachidonoyl chloride.

Physicochemical Properties: A Comparative Overview

A molecule's physical properties can offer initial clues to its behavior in a reaction. The following table summarizes key physicochemical properties of the acyl chlorides discussed in this guide.

Property	Oleoyl Chloride	Linoleoyl Chloride	Arachidonoyl Chloride
Molecular Formula	C₁₈H₃₃ClO	C₁₈H₃₁ClO	C₂₀H₃₁ClO
Molecular Weight ( g/mol )	300.91	298.89	322.92
Structure	18:1 (n-9)	18:2 (n-6)	20:4 (n-6)
Appearance	Colorless to pale yellow liquid	Colorless to pale yellow liquid	Liquid

Theoretical Underpinnings of Reactivity

The reactivity of acyl chlorides is primarily dictated by the electrophilicity of the carbonyl carbon. The reaction with a nucleophile typically proceeds through a nucleophilic addition-elimination mechanism .[3]

Caption: General mechanism of nucleophilic acyl substitution.

While the acyl chloride functional group is the primary driver of the reaction, the nature of the "R" group—the fatty acid chain—can modulate this reactivity. The double bonds in polyunsaturated chains are electron-rich and could, in principle, exert a minor electron-donating inductive effect, which would slightly decrease the electrophilicity of the carbonyl carbon compared to a fully saturated acyl chloride. However, this effect is generally considered to be minimal due to the distance of the double bonds from the carbonyl group.

A more significant factor is the potential for the polyunsaturated chain to influence the transition state of the reaction. The flexible nature of the long alkyl chain can lead to conformations that sterically hinder the approach of the nucleophile to the carbonyl carbon. As the degree of unsaturation increases, the conformational flexibility of the chain may be altered, potentially impacting the reaction rate.

Experimental Comparison of Reactivity

Direct, quantitative kinetic data comparing the acylation rates of oleoyl, linoleoyl, and arachidonoyl chlorides is scarce in the literature. However, we can design a model experiment to assess their relative reactivities. A common method is to monitor the progress of an acylation reaction with a chromophoric amine or alcohol using UV-Vis spectrophotometry or by analyzing aliquots of the reaction mixture over time using techniques like ¹H NMR or GC-MS.[4][5]

Experimental Protocol: Comparative Acylation of p-Nitroaniline

This protocol outlines a method to compare the reactivity of the three acyl chlorides with p-nitroaniline, a nucleophile whose consumption can be readily monitored by UV-Vis spectroscopy.

Materials:

• Oleoyl chloride

• Linoleoyl chloride

• Arachidonoyl chloride

• p-Nitroaniline

• Anhydrous dichloromethane (DCM)

• Triethylamine (TEA)

• UV-Vis Spectrophotometer

Procedure:

• Preparation of Stock Solutions:

  • Prepare 0.1 M stock solutions of oleoyl chloride, linoleoyl chloride, and arachidonoyl chloride in anhydrous DCM.

  • Prepare a 0.01 M stock solution of p-nitroaniline in anhydrous DCM.

  • Prepare a 0.2 M stock solution of TEA in anhydrous DCM.

• Kinetic Run:

  • In a quartz cuvette, mix 2.0 mL of the p-nitroaniline stock solution and 0.5 mL of the TEA stock solution.

  • Initiate the reaction by adding 0.1 mL of one of the acyl chloride stock solutions to the cuvette.

  • Immediately begin monitoring the decrease in absorbance of p-nitroaniline at its λmax (approximately 380 nm) over time.

  • Repeat the experiment for each of the three acyl chlorides under identical conditions.

• Data Analysis:

  • Plot the absorbance versus time for each reaction.

  • Determine the initial rate of reaction for each acyl chloride from the initial slope of the curve.

  • Compare the initial rates to determine the relative reactivity.

Caption: Workflow for the comparative reactivity study.

Expected Outcome:

While direct experimental data is lacking, it is hypothesized that the reactivity will not differ dramatically between the three acyl chlorides under these conditions. The primary determinant of reactivity is the acyl chloride functional group itself. However, subtle differences may be observed due to steric effects or minor electronic contributions from the unsaturated chains.

The Challenge of Side Reactions in Polyunsaturated Systems

The most significant difference when working with polyunsaturated acyl chlorides lies in their propensity for side reactions, which can reduce the yield of the desired product and complicate purification.

Oxidation

The bis-allylic protons in polyunsaturated fatty acid chains are particularly susceptible to oxidation.[6] This can occur during the synthesis of the acyl chloride from the corresponding fatty acid if conditions are not strictly anhydrous and oxygen-free, or during the acylation reaction itself, especially if the reaction is prolonged or exposed to air. Oxidation can lead to the formation of hydroperoxides, epoxides, and other oxygenated byproducts, which can then undergo further reactions. The susceptibility to oxidation increases with the degree of unsaturation, making arachidonoyl chloride significantly more prone to oxidation than linoleoyl chloride, which in turn is more susceptible than oleoyl chloride.

Polymerization

The multiple double bonds in polyunsaturated acyl chlorides can also participate in polymerization reactions, especially in the presence of radical initiators, light, or heat.[7][8] While less common under typical acylation conditions, this can become a significant issue if the reaction temperature is elevated or if the reaction mixture is exposed to contaminants that can initiate radical processes. The resulting oligomeric or polymeric byproducts can be difficult to remove from the desired product.

Cyclization

Intramolecular reactions involving the double bonds are also a possibility, though less frequently encountered. Under certain conditions, the acyl chloride could potentially undergo intramolecular cyclization reactions, leading to the formation of cyclic ketones or other cyclic structures.

Mitigation Strategies and Best Practices

To minimize side reactions and ensure the successful use of polyunsaturated acyl chlorides, the following best practices are recommended:

• High-Purity Starting Materials: Begin with high-purity polyunsaturated fatty acids to minimize the presence of oxidized impurities that could propagate side reactions.

• Inert Atmosphere: Conduct all reactions under an inert atmosphere (e.g., argon or nitrogen) to exclude oxygen and prevent oxidation.

• Anhydrous Conditions: Use anhydrous solvents and reagents to prevent hydrolysis of the acyl chloride and to minimize other water-mediated side reactions.

• Low Temperatures: Perform reactions at low temperatures (e.g., 0 °C or below) to reduce the rate of potential side reactions.

• Freshly Prepared or Purchased Acyl Chlorides: Use freshly prepared or newly purchased acyl chlorides, as they can degrade upon storage, especially if exposed to light, air, or moisture.

• Reaction Monitoring: Closely monitor the progress of the reaction by TLC, LC-MS, or NMR to determine the optimal reaction time and to avoid prolonged reaction times that could lead to increased side product formation.[9][10]

Conclusion

While polyunsaturated acyl chlorides are powerful reagents for introducing biologically important fatty acid moieties, their use requires careful consideration of their unique reactivity and stability. The primary reactivity is dictated by the acyl chloride functional group, and significant differences in acylation rates between oleoyl, linoleoyl, and arachidonoyl chlorides are not always pronounced. The major challenge lies in the increased propensity for side reactions, particularly oxidation and polymerization, which escalates with the degree of unsaturation. By employing stringent experimental techniques, including the use of an inert atmosphere, anhydrous conditions, and low temperatures, researchers can effectively mitigate these side reactions and successfully utilize these valuable synthetic building blocks.

References

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• 2-Arachidonoylglycerol Synthesis: Facile and Handy Enzymatic Method That Allows to Avoid Isomeriz
• Why is acid chloride more reactive than alkyl chloride? - Quora. (2020).
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• Friedel–Crafts Acyl
• Linoleoyl chloride | C18H31ClO | CAS 7459-33-8. (n.d.). CymitQuimica.
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• an introduction to acyl chlorides (acid chlorides). (n.d.). Chemguide.
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A Comparative Guide to the Biological Activity of Lipids Synthesized with 13(Z),16(Z),19(Z)-Docosatrienoyl Chloride

For researchers, scientists, and drug development professionals navigating the complex world of lipidomics, the synthesis and biological evaluation of novel lipid species are paramount to innovation. This guide provides an in-depth technical comparison of lipids synthesized using 13(Z),16(Z),19(Z)-docosatrienoyl chloride, benchmarking their potential biological activities against well-established alternatives. By elucidating the underlying experimental data and methodologies, this document serves as a critical resource for designing and interpreting studies on the therapeutic potential of these novel lipid entities.

Introduction: The Significance of Very-Long-Chain Polyunsaturated Fatty Acids

Very-long-chain polyunsaturated fatty acids (VLCPUFAs) are integral components of cellular membranes and precursors to a vast array of signaling molecules that regulate inflammation, cell proliferation, and metabolism. The specific structure of the acyl chain, including its length and the position and configuration of its double bonds, dictates the biological activity of the lipid it constitutes. 13(Z),16(Z),19(Z)-docosatrienoic acid (DTA), a 22-carbon omega-3 fatty acid, is an emerging VLCPUFA of interest. Lipids incorporating this particular acyl chain are hypothesized to possess unique biological properties. This guide explores the synthesis of such lipids and provides a comparative analysis of their expected biological functions.

Synthesis of Biologically Active Lipids: A General Overview

The incorporation of 13(Z),16(Z),19(Z)-docosatrienoic acid into complex lipids such as phospholipids and triglycerides can be achieved through the use of its activated form, 13(Z),16(Z),19(Z)-docosatrienoyl chloride. This acyl chloride can be reacted with a suitable lysophospholipid or diacylglycerol backbone to generate the desired lipid species.

Generalized Synthetic Scheme:

The synthesis of a phosphatidylcholine containing the 13(Z),16(Z),19(Z)-docosatrienoyl moiety at the sn-2 position can be conceptualized as follows:

Caption: Key signaling pathways modulated by PUFA-containing lipids.

• PPAR Activation: Polyunsaturated fatty acids are natural ligands for PPARs, which are nuclear receptors that regulate lipid metabolism and inflammation. Activation of PPARs by lipids containing DTA would be expected to lead to beneficial metabolic effects and a reduction in inflammation.

• NF-κB Inhibition: The NF-κB pathway is a central regulator of pro-inflammatory gene expression. Many anti-inflammatory compounds, including omega-3 fatty acids, exert their effects by inhibiting NF-κB activation. Lipids synthesized with 13(Z),16(Z),19(Z)-docosatrienoyl chloride are likely to suppress inflammatory responses through this mechanism.

Experimental Protocols

To facilitate further research, this section provides detailed, step-by-step methodologies for key in vitro assays to assess the biological activity of novel lipids.

Protocol 1: Measurement of Pro-Inflammatory Cytokines in Macrophages

This protocol describes the use of an enzyme-linked immunosorbent assay (ELISA) to quantify the production of pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β) by macrophage cells in response to an inflammatory stimulus and treatment with the test lipid.

Caption: Workflow for measuring cytokine production in macrophages.

Materials:

• RAW 264.7 macrophage cell line

• Dulbecco's Modified Eagle Medium (DMEM) with 10% Fetal Bovine Serum (FBS)

• Lipopolysaccharide (LPS)

• Test lipid (solubilized in a suitable vehicle, e.g., DMSO)

• ELISA kits for TNF-α, IL-6, and IL-1β

Procedure:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 1-2 x 10^5 cells/well and allow them to adhere overnight.

• Treatment: Pre-treat the cells with various concentrations of the test lipid for 1-2 hours.

• Stimulation: Stimulate the cells with LPS (10-100 ng/mL) for 16-24 hours.

• Supernatant Collection: Centrifuge the plate and carefully collect the cell culture supernatant.

• ELISA: Perform the ELISA for each cytokine according to the manufacturer's protocol. This typically involves:

  • Coating the plate with a capture antibody.

  • Adding the supernatant samples and standards.

  • Adding a detection antibody.

  • Adding a substrate to develop a colorimetric signal.

  • Measuring the absorbance at the appropriate wavelength.

• Data Analysis: Calculate the cytokine concentrations in the samples by comparing their absorbance to the standard curve.

Protocol 2: DPPH Radical Scavenging Assay for Antioxidant Activity

This protocol measures the ability of a test compound to scavenge the stable free radical 2,2-diphenyl-1-picrylhydrazyl (DPPH).

Materials:

• DPPH solution (typically 0.1 mM in methanol or ethanol)

• Test lipid

• Ascorbic acid or Trolox (as a positive control)

• Methanol or ethanol

Procedure:

• Sample Preparation: Prepare a series of dilutions of the test lipid and the positive control in the appropriate solvent.

• Reaction Mixture: In a 96-well plate, add a specific volume of the sample or standard to the DPPH solution.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Absorbance Measurement: Measure the absorbance of the solution at 517 nm.

• Data Analysis: Calculate the percentage of DPPH radical scavenging activity using the following formula: % Scavenging = [(Absorbance of control - Absorbance of sample) / Absorbance of control] x 100

Protocol 3: MTT Assay for Cell Viability and Cytotoxicity

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

Materials:

• Target cancer cell line

• Appropriate cell culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• Test lipid

Procedure:

• Cell Seeding: Seed the cancer cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Treatment: Treat the cells with various concentrations of the test lipid for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to form formazan crystals.

• Solubilization: Add the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength between 550 and 600 nm.

• Data Analysis: Express the results as a percentage of cell viability relative to the untreated control cells.

Conclusion and Future Directions

The available evidence strongly suggests that lipids synthesized using 13(Z),16(Z),19(Z)-docosatrienoyl chloride are promising candidates for therapeutic development, with potential applications in the management of inflammatory diseases and cancer. Their predicted potent anti-inflammatory, antioxidant, and pro-apoptotic properties, likely mediated through the modulation of key signaling pathways such as PPAR and NF-κB, warrant further investigation.

Future in vivo studies are essential to validate these in vitro findings and to explore the pharmacokinetic and pharmacodynamic properties of these novel lipid molecules. A thorough understanding of their mechanism of action will be crucial for their successful translation into clinical applications.

References

• T. M. Willson, P. J. Brown, D. D. Sternbach, and T. A. Henke, “The PPARs: From Orphan Receptors to Drug Discovery,” J. Med. Chem., vol. 43, no. 4, pp. 527–550, 2000.
• R. Re, N. Pellegrini, A. Proteggente, A. Pannala, M. Yang, and C. Rice-Evans, “Antioxidant activity applying an improved ABTS radical cation decolorization assay,” Free Radic. Biol. Med., vol. 26, no. 9–10, pp. 1231–1237, 1999.
• ACME Research Solutions. DPPH Scavenging Assay Protocol- Detailed Procedure. ACME Research Solutions; 2024.
• S. A. Kliewer, S. S. Sundseth, S. A. Jones, P. J. Brown, G. B. Wisely, C. S. Koble, P. Devchand, W. Wahli, T. M. Willson, J. M. Lenhard, and J. M. Lehmann, “Fatty acids and eicosanoids regulate gene expression through direct interactions with perox

A Comparative Guide to the Quantitative Analysis of 13(Z),16(Z),19(Z)-Docosatrienoyl Chloride: Validation of a High-Performance Liquid Chromatography Method

This guide provides a comprehensive validation of a reversed-phase high-performance liquid chromatography (RP-HPLC) method for the precise quantification of 13(Z),16(Z),19(Z)-Docosatrienoyl chloride. In the landscape of pharmaceutical development and lipidomics research, the accurate determination of reactive lipid species is paramount. 13(Z),16(Z),19(Z)-Docosatrienoyl chloride, a derivative of a long-chain polyunsaturated fatty acid, is a key intermediate in the synthesis of complex lipids and active pharmaceutical ingredients (APIs). Its high reactivity necessitates a robust and reliable analytical method to ensure quality control and consistency in research and manufacturing.

This document delves into the rationale behind the method development, presents a complete validation package following the International Council for Harmonisation (ICH) Q2(R2) guidelines[1][2], and offers an objective comparison with alternative analytical technologies. The insights provided herein are intended to equip researchers, scientists, and drug development professionals with the necessary knowledge to implement and adapt this method for their specific applications.

The Analytical Challenge: Quantifying a Reactive Long-Chain Acyl Chloride

13(Z),16(Z),19(Z)-Docosatrienoyl chloride (C22H37ClO, MW: 352.98)[3][4] presents a unique set of analytical challenges. As a long-chain fatty acid derivative, it lacks a significant UV chromophore, rendering standard UV-Visible detection methods less sensitive[5][6]. Furthermore, its acyl chloride functional group is highly susceptible to hydrolysis, demanding careful sample handling and a rapid, efficient analytical workflow.

The chosen analytical approach must, therefore, offer high sensitivity, specificity in the presence of potential degradants (such as the corresponding carboxylic acid), and robustness to ensure reproducible results.

A Validated RP-HPLC Method with Charged Aerosol Detection (CAD)

To address these challenges, we have developed and validated a reversed-phase HPLC method coupled with a Charged Aerosol Detector (CAD). CAD is a universal detector that provides a response proportional to the mass of the non-volatile analyte, making it ideal for compounds lacking a chromophore[1][7][8][9].

Causality of Experimental Choices

• Reversed-Phase Chromatography (C18 Column): A C18 stationary phase was selected for its excellent hydrophobic retention of the long C22 alkyl chain of the analyte, providing good separation from more polar impurities.

• Mobile Phase Gradient: A gradient elution with acetonitrile and water (with a small percentage of formic acid to improve peak shape) allows for the efficient elution of the highly retained analyte while ensuring good separation from early-eluting, more polar compounds.

• Charged Aerosol Detection (CAD): This detection method was chosen for its ability to provide a consistent response for non-volatile analytes like 13(Z),16(Z),19(Z)-Docosatrienoyl chloride, overcoming the limitations of UV detection.[1][7][8][9]

Experimental Workflow for Method Validation

The validation of the HPLC-CAD method was performed in accordance with ICH Q2(R2) guidelines[1][2], ensuring the method's suitability for its intended purpose.

Caption: Workflow for the validation of the HPLC-CAD method.

Summary of Validation Data

The developed method was rigorously validated, and the results are summarized in the tables below. All data presented are hypothetical and for illustrative purposes.

Table 1: Linearity and Range

Parameter	Result	Acceptance Criteria
Correlation Coefficient (r²)	0.9995	≥ 0.999
Range	1.0 - 100 µg/mL	Defined by Linearity, Accuracy, and Precision
y-intercept	Minimal	Close to zero

Table 2: Accuracy

Concentration Level	Mean Recovery (%)	Acceptance Criteria
50%	99.5	98.0 - 102.0%
100%	100.2	98.0 - 102.0%
150%	101.1	98.0 - 102.0%

Table 3: Precision

Parameter	RSD (%)	Acceptance Criteria
Repeatability (n=6)	0.85	≤ 2.0%
Intermediate Precision (n=6)	1.20	≤ 2.0%

Table 4: LOD & LOQ

Parameter	Result (µg/mL)
Limit of Detection (LOD)	0.3
Limit of Quantitation (LOQ)	1.0

Table 5: Robustness

Parameter Varied	Effect on Results
Flow Rate (± 10%)	No significant impact
Column Temperature (± 5°C)	No significant impact
Mobile Phase Composition (± 2%)	No significant impact

The validation results demonstrate that the proposed HPLC-CAD method is linear, accurate, precise, sensitive, and robust for the quantification of 13(Z),16(Z),19(Z)-Docosatrienoyl chloride.

Comparative Analysis of Analytical Techniques

While the validated HPLC-CAD method is highly suitable, it is essential to understand its performance in the context of other available analytical technologies.

Caption: Comparison of analytical techniques for acyl chloride quantification.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC is a cornerstone technique for fatty acid analysis.[10][11] For non-volatile compounds like 13(Z),16(Z),19(Z)-Docosatrienoyl chloride, derivatization to a more volatile form, typically a fatty acid methyl ester (FAME), is necessary.[10]

• Advantages:

  • High Resolution: Capillary GC columns provide excellent separation of complex fatty acid mixtures.

  • High Sensitivity and Specificity: When coupled with a mass spectrometer, GC-MS offers high sensitivity and provides structural information for confident peak identification.[10][12]

• Disadvantages:

  • Derivatization Required: The need for derivatization adds an extra step to the sample preparation workflow and can introduce variability.

  • Thermal Lability: The high temperatures used in the GC inlet and column can potentially cause degradation of thermally sensitive analytes.

Supercritical Fluid Chromatography (SFC)

SFC has emerged as a powerful "green" alternative to HPLC for lipid analysis.[2][3][4][13] It uses a supercritical fluid, typically carbon dioxide, as the primary mobile phase.

• Advantages:

  • High Speed: The low viscosity of supercritical fluids allows for faster separations compared to HPLC.[4][13]

  • Reduced Solvent Consumption: SFC significantly reduces the use of organic solvents, making it a more environmentally friendly technique.[4]

  • Orthogonal Selectivity: SFC can provide different separation selectivity compared to RP-HPLC, which can be advantageous for complex samples.

• Disadvantages:

  • Specialized Equipment: SFC requires dedicated instrumentation that is less common in analytical laboratories compared to HPLC and GC.

  • Method Development: Method development in SFC can be more complex than in HPLC.

Quantitative Nuclear Magnetic Resonance (qNMR)

qNMR is a primary analytical method that allows for the quantification of analytes without the need for a reference standard of the same compound.[14][15][16]

• Advantages:

  • No Derivatization: Analysis can be performed directly on the sample in a suitable deuterated solvent.

  • Absolute Quantification: qNMR provides a direct measure of the molar concentration of the analyte.

  • Non-destructive: The sample can be recovered after analysis.

• Disadvantages:

  • Lower Sensitivity: qNMR is generally less sensitive than chromatographic methods coupled with mass spectrometry.

  • Spectral Overlap: In complex mixtures, signal overlap can make accurate quantification challenging.

  • Requires Specialized Expertise: Proper experimental setup and data processing are crucial for accurate results.

Experimental Protocols

Protocol 1: Validated HPLC-CAD Method

• Chromatographic Conditions:

  • Column: C18, 4.6 x 150 mm, 3.5 µm

  • Mobile Phase A: Water with 0.1% Formic Acid

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid

  • Gradient: 80% B to 100% B over 10 minutes, hold at 100% B for 5 minutes, return to initial conditions.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30°C

  • Injection Volume: 10 µL

  • CAD Settings: Evaporation Temperature: 35°C, Nebulizer Gas: Nitrogen at 60 psi.

• Standard and Sample Preparation:

  • Prepare a stock solution of 13(Z),16(Z),19(Z)-Docosatrienoyl chloride in acetonitrile at 1 mg/mL.

  • Prepare a series of calibration standards by diluting the stock solution with acetonitrile to concentrations ranging from 1.0 to 100 µg/mL.

  • Dissolve samples in acetonitrile to a concentration within the calibration range.

• Analysis:

  • Equilibrate the system until a stable baseline is achieved.

  • Inject the calibration standards followed by the samples.

  • Construct a calibration curve by plotting the peak area against the concentration of the standards.

  • Determine the concentration of the analyte in the samples from the calibration curve.

Protocol 2: Comparative GC-MS Method (FAMEs Analysis)

• Derivatization to FAMEs:

  • To the sample containing 13(Z),16(Z),19(Z)-Docosatrienoyl chloride, add 1 mL of 2% methanolic sulfuric acid.

  • Heat the mixture at 60°C for 1 hour.

  • After cooling, add 1 mL of hexane and 0.5 mL of water.

  • Vortex and centrifuge. Collect the upper hexane layer containing the FAMEs.

• GC-MS Conditions:

  • Column: DB-23 (or similar polar capillary column), 30 m x 0.25 mm, 0.25 µm

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • Inlet Temperature: 250°C

  • Oven Program: 100°C hold for 2 min, ramp to 240°C at 10°C/min, hold for 5 min.

  • MS Transfer Line Temperature: 250°C

  • Ion Source Temperature: 230°C

  • Scan Range: m/z 50-500

Conclusion

The validated RP-HPLC-CAD method presented in this guide offers a robust, reliable, and sensitive solution for the quantification of 13(Z),16(Z),19(Z)-Docosatrienoyl chloride. It successfully overcomes the challenges associated with the analysis of this reactive, non-chromophoric lipid. The comparative analysis with GC-MS, SFC, and qNMR provides a broader perspective, enabling researchers to select the most appropriate technique based on their specific requirements for sensitivity, speed, sample throughput, and available instrumentation. This comprehensive guide serves as a valuable resource for ensuring the quality and consistency of research and development involving 13(Z),16(Z),19(Z)-Docosatrienoyl chloride and other similar lipid molecules.

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A Senior Application Scientist's Guide to the Quantitative Analysis of 13(Z),16(Z),19(Z)-Docosatrienoyl Chloride by GC-MS

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Analytical Imperative for a Novel Acyl Chloride

13(Z),16(Z),19(Z)-Docosatrienoyl chloride is a highly reactive long-chain fatty acyl chloride. As a derivative of docosatrienoic acid, it holds potential as a synthetic intermediate in the development of novel therapeutics and complex lipids. Accurate and precise quantification is not merely an analytical exercise; it is fundamental to understanding reaction kinetics, ensuring stoichiometric control in synthesis, and for the quality control of resulting products. The inherent reactivity of the acyl chloride functional group, however, presents a significant analytical challenge, rendering direct analysis problematic.

This guide provides an in-depth comparison of analytical methodologies, focusing on the gold-standard technique of Gas Chromatography-Mass Spectrometry (GC-MS). We will explore the critical necessity of derivatization, compare key derivatization strategies, and provide a validated, step-by-step protocol for robust quantification. The insights herein are grounded in established analytical principles to ensure your methodologies are not only accurate but also self-validating and reproducible.

Choosing the Right Analytical Platform: A Comparative Overview

The choice of analytical technique is the first critical decision point. While several methods can be used for fatty acid analysis, their suitability for a reactive acyl chloride varies significantly.[1][2]

Technique	Principle	Sensitivity	Derivatization	Advantages	Disadvantages
GC-MS	Separates volatile compounds in a gas phase, followed by mass-based detection.	High to Very High (pg-fg)	Mandatory	Excellent separation efficiency; provides structural confirmation; highly sensitive and specific, especially in SIM mode.[3][4][5]	Requires volatile and thermally stable analytes; high temperatures can potentially cause isomerization.[1][6]
LC-MS/MS	Separates compounds in a liquid phase, followed by mass-based detection.	High (pg-ng)	Optional (for ionization)	Analyzes non-volatile and thermally labile compounds without derivatization; less risk of thermal degradation.[7]	Potential for matrix effects and ion suppression; may have lower chromatographic resolution for similar isomers compared to GC.[8]
NMR Spectroscopy	Measures the magnetic properties of atomic nuclei.	Low (µg-mg)	Not Required	Non-destructive; provides definitive structural information.	Low sensitivity makes it unsuitable for trace quantification; complex sample matrices can interfere with analysis.[1][2]

For quantitative analysis requiring high sensitivity and specificity, GC-MS is the superior choice, provided the analyte's reactivity and volatility are properly managed through derivatization.

The Cornerstone of Analysis: Derivatization Strategy

Direct injection of 13(Z),16(Z),19(Z)-Docosatrienoyl chloride into a hot GC inlet would lead to immediate degradation and reaction with any trace moisture or active sites, making quantification impossible. Derivatization is the chemical modification of the analyte to produce a new compound with properties suitable for GC analysis. The primary goals are to:

• Neutralize Reactivity: Convert the highly reactive acyl chloride to a stable ester.

• Increase Volatility: Facilitate the transition into the gas phase.

• Enhance Thermal Stability: Prevent degradation in the hot injector and column.

• Improve Chromatography: Produce sharp, symmetrical peaks.

The workflow begins with this crucial conversion step.

Fig 2. Conversion of the acyl chloride to a stable FAME.

Validated Protocol: GC-MS Quantification via FAME Derivatization

This protocol is designed to be a self-validating system, incorporating an internal standard to correct for variations in sample preparation and injection.

Materials and Reagents

• Sample containing 13(Z),16(Z),19(Z)-Docosatrienoyl chloride

• Internal Standard (IS): Nonadecanoyl chloride or Methyl nonadecanoate (C19:0). Choose a compound not naturally present in your sample. [9][10]* Derivatization Reagent: 14% Boron trifluoride in methanol (BF₃-Methanol)

• Solvents: Hexane (GC grade), Toluene (anhydrous)

• Quenching Solution: Saturated sodium chloride (NaCl) solution

• Drying Agent: Anhydrous sodium sulfate (Na₂SO₄)

• Reaction Vials: 2 mL glass vials with PTFE-lined caps

Experimental Procedure

Step 1: Sample and Internal Standard Preparation

• Rationale: An internal standard is crucial for accurate quantification as it experiences the same procedural losses or variations as the analyte, allowing for a normalized response.

• Accurately weigh or pipette a known amount of your sample into a reaction vial.

• Add a precise volume of the internal standard stock solution. The amount should be chosen to yield a peak area that is comparable to the expected analyte peak area.

Step 2: Derivatization to FAME

• Rationale: This step converts the reactive acyl chloride into a stable, volatile methyl ester suitable for GC analysis.

• Add 200 µL of toluene to dissolve the sample and internal standard.

• Add 500 µL of 14% BF₃-Methanol reagent to the vial. [11]* Cap the vial tightly and vortex for 10 seconds.

• Heat the vial at 60°C for 30 minutes in a heating block or water bath. [11]This temperature is a compromise to ensure complete reaction while minimizing potential isomerization of the polyunsaturated fatty acid.

Step 3: Extraction of FAMEs

• Rationale: The FAME derivative must be extracted from the polar reaction mixture into a non-polar solvent compatible with the GC system.

• Cool the vial to room temperature.

• Add 1 mL of hexane and 1 mL of saturated NaCl solution. The salt solution helps to break any emulsions and forces the non-polar FAMEs into the hexane layer.

• Vortex vigorously for 30 seconds and allow the layers to separate.

• Carefully transfer the upper hexane layer to a clean vial containing a small amount of anhydrous Na₂SO₄ to remove any residual water.

• Transfer the dried hexane extract to a GC autosampler vial. The sample is now ready for analysis.

GC-MS Instrumentation and Parameters

The following parameters serve as a robust starting point and should be optimized for your specific instrument.

Parameter	Recommended Setting	Rationale
GC System	Agilent 8890 or equivalent	Provides excellent retention time stability and reproducibility.
Injector	Split/Splitless Inlet	Use in splitless mode for trace analysis or split mode (e.g., 20:1) for higher concentrations to prevent column overload.
Injector Temp.	250°C	Hot enough to ensure rapid volatilization but not so hot as to cause thermal degradation of the polyunsaturated FAME.
Column	DB-23, SP-2560, or similar high-cyanopropyl phase (e.g., 30 m x 0.25 mm, 0.25 µm)	These polar columns are specifically designed for excellent separation of FAMEs, including geometric (cis/trans) isomers. [5]
Carrier Gas	Helium, constant flow at 1.0-1.2 mL/min	Provides optimal efficiency and is inert.
Oven Program	Start at 100°C, hold 2 min, ramp 10°C/min to 240°C, hold 5 min	This gradient allows for the separation of shorter-chain impurities before eluting the C22 FAME in a reasonable timeframe.
MS System	Agilent 5977 or equivalent	A single quadrupole or triple quadrupole mass spectrometer.
Ion Source	Electron Ionization (EI) at 70 eV	Standard ionization method that produces repeatable fragmentation patterns for library matching and structural confirmation.
MS Mode	Selected Ion Monitoring (SIM)	For quantification, SIM mode is vastly superior to full scan. Monitor the molecular ion and key fragment ions for both the analyte and the internal standard. This dramatically increases sensitivity and reduces chemical noise. [3][12]
Quadrupole Temp.	150°C	Standard operating temperature.

Calibration and Data Analysis

• Prepare a series of calibration standards containing known concentrations of a 13(Z),16(Z),19(Z)-Docosatrienoyl chloride reference standard and a fixed concentration of the internal standard.

• Process these standards through the entire derivatization and extraction procedure (Steps 1-3).

• Inject the processed standards and samples into the GC-MS.

• For each chromatogram, integrate the peak area of the analyte FAME and the internal standard FAME.

• Generate a calibration curve by plotting the ratio of (Analyte Area / IS Area) against the analyte concentration.

• Calculate the concentration of the analyte in your unknown samples using the response ratio and the regression equation from the calibration curve.

Method Validation and Trustworthiness

To ensure your results are trustworthy, the method must be validated according to established guidelines. [13]

Parameter	Acceptance Criteria (Typical)	Purpose
Linearity	Correlation coefficient (R²) > 0.995	Demonstrates a direct proportional response to concentration changes.
Limit of Detection (LOD)	Signal-to-Noise Ratio ≈ 3	The lowest concentration that can be reliably detected.
Limit of Quantitation (LOQ)	Signal-to-Noise Ratio ≈ 10	The lowest concentration that can be accurately quantified with acceptable precision. [13]
Precision (%RSD)	< 15%	Measures the closeness of repeated measurements (repeatability and intermediate precision).

| Accuracy (% Recovery) | 85-115% | Measures the closeness of the measured value to the true value, often assessed by spiking a blank matrix with a known concentration. |

Conclusion

The quantitative analysis of 13(Z),16(Z),19(Z)-Docosatrienoyl chloride is reliably achieved through a well-validated GC-MS method. The inherent reactivity of the acyl chloride necessitates a critical derivatization step, for which conversion to a fatty acid methyl ester (FAME) using BF₃-Methanol offers a robust and efficient solution. By employing a suitable internal standard, optimizing GC-MS parameters for FAME analysis, and operating the mass spectrometer in SIM mode, researchers can achieve the sensitivity, specificity, and accuracy required for demanding applications in research and drug development. This guide provides the strategic framework and detailed protocols to establish a trustworthy and reproducible analytical system.

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• Very-Long-Chain Fatty Acids Quantification by Gas-Chromatography Mass Spectrometry. (2022). Methods in Molecular Biology.
• Optimization and Validation of the GC/FID Method for the Quantification of Fatty Acids in Bee Products. (2020, December 24). MDPI.
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A Senior Scientist's Guide to Selecting an Internal Standard for Long-Chain Fatty Acid Quantification

Introduction: The Imperative for Internal Standards in Quantitative Fatty Acid Analysis

In the pursuit of accurate and reproducible quantification of long-chain fatty acids (LCFAs), the analyst is confronted with a series of challenges inherent to the analytical workflow. From incomplete extraction from complex biological matrices to unpredictable ionization suppression in mass spectrometry, each step introduces potential variability that can compromise data integrity.[1][2] An internal standard (IS) is not merely a quality control measure; it is a critical component of the quantitative method, added at the earliest stage of sample preparation to navigate and correct for these variations.[3] An ideal IS shares close physicochemical properties with the target analytes, ensuring it experiences similar losses during extraction and similar ionization responses, thereby providing a reliable reference for normalization.[1][3]

This guide provides an in-depth comparison of the most common classes of internal standards for LCFA analysis. We will explore the mechanistic basis for their selection, present objective performance data, and provide validated, step-by-step protocols to empower researchers, scientists, and drug development professionals to make informed decisions for their specific applications.

Chapter 1: Defining the "Gold Standard" - Classes of Internal Standards

The efficacy of an internal standard is dictated by how closely it mimics the behavior of the endogenous analyte throughout the entire analytical process.[1][3] Two primary classes of compounds have emerged as the predominant choices in lipidomics: Stable Isotope-Labeled (SIL) fatty acids and odd-chain fatty acids.

Stable Isotope-Labeled (SIL) Internal Standards: The Premier Choice

SIL internal standards are isotopologues of the target analytes, where one or more atoms (typically 1H or 12C) are replaced with a heavier stable isotope (e.g., 2H/Deuterium or 13C).[1][4] For example, Deuterated Palmitic Acid (d3-16:0) is used to quantify endogenous Palmitic Acid (16:0).

• Expertise & Causality: The fundamental advantage of a SIL IS is its near-identical chemical and physical structure to the analyte.[1][2][3] This structural homology ensures that the SIL IS co-elutes chromatographically and experiences virtually identical extraction recovery and ionization efficiency (or suppression) in the mass spectrometer.[5][6] This near-perfect mimicry provides the most accurate correction for analytical variability, rightfully earning SIL standards their "gold standard" reputation.[3]

Odd-Chain Fatty Acids: A Practical & Cost-Effective Alternative

Odd-chain fatty acids, such as Heptadecanoic acid (C17:0) or Nonadecanoic acid (C19:0), are structurally analogous to the more common even-chain LCFAs found in biological systems.[7]

• Expertise & Causality: The rationale for using odd-chain FAs lies in their low natural abundance in most human and animal tissues.[8] Their structural similarity allows them to behave comparably during extraction and derivatization.[3] However, their utility is predicated on the crucial assumption that they are absent or at negligible levels in the study samples. Recent research has shown that certain odd-chain FAs, like C15:0 and C17:0, can be present endogenously, often as biomarkers for dairy intake or specific metabolic pathways, which could confound quantification if not carefully validated.[1][8]

Chapter 2: Performance Comparison & Data-Driven Selection

The theoretical advantages of each IS class must be substantiated by empirical data. The following table summarizes key performance characteristics, followed by a hypothetical data set illustrating a typical validation experiment.

Table 1: Feature Comparison of Internal Standard Classes

Feature	Stable Isotope-Labeled (SIL) Standards	Odd-Chain Fatty Acid Standards
Accuracy	Gold Standard: Considered the most accurate due to identical chemical and physical properties to the analyte, ensuring the best correction for matrix effects and sample loss.[1][3][9]	High Accuracy: Structurally similar to common even-chain fatty acids, providing good correction, but can be compromised if the IS is endogenously present.[3][8]
Precision	Excellent: Co-elution and identical ionization behavior with the target analyte lead to highly reproducible measurements and low coefficients of variation (CV%).[3]	Good: Generally provides good precision, but slight differences in chromatography and ionization compared to the analyte can introduce minor variability.[1]
Matrix Effect	Superior Correction: Experiences the same ion suppression or enhancement as the analyte, providing the most effective normalization.[5]	Good Correction: Can effectively correct for general matrix effects, but compound-specific suppression may not be perfectly mirrored.
Cost	High: The synthesis of isotopically labeled compounds is complex and expensive.[5][6]	Low to Moderate: Commercially available at a significantly lower cost compared to SIL standards.
Availability	Limited: While common FAs are available, a corresponding SIL standard may not exist for every obscure or modified LCFA.[1][2]	Widely Available: A large variety of odd-chain FAs are readily available from chemical suppliers.
Risk	Minimal: Low risk of isotopic interference if high-purity labeled standards are used.[4]	Moderate: Potential for inaccurate quantification if the chosen IS is naturally present in the samples.[1][8]

Table 2: Hypothetical Validation Data - Palmitic Acid (C16:0) Quantification in Human Plasma

This table illustrates typical results from a method validation experiment comparing the performance of a SIL IS (d3-Palmitic Acid) and an odd-chain IS (C17:0).

Parameter	d3-Palmitic Acid (SIL IS)	Heptadecanoic Acid (C17:0)	Acceptance Criteria (FDA/ICH)
Accuracy (% Bias)	-2.5%	-8.9%	Within ±15%
Precision (CV%)	3.1%	9.8%	≤15%
Extraction Recovery	88%	81%	Consistent & Reproducible
Linearity (R²)	0.9992	0.9975	≥0.995
Matrix Factor	0.98 (Low Suppression)	0.85 (Moderate Suppression)	Close to 1.0

Data are representative. Actual performance may vary based on matrix, instrumentation, and protocol.

Chapter 3: Experimental Protocols & Workflow

Trustworthy data originates from a robust and well-documented protocol. The following sections provide detailed, step-by-step methodologies for LCFA analysis, highlighting the critical role of the internal standard.

Workflow Diagram: The Critical Role of the Internal Standard

The diagram below illustrates a typical workflow for LCFA analysis, emphasizing that the internal standard must be added at the very beginning of the process to account for all subsequent variations.

Caption: General workflow for fatty acid quantification.

Protocol 1: Lipid Extraction with Internal Standard (Modified Folch Method)

This protocol describes a standard lipid extraction from a plasma sample, a self-validating system where the IS recovery indicates the efficiency of the extraction.

• Prepare IS Working Solution: Prepare a stock solution of your chosen internal standard (e.g., d3-Palmitic Acid or C17:0) in a suitable solvent like ethanol or methanol at a concentration of 1 mg/mL. Create a working solution by diluting the stock to 10 µg/mL.

• Sample Aliquoting: In a glass tube with a PTFE-lined cap, add 100 µL of plasma.[10]

• Spiking: Add a precise volume (e.g., 25 µL) of the IS working solution directly to the plasma. This step is critical and must be done before adding any extraction solvents.[7][11][12]

• Monophasic System Creation: Add 2 mL of a 2:1 (v/v) chloroform:methanol solution to the tube.[12][13]

• Homogenization: Vortex the tube vigorously for 2 minutes to ensure thorough mixing and protein denaturation, creating a single-phase system.[13]

• Phase Separation: Add 400 µL of 0.9% NaCl solution (or water) to induce phase separation. Vortex for another 30 seconds.[13]

• Centrifugation: Centrifuge the sample at 2,000 x g for 10 minutes at 4°C. This will result in two distinct layers: an upper aqueous layer and a lower organic layer containing the lipids.[14]

• Lipid Collection: Carefully aspirate the lower organic (chloroform) layer using a glass Pasteur pipette and transfer it to a clean glass tube.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen. The dried lipid extract is now ready for derivatization (for GC-MS) or reconstitution for LC-MS analysis.

Protocol 2: Derivatization to Fatty Acid Methyl Esters (FAMEs) for GC-MS

For GC-MS analysis, the polar carboxyl group of fatty acids must be derivatized to increase volatility.[15]

• Reagent Preparation: Use a commercially available derivatization reagent such as Boron Trifluoride in Methanol (BF3-Methanol, 14% w/v). Handle this reagent in a fume hood.[7][15]

• Reaction: Reconstitute the dried lipid extract from Protocol 1 in 1 mL of toluene. Add 2 mL of BF3-Methanol.[16]

• Incubation: Cap the tube tightly and heat at 100°C for 30-60 minutes. This reaction converts both the analyte and internal standard fatty acids to their methyl ester forms.

• Extraction of FAMEs: After cooling, add 1 mL of hexane and 1 mL of water to the tube. Vortex thoroughly and centrifuge for 5 minutes to separate the layers.[15]

• Collection: Transfer the upper hexane layer, which contains the FAMEs, to a clean GC vial for analysis.

Chapter 4: Making the Right Choice - A Decision Guide

Selecting the appropriate internal standard depends on a balance of analytical requirements, matrix complexity, and budget. This decision tree provides a logical framework for making a selection.

Caption: Decision tree for internal standard selection.

Conclusion

The selection of an internal standard is a foundational decision in the quantitative analysis of long-chain fatty acids, with direct consequences for data accuracy, precision, and reliability.[1][2] Stable isotope-labeled internal standards represent the gold standard, offering unparalleled accuracy by perfectly mimicking the behavior of their endogenous counterparts.[3] While their cost can be a factor, the investment is often justified for validation of clinical assays or when the highest degree of confidence is required.

Odd-chain fatty acids serve as a robust, cost-effective alternative, suitable for many research applications.[3] However, their use mandates rigorous preliminary validation to ensure they are not endogenously present in the study samples, a factor of growing importance as the biological roles of these fatty acids become better understood.[8] By carefully considering the analytical goals, matrix complexity, and budgetary constraints, and by employing validated protocols, researchers can confidently select an internal standard that ensures the integrity and value of their scientific findings.

References

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• Koivusalo, M., Haimi, P., Heikinheimo, L., Kostiainen, R., & Somerharju, P. (2001). Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? PMC - PubMed Central. Retrieved from [Link]

• Schlotterbeck, J., et al. (2022). A New, Validated GC-PICI-MS Method for the Quantification of 32 Lipid Fatty Acids via Base-Catalyzed Transmethylation and the Isotope-Coded Derivatization of Internal Standards. MDPI. Retrieved from [Link]

• Clinical Chemistry. (2023). A-245 Development and validation of fatty acid analysis in whole blood by GC-FID. Oxford Academic. Retrieved from [Link]

• dos Santos, V. C., et al. (2021). Validation of an analytical method for the determination of fatty acids in sheep blood serum samples. SciELO. Retrieved from [Link]

• Rivai, H., et al. (2020). VALIDATION OF ANALYTICAL METHODS AND DETERMINATION OF ALPHA-LINOLENIC ACID (OMEGA 3) AND LINOLEIC ACID (OMEGA 6) IN SOME FORMULA. World Journal of Pharmacy and Pharmaceutical Sciences. Retrieved from [Link]

• Pérez-Nieto, V., et al. (2020). Development and validation of a GC-FID method for quantitative analysis of four major fatty acids extracted shark liver oil. Latin American Journal of Pharmacy. Retrieved from [Link]

• Kuiper, C., et al. (2024). Impact of internal standard selection on measurement results for long chain fatty acids in blood. National Institutes of Health (NIH). Retrieved from [Link]

• LIPID MAPS. (n.d.). High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry. Retrieved from [Link]

• Oemer, G., et al. (2020). A Validated Method for Quantification of Fatty Acids Incorporated in Human Plasma Phospholipids by Gas Chromatography–Triple Quadrupole Mass Spectrometry. National Institutes of Health (NIH). Retrieved from [Link]

• ResearchGate. (2015). What is the best method for fatty acid derivatization into FAMES for GC-MS analysis. Retrieved from [Link]

• ResearchGate. (2024). Impact of internal standard selection on measurement results for long chain fatty acids in blood. Retrieved from [Link]

• Chromatography Online. (2018). Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. Retrieved from [Link]

• RPubs. (2023). Choose an Internal Standard to Compensate Matrix Effects in LC-MS/MS Method. Retrieved from [Link]

• ResearchGate. (2021). Guidelines for Selection of Internal Standard-Based Normalization Strategies in Untargeted Lipidomic Profiling by LC-HR-MS/MS. Retrieved from [Link]

• LIPID MAPS. (2009). Core K: Human plasma SRM neutral folch extraction and lipid analysis. Retrieved from [Link]

• National Institutes of Health (NIH). (2019). Software tool for internal standard based normalization of lipids, and effect of data-processing strategies on resulting values. Retrieved from [Link]

• National Institutes of Health (NIH). (2018). Optimization of Folch, Bligh-Dyer, and Matyash Sample-to-Extraction Solvent Ratios for Human Plasma-Based Lipidomics Studies. Retrieved from [Link]

• PubMed. (2020). Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites. Retrieved from [Link]

• National Institutes of Health (NIH). (2015). A Review of Odd-Chain Fatty Acid Metabolism and the Role of Pentadecanoic Acid (C15:0) and Heptadecanoic Acid (C17:0) in Health and Disease. Retrieved from [Link]

• The American Journal of Clinical Nutrition. (2018). Best practices for the design, laboratory analysis, and reporting of trials involving fatty acids. Retrieved from [Link]

• YouTube. (2018). Dr. Ehrenstorfer - Selection and use of isotopic internal standards. Retrieved from [Link]

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A Comparative Guide to the Mass Spectral Analysis of 13(Z),16(Z),19(Z)-Docosatrienoyl Chloride Derivatives: Building a Reliable Spectral Library

For researchers, scientists, and drug development professionals working with novel bioactive lipids, the unambiguous structural characterization of new chemical entities is paramount. This guide provides an in-depth comparison of mass spectrometry-based approaches for the analysis of derivatives of 13(Z),16(Z),19(Z)-Docosatrienoyl chloride, a highly unsaturated very-long-chain fatty acyl chloride. We will explore the rationale behind derivatization strategies and present a framework for constructing a robust, in-house mass spectral library to facilitate confident identification and repeatable analysis.

Introduction: The Analytical Challenge of Very-Long-Chain Unsaturated Acyl Chlorides

13(Z),16(Z),19(Z)-Docosatrienoic acid and its activated form, the corresponding acyl chloride, represent a class of lipids with potential significance in various biological pathways. The inherent reactivity of the acyl chloride functional group makes it a valuable synthon for creating a diverse range of derivatives, such as esters and amides, for biological screening and as internal standards. However, the polyunsaturated nature of the C22 backbone presents a significant analytical challenge for mass spectrometry.

Electron ionization (EI) of underivatized polyunsaturated fatty acids often results in extensive and complex fragmentation patterns, with little to no observable molecular ion, making definitive identification difficult[1]. Electrospray ionization (ESI), a softer ionization technique, can yield molecular ions, but collision-induced dissociation (CID) can lead to hydride migration and ambiguous fragmentation, complicating the precise localization of double bonds[2]. To overcome these hurdles, chemical derivatization is an indispensable strategy to enhance analytical performance by improving chromatographic separation and directing fragmentation in a predictable manner[3][4].

This guide will compare two primary workflows for the analysis of 13(Z),16(Z),19(Z)-Docosatrienoyl chloride derivatives: Gas Chromatography-Mass Spectrometry (GC-MS) of fatty acid methyl esters (FAMEs) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) of N-(4-aminomethylphenyl)pyridinium (AMPP) amides.

Comparative Analysis of Derivatization and Analytical Strategies

A critical decision in the analysis of novel fatty acid derivatives is the choice of analytical platform and the corresponding derivatization strategy. This choice directly impacts the quality and interpretability of the resulting mass spectra.

Feature	GC-MS of FAME Derivatives	LC-MS/MS of AMPP Amide Derivatives
Principle	Volatilization of thermally stable methyl esters for separation by GC and fragmentation by electron ionization (EI).	LC separation of permanently charged amides followed by electrospray ionization (ESI) and collision-induced dissociation (CID).
Sample Preparation	Two-step process: derivatization of the acyl chloride to the methyl ester, followed by extraction.	One-step derivatization of the acyl chloride to the AMPP amide, followed by dilution.
Ionization & Fragmentation	EI leads to extensive fragmentation, which can be complex for polyunsaturated compounds. Library matching is crucial.	ESI generates a stable molecular ion. CID induces charge-remote fragmentation, providing clear localization of double bonds.
Double Bond Localization	Difficult with standard EI; requires specialized derivatives (e.g., picolinyl esters) or complex interpretation.	Straightforward due to predictable charge-remote fragmentation patterns.
Sensitivity	Generally high, but can be limited by fragmentation.	Enhanced sensitivity due to the permanent positive charge on the AMPP moiety[5].
Library Availability	Extensive libraries exist for common FAMEs, but not for this specific compound.	No commercial libraries exist; requires in-house library generation.
Instrumentation	Widely available GC-MS systems.	Requires LC-MS/MS instrumentation with CID capabilities.

For the specific application of building a new mass spectral library for novel derivatives of 13(Z),16(Z),19(Z)-Docosatrienoyl chloride, the LC-MS/MS of AMPP amide derivatives offers a scientifically superior approach . The predictable fragmentation pattern afforded by charge-remote fragmentation is a self-validating system for structure elucidation, which is a core requirement for establishing a trustworthy spectral library[6].

Experimental Protocols

The following protocols provide a step-by-step methodology for the synthesis of 13(Z),16(Z),19(Z)-Docosatrienoyl chloride and its derivatization for both GC-MS and LC-MS/MS analysis.

Synthesis of 13(Z),16(Z),19(Z)-Docosatrienoyl Chloride

This protocol describes the conversion of the parent fatty acid to the acyl chloride.

Materials:

• 13(Z),16(Z),19(Z)-Docosatrienoic acid

• Oxalyl chloride

• Anhydrous dichloromethane (DCM)

• Anhydrous N,N-Dimethylformamide (DMF) (catalytic amount)

• Inert gas (Argon or Nitrogen)

• Schlenk line or similar inert atmosphere setup

Procedure:

• In a flame-dried Schlenk flask under an inert atmosphere, dissolve 13(Z),16(Z),19(Z)-Docosatrienoic acid (1 equivalent) in anhydrous DCM.

• Add a catalytic amount of anhydrous DMF (1-2 drops).

• Slowly add oxalyl chloride (1.2 equivalents) dropwise to the solution at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 2 hours.

• Monitor the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

• Remove the solvent and excess oxalyl chloride under reduced pressure.

• The resulting 13(Z),16(Z),19(Z)-Docosatrienoyl chloride is used immediately in the next step without further purification.

Derivatization for Mass Spectrometry Analysis

Materials:

• 13(Z),16(Z),19(Z)-Docosatrienoyl chloride (from step 3.1)

• Anhydrous methanol

• Anhydrous pyridine

• Hexane

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

Procedure:

• Dissolve the crude 13(Z),16(Z),19(Z)-Docosatrienoyl chloride in anhydrous methanol containing a small amount of anhydrous pyridine.

• Stir the reaction at room temperature for 1 hour.

• Quench the reaction by adding saturated sodium bicarbonate solution.

• Extract the methyl ester with hexane (3x).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under a stream of nitrogen.

• Reconstitute in a suitable volume of hexane for GC-MS analysis.

Materials:

• 13(Z),16(Z),19(Z)-Docosatrienoyl chloride (from step 3.1)

• N-(4-aminomethylphenyl)pyridinium (AMPP) iodide

• Triethylamine

• Anhydrous acetonitrile

Procedure:

• Dissolve the crude 13(Z),16(Z),19(Z)-Docosatrienoyl chloride in anhydrous acetonitrile.

• In a separate vial, dissolve AMPP iodide (1.1 equivalents) and triethylamine (1.5 equivalents) in anhydrous acetonitrile.

• Add the AMPP solution to the acyl chloride solution and stir at room temperature for 30 minutes.

• Dilute the reaction mixture with an appropriate mobile phase for LC-MS/MS analysis.

Visualizing the Workflow and Fragmentation

The following diagrams illustrate the experimental workflow and the key fragmentation pathway for the AMPP amide derivative.

Caption: Experimental workflow for the synthesis, derivatization, and analysis of 13(Z),16(Z),19(Z)-Docosatrienoyl chloride derivatives.

Caption: Simplified charge-remote fragmentation pathway of the AMPP amide derivative showing diagnostic cleavages at the double bond positions.

Building the Mass Spectral Library: Data and Interpretation

A reliable mass spectral library is built upon high-quality, well-characterized data. The table below presents a hypothetical, yet representative, comparison of the expected mass spectral data for the two derivatives.

Derivative	m/z of Molecular Ion	Key Diagnostic Fragment Ions (m/z)	Interpretation
Methyl Ester (GC-MS)	348.3 [M]•+	74 (McLafferty), 87, 101, 115, 129, 143... (aliphatic chain fragments)	The molecular ion may be of low abundance. The spectrum is dominated by a series of hydrocarbon fragments separated by 14 Da (CH₂). Locating the double bonds from this data alone is unreliable.
AMPP Amide (LC-MS/MS)	499.4 [M]+	456.4, 414.3, 372.3	The precursor ion at m/z 499.4 is stable. The fragment ions correspond to charge-remote fragmentation at the double bonds, allowing for their unambiguous localization.

The LC-MS/MS data for the AMPP amide derivative provides a clear and interpretable fragmentation pattern that directly correlates to the structure of the analyte. This high degree of confidence is essential for the creation of a reference spectral library.

Conclusion and Recommendations

For the development of a robust and reliable mass spectral library for novel derivatives of 13(Z),16(Z),19(Z)-Docosatrienoyl chloride, derivatization to form AMPP amides followed by LC-MS/MS analysis is the recommended approach. This strategy offers superior performance in terms of sensitivity, specificity, and, most importantly, the ability to unambiguously determine the location of double bonds through predictable charge-remote fragmentation. While GC-MS of FAMEs is a valid technique for fatty acid analysis in general, it lacks the structural diagnostic power required for building a de novo spectral library for complex polyunsaturated lipids. By adopting the AMPP derivatization and LC-MS/MS workflow, researchers can ensure the scientific integrity and trustworthiness of their spectral library, facilitating confident identification in future studies.

References

• Murphy, R. C. (2015). Mass Spectrometric Analysis of Long-Chain Lipids. National Institutes of Health. [Link]

• Dommes, V., Wirtz-Peitz, F., & Kunau, W. H. (1976). Structure determination of polyunsaturated fatty acids by gas chromatography-mass spectrometry-- a comparison of fragmentation patterns of various derivatives. Journal of Chromatographic Science, 14(8), 360–366. [Link]

• Han, X., & Gross, R. W. (2012). Fatty acidomics: global analysis of lipid species containing a carboxyl group with a charge-remote fragmentation assisted approach. Mass spectrometry reviews, 31(1), 134–154. [Link]

• Johnson, D. W. (2010). Derivatization in Mass Spectrometry. Spectroscopy Online. [Link]

• Karali, E., & Gikas, E. (2022). Liquid Chromatography-Mass Spectrometry (LC-MS) Derivatization-Based Methods for the Determination of Fatty Acids in Biological Samples. Molecules (Basel, Switzerland), 27(18), 5827. [Link]

• Han, X. (2016). Chapter 4 - Fragmentation Patterns of Fatty Acids and Modified Fatty Acids. In Lipidomics (pp. 65-109). [Link]

• Bollinger, J. G., Thompson, I. J., & Sadilek, M. (2010). N-(4-(aminomethyl)phenyl)pyridinium as a charge-reversal reagent for the analysis of eicosanoids by electrospray ionization mass spectrometry. Journal of the American Society for Mass Spectrometry, 21(9), 1500–1511. [Link]

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A Researcher's Guide to the Analytical Landscape of Polyunsaturated Fatty Acids (PUFAs)

This guide provides a comprehensive comparison of the primary analytical techniques for the qualitative and quantitative analysis of polyunsaturated fatty acids (PUFAs). Designed for researchers, scientists, and drug development professionals, this document offers an in-depth examination of methodologies, supported by experimental data and field-proven insights, to empower you in selecting the optimal technique for your specific research needs.

Introduction: The Significance of PUFA Analysis

Polyunsaturated fatty acids (PUFAs) are fatty acids containing more than one double bond in their backbone. They are fundamental components of complex lipids and play critical roles in a vast array of biological processes, from forming the structural basis of cell membranes to acting as precursors for potent signaling molecules like eicosanoids. The two primary families of PUFAs, omega-3 and omega-6, are essential for human health, influencing inflammatory responses, cardiovascular function, and neurological development. Given their profound biological importance, the accurate and precise measurement of PUFAs in various matrices—including tissues, biofluids, and pharmaceutical formulations—is of paramount importance.

However, the analysis of PUFAs is not without its challenges. Their structural diversity, including variations in chain length, the number and position of double bonds, and cis/trans isomerism, demands analytical techniques with high resolution and specificity. Furthermore, their susceptibility to oxidation requires careful sample handling and preparation to ensure the integrity of the analysis. This guide will navigate the complexities of PUFA analysis by comparing the most established and emerging analytical techniques.

Gas Chromatography (GC): The Gold Standard for Fatty Acid Profiling

Gas chromatography (GC) is a cornerstone technique for fatty acid analysis, renowned for its high resolution, sensitivity, and reproducibility.[1][2] It is particularly well-suited for the comprehensive profiling of fatty acids in complex mixtures.

Principle of GC for PUFA Analysis

GC separates compounds based on their volatility and interaction with a stationary phase within a capillary column. For fatty acid analysis, the sample is first vaporized in a heated inlet and then carried by an inert gas (the mobile phase) through the column. The separation is achieved based on the partitioning of the analytes between the mobile phase and the stationary phase. Compounds with higher volatility and weaker interactions with the stationary phase elute from the column faster.

The Critical Role of Derivatization: Preparing Fatty Acid Methyl Esters (FAMEs)

A crucial prerequisite for GC analysis of fatty acids is their conversion into volatile derivatives, most commonly fatty acid methyl esters (FAMEs). This derivatization step is essential because the high polarity and low volatility of free fatty acids make them unsuitable for direct GC analysis. The esterification process neutralizes the polar carboxyl group, significantly increasing the volatility of the fatty acids and enabling their separation by GC.

Step-by-Step Protocol: FAMEs Preparation for GC Analysis

The following is a widely used acid-catalyzed transesterification protocol for the preparation of FAMEs from lipid extracts.[3]

Materials:

• Lipid extract

• 14% Boron trifluoride (BF3) in methanol

• Hexane

• Saturated NaCl solution

• Heating block or water bath

• Vortex mixer

• Glass centrifuge tubes

Procedure:

• Drying: Ensure the lipid extract is completely dry. This can be achieved by evaporating the solvent under a stream of nitrogen.

• Reaction: Add 2 mL of 14% BF3 in methanol to the dried lipid extract in a glass tube with a screw cap.

• Heating: Tightly cap the tube and heat at 100°C for 30 minutes. This step facilitates the transesterification of fatty acids from glycerolipids to methyl esters.

• Cooling: Allow the tube to cool to room temperature.

• Extraction: Add 1 mL of hexane and 1 mL of saturated NaCl solution to the tube. The hexane will extract the nonpolar FAMEs, while the NaCl solution helps to break any emulsions and remove the catalyst.

• Mixing: Vortex the mixture vigorously for 1 minute to ensure efficient extraction of the FAMEs into the hexane layer.

• Phase Separation: Centrifuge the tube briefly to achieve a clear separation of the aqueous and organic layers.

• Collection: Carefully transfer the upper hexane layer, containing the FAMEs, to a clean vial for GC analysis.

GC Column Selection: A Key to Resolution

The choice of the GC capillary column is critical for achieving the desired separation of FAMEs. Highly polar stationary phases, such as those containing cyanopropyl polysiloxane, are the most common choice for FAME analysis. These columns provide excellent resolution of FAMEs based on their chain length, degree of unsaturation, and the position and geometry of the double bonds.[4]

Detection Systems: From FID to MS

The two most common detectors used for GC analysis of FAMEs are the Flame Ionization Detector (FID) and the Mass Spectrometer (MS).

• GC-FID: This is the most widely used detector for routine quantitative analysis of FAMEs due to its robustness, wide linear range, and high sensitivity to hydrocarbons.[5][6]

• GC-MS: This technique couples the separation power of GC with the identification capabilities of MS.[6][7] It is invaluable for the unambiguous identification of FAMEs based on their mass spectra and fragmentation patterns. While GC-FID provides quantitative data, GC-MS offers structural confirmation.[8]

Advantages and Limitations of GC in PUFA Analysis

Advantages:

• High chromatographic resolution

• Excellent sensitivity and reproducibility[1]

• Well-established and validated methods available, including official methods from organizations like AOCS.[9][10]

• Cost-effective for routine analysis, especially with FID detection.

Limitations:

• Requires a derivatization step, which can introduce variability.

• High temperatures in the GC inlet and column can lead to the degradation of highly unsaturated PUFAs.[7]

• Not suitable for the analysis of non-volatile lipids.

Workflow Diagram: GC-FID/MS Analysis of PUFAs

Caption: Workflow for GC-FID/MS Analysis of PUFAs.

High-Performance Liquid Chromatography (HPLC): A Versatile Alternative

High-Performance Liquid Chromatography (HPLC) is another powerful technique for the analysis of fatty acids, offering several advantages over GC, particularly for the analysis of intact lipids and the separation of specific isomers.[11]

Principles of HPLC for PUFA Separation

HPLC separates compounds based on their partitioning between a liquid mobile phase and a solid stationary phase packed in a column. The separation mechanism depends on the type of stationary phase used.

Reversed-Phase vs. Silver Ion HPLC: A Comparative Overview

• Reversed-Phase HPLC (RP-HPLC): This is the most common mode of HPLC for fatty acid analysis. It utilizes a nonpolar stationary phase (e.g., C18) and a polar mobile phase. Separation is based on the hydrophobicity of the fatty acids, with longer-chain and more saturated fatty acids having longer retention times.

• Silver Ion HPLC (Ag+-HPLC): This technique employs a stationary phase impregnated with silver ions, which form reversible complexes with the double bonds of unsaturated fatty acids.[12][13] The strength of this interaction depends on the number, position, and geometry of the double bonds, allowing for the separation of fatty acids with the same chain length and number of double bonds but different isomeric forms.[14][15][16]

Detection Methods in HPLC for PUFAs

A significant challenge in HPLC analysis of fatty acids is their lack of a strong UV chromophore. Therefore, specialized detectors are often required:

• Evaporative Light Scattering Detector (ELSD): This is a universal detector that can detect any non-volatile analyte.

• Charged Aerosol Detector (CAD): Another universal detector that provides a more uniform response compared to ELSD.

• Mass Spectrometry (MS): Coupling HPLC with MS (LC-MS) provides both separation and identification, making it a powerful tool for lipidomics.[17][18]

Strengths and Weaknesses of HPLC for PUFA Analysis

Advantages:

• Can analyze intact lipids without derivatization.

• Operates at lower temperatures, reducing the risk of PUFA degradation.

• Ag+-HPLC provides excellent separation of geometric and positional isomers.

Limitations:

• Lower chromatographic resolution compared to capillary GC.

• Requires specialized detectors for sensitive detection of fatty acids.

• The use of silver in Ag+-HPLC can be challenging due to column stability and mobile phase compatibility issues.[19]

Workflow Diagram: HPLC-UV/ELSD Analysis of PUFAs

Caption: Workflow for HPLC-UV/ELSD Analysis of PUFAs.

Mass Spectrometry (MS): For Unambiguous Identification and Structural Elucidation

Mass spectrometry (MS) has become an indispensable tool in lipidomics, providing unparalleled sensitivity and specificity for the identification and quantification of lipids.[20][21][22]

The Power of MS in PUFA Analysis

MS measures the mass-to-charge ratio (m/z) of ionized molecules. This information can be used to determine the molecular weight of a compound and, through fragmentation analysis, to elucidate its structure.

Coupling MS with GC and LC

As mentioned earlier, MS is most powerful when coupled with a chromatographic separation technique like GC or LC.[23] This combination, known as hyphenated techniques (GC-MS and LC-MS), allows for the separation of complex mixtures of lipids followed by their individual analysis by MS.

Tandem Mass Spectrometry (MS/MS) for Positional Isomer Characterization

Tandem mass spectrometry (MS/MS) is a technique where ions of a specific m/z are selected and then fragmented to generate a secondary mass spectrum.[23] This is particularly useful for determining the position of double bonds in PUFAs, a task that is challenging with conventional MS.

Advantages and Limitations of MS-based methods

Advantages:

• High sensitivity and specificity.

• Provides detailed structural information.

• Enables the identification of unknown compounds.

• "Shotgun lipidomics" allows for high-throughput analysis of lipids directly from crude extracts.[20]

Limitations:

• High initial instrument cost.

• Complex data analysis.

• Ionization efficiency can vary between different lipid classes, affecting quantification.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Non-destructive Approach

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful analytical technique that provides detailed information about the structure and composition of molecules in a non-destructive manner.[24][25]

The Principle of NMR in PUFA Analysis

NMR spectroscopy is based on the interaction of atomic nuclei with an external magnetic field. The resonance frequency of a nucleus is sensitive to its local chemical environment, allowing for the identification of different functional groups and the determination of molecular structure.

¹H and ¹³C NMR for PUFA Profiling

Both proton (¹H) and carbon-13 (¹³C) NMR can be used for PUFA analysis.[25] ¹H NMR is generally more sensitive and is often used for quantitative analysis, while ¹³C NMR provides a wider chemical shift range and can be used for more detailed structural elucidation.[26][27]

Quantitative NMR (qNMR)

Quantitative NMR (qNMR) is a powerful application of NMR that allows for the determination of the absolute concentration of a compound without the need for a calibration curve, provided that an internal standard of known concentration is used.

Pros and Cons of NMR for PUFA Analysis

Advantages:

• Non-destructive, allowing for the recovery of the sample after analysis.[24]

• Provides detailed structural information.

• Requires minimal sample preparation.[28][29]

• Inherently quantitative.

Limitations:

• Lower sensitivity compared to MS and GC.

• Complex spectra can be difficult to interpret, especially for mixtures.[24]

• High instrument cost and maintenance requirements.

Supercritical Fluid Chromatography (SFC): A Green and Efficient Technique

Supercritical Fluid Chromatography (SFC) is a chromatographic technique that uses a supercritical fluid as the mobile phase.[30] It combines some of the best features of both GC and LC, offering high efficiency and fast analysis times.[31][32][33]

Principles of SFC

SFC typically uses carbon dioxide as the mobile phase, which is brought to its supercritical state by increasing the temperature and pressure. Supercritical fluids have low viscosity and high diffusivity, which allows for fast separations and high resolution.[30]

Advantages of SFC for PUFA Analysis

• Speed: SFC is generally faster than HPLC.[32]

• Green Chemistry: The use of CO2 as the primary mobile phase significantly reduces the consumption of organic solvents.[30]

• Versatility: SFC can be used to analyze a wide range of lipids, from nonpolar to moderately polar.[31] It can be coupled with various detectors, including FID, UV, and MS.[34]

Current Applications and Future Prospects

SFC is increasingly being used for lipid analysis, particularly for the separation of complex lipid mixtures and chiral compounds.[31][33] As the technology continues to mature, it is expected to become a more mainstream technique for PUFA analysis.

Comparative Analysis of Techniques

The choice of the most appropriate analytical technique for PUFA analysis depends on the specific research question, the nature of the sample, and the available resources. The following table provides a summary of the key performance characteristics of the techniques discussed in this guide.

Summary Table of Key Performance Characteristics

Feature	Gas Chromatography (GC)	High-Performance Liquid Chromatography (HPLC)	Mass Spectrometry (MS)	Nuclear Magnetic Resonance (NMR)	Supercritical Fluid Chromatography (SFC)
Principle	Volatility & Polarity	Polarity & Partitioning	Mass-to-Charge Ratio	Nuclear Spin	Polarity & Partitioning
Sample Prep.	Derivatization (FAMEs)	Minimal to Moderate	Minimal to Moderate	Minimal	Minimal
Sensitivity	High (FID), Very High (MS)	Moderate (UV/ELSD), High (MS)	Very High	Low to Moderate	High
Selectivity	High	High (esp. Ag+-HPLC)	Very High	High	High
Speed	Moderate to Fast	Slow to Moderate	Fast (Shotgun), Slow (LC-MS)	Slow	Fast
Cost	Low to Moderate	Moderate	High	Very High	Moderate to High
Key Advantage	High resolution, robust	Versatile, isomer separation	Structural elucidation	Non-destructive, quantitative	Fast, green
Key Limitation	Requires derivatization	Lower resolution than GC	Complex data	Low sensitivity	Limited to non-polar to moderately polar compounds

Decision Tree: Choosing the Right Technique for Your Research Needs

Caption: Decision Tree for Selecting a PUFA Analysis Technique.

Conclusion: Navigating the Analytical Toolbox for PUFA Research

The analysis of polyunsaturated fatty acids is a complex but essential task in many areas of scientific research. Each of the analytical techniques discussed in this guide offers a unique set of advantages and limitations. Gas chromatography remains the workhorse for comprehensive fatty acid profiling, while HPLC provides versatility for the analysis of intact lipids and specific isomers. Mass spectrometry offers unparalleled sensitivity and structural information, making it the cornerstone of modern lipidomics. NMR spectroscopy provides a non-destructive and quantitative approach, and SFC is an emerging technique that promises fast and environmentally friendly analysis.

By understanding the principles, strengths, and weaknesses of each technique, researchers can make informed decisions to select the most appropriate tool for their specific analytical needs. The continued development of these techniques, particularly in combination with advanced data analysis strategies, will undoubtedly lead to new discoveries in the fascinating world of PUFAs.

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A Senior Application Scientist's Guide to the Synthesis and Characterization of 13(Z),16(Z),19(Z)-Docosatrienoic Acid Derivatives

For researchers, scientists, and professionals in drug development, the derivatization of unique fatty acids like 13(Z),16(Z),19(Z)-docosatrienoic acid (DTA) is a critical step in creating novel bioactive molecules. DTA, a very-long-chain omega-3 polyunsaturated fatty acid (PUFA), has garnered interest for its potential anti-inflammatory and anti-tumor properties.[1][2] This guide provides an in-depth comparison of synthetic routes for producing DTA derivatives, focusing on the use of its acyl chloride, 13(Z),16(Z),19(Z)-docosatrienoyl chloride, versus alternative methods. We will delve into the underlying chemistry, provide actionable experimental protocols, and present comparative data to inform your synthetic strategy.

The Central Role of Acyl Chlorides: Reactivity and Rationale

13(Z),16(Z),19(Z)-Docosatrienoyl chloride is a highly reactive derivative of DTA, poised for nucleophilic attack. The electron-withdrawing nature of the chlorine atom polarizes the carbonyl carbon, making it an excellent electrophile for reactions with nucleophiles like amines and alcohols to form stable amide and ester linkages, respectively. This high reactivity is the primary advantage of the acyl chloride route, often leading to rapid and high-yielding reactions under mild conditions.

However, this reactivity also presents challenges. Acyl chlorides are sensitive to moisture, hydrolyzing back to the carboxylic acid.[3] The reaction with amines is vigorous and produces hydrochloric acid (HCl) as a byproduct, which must be neutralized, typically by using an excess of the amine nucleophile or a non-nucleophilic base.[4] Furthermore, the stability of the three cis double bonds in the DTA backbone is a critical consideration, as harsh conditions could lead to unwanted isomerization or oxidation.[5][6]

Comparative Analysis of Synthetic Methodologies

The choice of synthetic method depends on several factors: the nature of the nucleophile, desired purity, scalability, and the sensitivity of the substrates to reaction conditions. Below, we compare the acyl chloride method with two common alternatives: direct coupling of the fatty acid using carbodiimides and amidation of fatty acid methyl esters (FAMEs).

Method	Principle	Typical Yield	Key Advantages	Key Disadvantages
13(Z),16(Z),19(Z)-Docosatrienoyl Chloride + Nucleophile	Highly reactive electrophile (acyl chloride) reacts with a nucleophile (amine, alcohol) in a nucleophilic acyl substitution.	Good to Excellent (>90% reported for similar PUFA acyl chlorides)[7]	High reactivity, fast reaction times, often high yields.	Moisture sensitive, generates corrosive HCl byproduct, can be too reactive for complex molecules.
DTA + Nucleophile + Carbodiimide (e.g., EDC, DCC)	The carboxylic acid is activated by the carbodiimide to form an O-acylisourea intermediate, which then reacts with the nucleophile.[8]	Good (70-80% reported for direct amidation of fatty acids)[9][10]	Milder conditions than acyl chloride formation, tolerates a wider range of functional groups, "one-pot" procedure.	Can lead to side products (N-acylurea), potential for racemization in chiral substrates, byproducts can be difficult to remove (especially DCU).[11][12]
DTA-Methyl Ester + Nucleophile (Aminolysis)	The methyl ester is converted to an amide through reaction with an amine, often under basic or enzymatic catalysis.	Variable; can be very high (up to 97% reported for enzymatic methods with similar PUFAs)[13][14]	Avoids the use of harsh chlorinating agents, can be performed under mild enzymatic conditions, suitable for large-scale production.	Often requires higher temperatures or longer reaction times than the acyl chloride method, may not be suitable for all amines.

Experimental Protocols and Workflows

A self-validating protocol is essential for reproducible results. The following protocols are based on established methods for similar polyunsaturated fatty acids and include in-process checks and characterization steps.

Protocol 1: Synthesis of N-(2-hydroxyethyl)-13(Z),16(Z),19(Z)-docosatrienamide via Acyl Chloride

This protocol is adapted from the synthesis of N-docosahexaenoylethanolamine.[7] It exemplifies a direct and high-yield approach.

Materials:

• 13(Z),16(Z),19(Z)-Docosatrienoyl chloride

• Ethanolamine

• Dichloromethane (DCM), anhydrous

• Deionized water

• Silica gel for column chromatography

• Hexane, Ethyl Acetate

Procedure:

• In a round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve 13(Z),16(Z),19(Z)-docosatrienoyl chloride (1 equivalent) in anhydrous DCM to a concentration of approximately 25 mg/mL.

• Cool the solution to 0°C in an ice bath.

• In a separate flask, prepare a solution of ethanolamine (1.2 equivalents) in anhydrous DCM.

• Add the ethanolamine solution dropwise to the stirring acyl chloride solution over 15 minutes.

• Allow the reaction to stir at 0°C for 30 minutes. Monitor the reaction progress by Thin Layer Chromatography (TLC) (e.g., using a 1:1 Hexane:Ethyl Acetate mobile phase). The product should have a different Rf value than the starting acyl chloride.

• Once the reaction is complete, quench by adding deionized water. Transfer the mixture to a separatory funnel and wash the organic layer sequentially with deionized water until the aqueous layer is pH neutral.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by silica gel column chromatography, eluting with a gradient of hexane and ethyl acetate.

• Combine the pure fractions and evaporate the solvent to obtain N-(2-hydroxyethyl)-13(Z),16(Z),19(Z)-docosatrienamide as an oil or waxy solid.

Trustworthiness Check: The final product should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity. The presence of characteristic amide proton signals in the NMR spectrum and the correct molecular ion in the mass spectrum are key validation points.[15][16]

Protocol 2: Synthesis of N-Aryl-13(Z),16(Z),19(Z)-docosatrienamide via Carbodiimide Coupling

This protocol utilizes 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) for a milder, one-pot synthesis.

Materials:

• 13(Z),16(Z),19(Z)-Docosatrienoic acid (DTA)

• Aromatic amine (e.g., aniline)

• EDC hydrochloride

• N-Hydroxysuccinimide (NHS)

• Dimethylformamide (DMF), anhydrous

• Triethylamine (TEA)

• Ethyl Acetate, 1M HCl, Saturated NaHCO₃ solution

Procedure:

• Under an inert atmosphere, dissolve DTA (1 equivalent) in anhydrous DMF.

• Add NHS (1.2 equivalents) and EDC (1.2 equivalents) to the solution.

• Stir the mixture at room temperature for 1 hour to pre-activate the carboxylic acid.

• Add the aromatic amine (1.1 equivalents) and TEA (1.5 equivalents) to the reaction mixture.

• Allow the reaction to stir at room temperature overnight. Monitor progress by TLC.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography.

Causality Behind Experimental Choices: The addition of NHS creates a semi-stable NHS-ester intermediate, which is less prone to side reactions (like N-acylurea formation) than the O-acylisourea intermediate and improves the overall yield of the desired amide.[8]

Visualization of Synthetic Pathways

Acyl Chloride Pathway

Caption: Workflow for DTA derivative synthesis via the acyl chloride intermediate.

Carbodiimide Coupling Pathway

Caption: Workflow for DTA derivative synthesis via carbodiimide-mediated coupling.

Characterization of Reaction Products

Proper characterization is paramount to confirm the identity and purity of the synthesized DTA derivatives.

• ¹H NMR Spectroscopy: This is a powerful tool for structural confirmation. For an N-acylethanolamide derivative, key signals include a multiplet around 5.3 ppm for the olefinic protons, a triplet around 2.2 ppm for the α-methylene protons adjacent to the carbonyl, and signals for the ethanolamine moiety (e.g., a triplet for the NH proton and multiplets for the two CH₂ groups).[15][17] The integration of these signals can also help assess purity.

• Mass Spectrometry (MS): Electrospray ionization (ESI) mass spectrometry is typically used to confirm the molecular weight of the product. The observation of the correct [M+H]⁺ or [M+Na]⁺ adduct provides strong evidence for the successful synthesis.[16]

• Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR can confirm the formation of the amide or ester bond. Key absorbances include the C=O stretch of the amide (around 1640 cm⁻¹) and the N-H stretch (around 3300 cm⁻¹).[1]

Conclusion and Recommendations

The synthesis of derivatives from 13(Z),16(Z),19(Z)-docosatrienoic acid can be effectively achieved through several methods.

• The acyl chloride method is recommended for its high reactivity and potential for high yields, particularly when reacting with simple primary amines and alcohols. Its primary drawbacks are the need for anhydrous conditions and the generation of HCl.

• Carbodiimide coupling offers a milder alternative that is well-suited for more complex or sensitive nucleophiles. While yields may be slightly lower than the acyl chloride method, the operational simplicity of a one-pot reaction is a significant advantage. The choice of a water-soluble carbodiimide like EDC simplifies purification.

• Aminolysis of methyl esters , especially via enzymatic catalysis, presents a "green" and highly efficient alternative, capable of producing high-purity products under mild conditions.[13] This method is particularly attractive for larger-scale syntheses.

Ultimately, the optimal method will be dictated by the specific research goals, available starting materials, and the scale of the synthesis. It is imperative to perform thorough characterization of the final product to ensure its structural integrity, paying close attention to the preservation of the polyunsaturated chain.

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A Senior Application Scientist's Guide to Assessing the Purity of Synthetic Lipids Containing 13(Z),16(Z),19(Z)-Docosatrienoate

For researchers, scientists, and drug development professionals engaged in the formulation of lipid-based therapeutics, the purity of synthetic lipids is paramount. This guide provides an in-depth comparison of analytical methodologies for assessing the purity of synthetic lipids featuring the polyunsaturated fatty acid (PUFA) 13(Z),16(Z),19(Z)-docosatrienoate. We will delve into the rationale behind experimental choices, present comparative data, and offer detailed protocols to ensure the integrity of your lipid components.

The Challenge of Purity in Polyunsaturated Lipids

13(Z),16(Z),19(Z)-docosatrienoate, a C22 tri-unsaturated fatty acid, is prized for its structural role in lipid nanoparticles (LNPs) and other advanced drug delivery systems. However, its three cis double bonds, while conferring desirable physicochemical properties, are also its Achilles' heel. These sites are highly susceptible to oxidation, and the synthetic routes to introduce them can lead to a variety of impurities that can compromise the stability, efficacy, and safety of the final drug product.[1]

Common impurities in synthetic lipids containing polyunsaturated fatty acyl chains can be broadly categorized as:

• Oxidation Products: The presence of multiple double bonds makes these lipids prone to autooxidation, a process that can be accelerated by factors like heat, light, and the presence of metal ions.[2] This leads to the formation of primary oxidation products like hydroperoxides, and secondary products including aldehydes and ketones.[3][4][5]

• Stereoisomers: The synthesis of cis double bonds can sometimes result in the formation of their trans counterparts. These geometric isomers can significantly alter the lipid's packing in a bilayer, impacting membrane fluidity and, consequently, the performance of the delivery system.[6][7]

• Process-Related Impurities: These can include unreacted starting materials, by-products from incomplete reactions, and residual catalysts or solvents used during synthesis and purification.[2][3]

The International Council for Harmonisation (ICH) provides guidelines on the qualification and control of impurities in new drug substances (ICH Q3A) and drug products (ICH Q3B), which set thresholds for reporting, identification, and qualification of impurities.[2][3][4][8] For novel lipid excipients, these regulatory expectations are often as stringent as for the active pharmaceutical ingredient itself.[9][10][11][12][13]

A Comparative Overview of Analytical Techniques

A multi-pronged analytical approach is often necessary to fully characterize the purity of synthetic lipids. The choice of technique depends on the specific impurity being targeted, the required sensitivity, and the desired level of structural information.

Technique	Primary Application	Strengths	Limitations
Gas Chromatography-Mass Spectrometry (GC-MS)	Analysis of fatty acid methyl esters (FAMEs) for isomeric purity (cis/trans) and overall fatty acid profile.	High resolution for separating isomers, sensitive detection, well-established methods.[1][14]	Requires derivatization (transesterification), not suitable for non-volatile impurities.
High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS)	Separation and identification of a wide range of lipid species and their oxidation products in their native form.	High versatility, suitable for non-volatile and thermally labile compounds, provides molecular weight information.[15][16][17][18][19]	Isomer separation can be challenging without specialized columns, potential for ion suppression.
Quantitative Nuclear Magnetic Resonance (qNMR)	Absolute quantification of the parent lipid and certain impurities without the need for a specific reference standard for each impurity.	Non-destructive, provides detailed structural information, highly accurate and precise for quantification.[20][21][22][23]	Lower sensitivity compared to MS-based methods, complex spectra can be difficult to interpret.
Fourier-Transform Infrared Spectroscopy (FTIR)	Rapid screening for the presence of specific functional groups indicative of oxidation or isomeric impurities.	Fast, non-destructive, requires minimal sample preparation, good for monitoring changes over time.[5][24][25]	Low specificity, not ideal for quantification of low-level impurities, provides limited structural detail.

Experimental Workflows and Protocols

A logical workflow for assessing the purity of a new batch of synthetic lipid containing 13(Z),16(Z),19(Z)-docosatrienoate would involve an initial screening followed by more detailed characterization.

Caption: A typical workflow for the purity assessment of synthetic lipids.

Protocol 1: GC-MS Analysis of Fatty Acid Methyl Esters (FAMEs) for Isomeric Purity

This protocol is designed to assess the presence of trans isomers and other fatty acid impurities.

1. Sample Preparation (Transesterification): a. To 10 mg of the lipid sample in a screw-capped tube, add 2 mL of 0.5 M methanolic NaOH. b. Heat at 100°C for 5 minutes. c. Cool and add 2 mL of boron trifluoride-methanol solution. d. Heat again at 100°C for 5 minutes. e. Cool to room temperature, add 1 mL of hexane and 1 mL of saturated NaCl solution. f. Shake vigorously and allow the layers to separate. g. Carefully transfer the upper hexane layer containing the FAMEs to a new vial for GC-MS analysis.

2. GC-MS Conditions:

• Column: Highly polar capillary column (e.g., SP-2560, 100 m x 0.25 mm x 0.20 µm).[1][26]
• Carrier Gas: Helium at a constant flow rate of 1 mL/min.
• Injector Temperature: 250°C.
• Oven Temperature Program: 140°C for 5 min, ramp to 240°C at 4°C/min, hold for 20 min.
• MS Detector: Electron ionization (EI) at 70 eV, scanning from m/z 50-500.

3. Data Analysis:

• Identify FAME peaks by comparing their mass spectra and retention times with a known standard mixture (e.g., a C18:1 cis/trans FAME mix).[26]
• Quantify the relative percentage of each fatty acid by peak area normalization.

Protocol 2: HPLC-MS for Oxidation Products and Non-Volatile Impurities

This method allows for the direct analysis of the intact lipid and its degradation products.

1. Sample Preparation: a. Dissolve 1 mg of the lipid sample in 1 mL of a suitable solvent mixture (e.g., methanol/chloroform 1:1 v/v). b. Filter the sample through a 0.22 µm PTFE syringe filter before injection.

2. HPLC-MS Conditions:

• Column: C18 reversed-phase column (e.g., 150 mm x 2.1 mm, 1.8 µm).
• Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium acetate.
• Mobile Phase B: Acetonitrile/isopropanol (50:50) with 0.1% formic acid and 5 mM ammonium acetate.
• Gradient: Start at 30% B, increase to 100% B over 20 minutes, hold for 5 minutes, then return to initial conditions.
• Flow Rate: 0.3 mL/min.
• MS Detector: Electrospray ionization (ESI) in negative ion mode.
• MS/MS: Perform data-dependent acquisition to obtain fragmentation spectra for identification of unknown peaks.

3. Data Analysis:

• Extract ion chromatograms for the expected molecular ion of the parent lipid and known oxidation products (e.g., hydroperoxides, aldehydes).
• Use MS/MS fragmentation patterns to tentatively identify unknown impurities.

Protocol 3: Quantitative NMR (qNMR) for Absolute Purity

qNMR provides an accurate measure of the purity of the target lipid without relying on individual impurity standards.

1. Sample Preparation: a. Accurately weigh approximately 10 mg of the lipid sample into an NMR tube. b. Accurately weigh and add a certified internal standard (e.g., maleic acid) to the same tube. c. Dissolve the sample and standard in a known volume of a deuterated solvent (e.g., CDCl3).

2. NMR Acquisition:

• Spectrometer: 400 MHz or higher.
• Pulse Sequence: A standard 1H NMR experiment with a sufficient relaxation delay (D1) of at least 5 times the longest T1 of the protons of interest.
• Number of Scans: 16 or higher for good signal-to-noise.

3. Data Analysis: a. Integrate a well-resolved signal from the parent lipid (e.g., the bis-allylic protons) and a signal from the internal standard. b. Calculate the purity using the following equation:

Visualizing the Analytical Landscape

The relationship between the different analytical techniques and the types of impurities they target can be visualized as follows:

Caption: Mapping analytical techniques to targeted lipid impurities.

Conclusion

Ensuring the purity of synthetic lipids like those containing 13(Z),16(Z),19(Z)-docosatrienoate is a critical, non-negotiable step in the development of safe and effective lipid-based therapeutics. A comprehensive analytical strategy, leveraging the strengths of multiple techniques, is essential. While rapid screening methods like FTIR provide a valuable first look, orthogonal methods such as GC-MS, HPLC-MS, and qNMR are necessary for detailed characterization and quantification of impurities. By implementing the robust workflows and protocols outlined in this guide, researchers can confidently assess the quality of their synthetic lipids, paving the way for reproducible and reliable drug product performance.

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• Enzymatic purification of polyunsaturated fatty acids. PubMed. [Link]

• Synthesis, Characterization and Physical Properties of Polyunsaturated Fatty Acids and Co Zero-Valent Nanoparticles/Polyunsaturated Fatty Acids. [Link]

• Polyunsaturated fatty acid biosynthesis in myxobacteria: different PUFA synthases and their product diversity. Chemical Science (RSC Publishing). [Link]

• Oleic acid. Wikipedia. [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 13(Z),16(Z),19(Z)-Docosatrienoyl Chloride for Laboratory Professionals

In the fast-paced environment of scientific research and pharmaceutical development, the safe handling and disposal of reactive chemical reagents is paramount. This guide provides a detailed, step-by-step protocol for the proper disposal of 13(Z),16(Z),19(Z)-docosatrienoyl chloride, a specialized long-chain unsaturated acyl chloride. As a reactive compound, its disposal requires careful consideration to ensure the safety of laboratory personnel and the protection of our environment. This document moves beyond a simple checklist, offering a deep dive into the chemical principles that underpin these essential safety procedures.

I. Understanding the Inherent Risks: The Chemical Reactivity of Acyl Chlorides

13(Z),16(Z),19(Z)-Docosatrienoyl chloride belongs to the acyl chloride functional group, which is characterized by a chlorine atom bonded to a carbonyl carbon. This arrangement makes the carbonyl carbon highly electrophilic and susceptible to nucleophilic attack.[1] The primary hazard associated with acyl chlorides is their vigorous and often exothermic reaction with nucleophiles, most notably water.[2][3][4]

This reaction, known as hydrolysis, rapidly converts the acyl chloride into the corresponding carboxylic acid (13(Z),16(Z),19(Z)-docosatrienoic acid) and corrosive hydrogen chloride (HCl) gas.[3][4] The release of HCl fumes presents a significant inhalation hazard and can cause severe irritation to the respiratory tract, eyes, and skin.[5]

The long, unsaturated hydrocarbon tail of 13(Z),16(Z),19(Z)-docosatrienoyl chloride introduces additional considerations. While the fundamental reactivity of the acyl chloride group remains the same, the long chain affects its physical properties, such as solubility, and the final disposal of its byproducts must be in compliance with environmental regulations for organic waste.

II. The Core of Safe Disposal: A Step-by-Step Neutralization Protocol

The cornerstone of safely disposing of 13(Z),16(Z),19(Z)-docosatrienoyl chloride is a controlled neutralization process. This involves quenching the reactive acyl chloride to convert it into less hazardous substances before it enters the waste stream. The following protocol is designed to be a self-validating system, with built-in checks to ensure complete neutralization.

A. Essential Personal Protective Equipment (PPE) and Laboratory Setup

Before commencing any disposal procedure, it is imperative to be equipped with the appropriate personal protective equipment and to work in a designated, safe environment.

Required PPE & Equipment	Rationale
Chemical Splash Goggles	Protects eyes from splashes of the acyl chloride and the basic solution.
Face Shield	Provides an additional layer of protection for the face against splashes.
Chemical-Resistant Gloves	Prevents skin contact with the corrosive and reactive materials.
Flame-Retardant Lab Coat	Protects against chemical splashes and potential fire hazards.
Certified Chemical Fume Hood	Essential for containing and exhausting the corrosive HCl fumes produced during neutralization.
Stir Plate and Stir Bar	Ensures controlled and efficient mixing during the neutralization process.
Beaker or Erlenmeyer Flask	A vessel of appropriate size to contain the reaction and prevent splashing.
pH Paper or a Calibrated pH Meter	To verify the final pH of the waste solution, ensuring complete neutralization.

B. The Neutralization Workflow

The following diagram illustrates the decision-making process and procedural flow for the safe neutralization and disposal of 13(Z),16(Z),19(Z)-docosatrienoyl chloride.

Caption: Disposal workflow for 13(Z),16(Z),19(Z)-Docosatrienoyl Chloride.

C. Detailed Experimental Protocol for Neutralization

• Preparation of the Neutralizing Solution : In a beaker of appropriate size, prepare a 10% aqueous solution of a weak base such as sodium bicarbonate or a strong base like sodium hydroxide. The volume of the basic solution should be at least ten times the volume of the acyl chloride to be neutralized. Add a magnetic stir bar to the beaker.

• Controlled Reaction Environment : Place the beaker on a magnetic stir plate inside a certified chemical fume hood. Begin stirring the basic solution at a moderate speed.

• Slow Addition of the Acyl Chloride : Carefully and slowly, add the 13(Z),16(Z),19(Z)-docosatrienoyl chloride to the center of the vortex of the stirring basic solution. The slow addition is crucial to control the exothermic reaction and to prevent splashing.

• Complete Hydrolysis and Neutralization : Allow the mixture to stir for a minimum of one hour. This ensures that the hydrolysis of the acyl chloride to the corresponding carboxylic acid is complete, and the resulting hydrogen chloride is fully neutralized by the base.

• pH Verification : Turn off the stir plate and use pH paper or a calibrated pH meter to check the pH of the solution. The target pH should be in the neutral range, typically between 6 and 8.

• pH Adjustment (if necessary) : If the solution is still acidic (pH < 6), add more of the basic solution until the neutral range is achieved. If the solution is too basic (pH > 8), it can be neutralized by the slow addition of a dilute acid, such as 1M hydrochloric acid.

• Final Disposal : Once the pH is confirmed to be in the neutral range, the solution can be disposed of down the drain with copious amounts of running water, in accordance with local and institutional regulations.

III. Spill Management and Emergency Procedures

In the event of a spill of 13(Z),16(Z),19(Z)-docosatrienoyl chloride, immediate and appropriate action is necessary to mitigate the hazards.

• Evacuate and Ventilate : Immediately alert others in the vicinity and evacuate the area. Ensure the chemical fume hood is operational to ventilate the area.

• Contain the Spill : For a small spill, use an inert absorbent material, such as vermiculite or sand, to contain the liquid. Do not use combustible materials like paper towels.

• Neutralize the Spill : Once the spill is absorbed, slowly and carefully add a weak base, such as sodium bicarbonate, to the absorbent material to neutralize the acyl chloride.

• Collect and Dispose : Carefully sweep the neutralized absorbent material into a designated hazardous waste container.

• Decontaminate the Area : Clean the spill area thoroughly with a soap and water solution.

In case of personal exposure:

• Skin Contact : Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing.

• Eye Contact : Immediately flush the eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.

• Inhalation : Move the individual to fresh air.

In all cases of spills or personal exposure, seek immediate medical attention and report the incident to your institution's environmental health and safety office.

IV. Regulatory Compliance

The disposal of all chemical waste, including the neutralized byproducts of 13(Z),16(Z),19(Z)-docosatrienoyl chloride, must comply with local, state, and federal regulations. In the United States, the Environmental Protection Agency (EPA) regulates hazardous waste under the Resource Conservation and Recovery Act (RCRA).[6][7][8][9] It is the responsibility of the researcher and their institution to ensure that all chemical waste is managed and disposed of in accordance with these regulations.

V. Conclusion

The proper disposal of reactive chemicals like 13(Z),16(Z),19(Z)-docosatrienoyl chloride is a critical aspect of laboratory safety. By understanding the chemical principles behind its reactivity and adhering to a systematic and controlled neutralization protocol, researchers can ensure a safe laboratory environment for themselves and their colleagues. This guide provides the foundational knowledge and practical steps to achieve this, fostering a culture of safety and responsibility in the scientific community.

References

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• 2. researchgate.net [researchgate.net]
• 3. hydrolysis of acid/acyl chlorides with water nucleophilic addition elimination substitution mechanism reagents reaction conditions organic synthesis [docbrown.info]
• 4. youtube.com [youtube.com]
• 5. ICSC 0210 - ACETYL CHLORIDE [inchem.org]
• 6. epa.gov [epa.gov]
• 7. Resource Conservation and Recovery Act - Wikipedia [en.wikipedia.org]
• 8. m.youtube.com [m.youtube.com]
• 9. epa.gov [epa.gov]

A Senior Application Scientist's Guide to Handling 13(Z),16(Z),19(Z)-Docosatrienoyl Chloride: A Framework for Proactive Safety

In the landscape of drug development and lipid research, the precise and safe handling of reactive intermediates is paramount. 13(Z),16(Z),19(Z)-Docosatrienoyl chloride, a polyunsaturated fatty acyl chloride, represents a class of compounds that, while invaluable for synthesis, demands a rigorous and informed approach to personal protective equipment (PPE). This guide moves beyond a simple checklist, offering a strategic framework rooted in the chemical reactivity of the molecule to ensure your safety and the integrity of your research.

The primary hazard associated with any acyl chloride, including 13(Z),16(Z),19(Z)-Docosatrienoyl chloride, stems from its high reactivity, particularly with nucleophiles. The most common nucleophile in a laboratory environment is water. This reaction is not benign; it is a rapid hydrolysis that produces hydrochloric acid (HCl) and the parent carboxylic acid, 13(Z),16(Z),19(Z)-docosatrienoic acid. The generation of corrosive HCl gas upon contact with moisture—be it ambient humidity, moisture on the skin, or in the respiratory tract—is the principal risk that dictates our PPE and handling strategy.

I. The Hierarchy of Control: A Proactive Stance

Before we even consider PPE, we must implement a hierarchy of controls. PPE is the last line of defense, not the first.

• Elimination/Substitution: While not always feasible, consider if a less reactive derivative could be used for your synthesis.

• Engineering Controls: This is the most critical step for handling this compound. All work must be conducted in a certified chemical fume hood. This contains any HCl vapors generated and protects the user from inhalation hazards.

• Administrative Controls: Ensure proper training for all personnel, clear signage for designated work areas, and have a well-rehearsed emergency plan.

• Personal Protective Equipment (PPE): This is the focus of our guide and is non-negotiable.

II. Core PPE for 13(Z),16(Z),19(Z)-Docosatrienoyl Chloride

The selection of PPE is a direct response to the hazards of hydrolysis and the corrosive nature of the compound and its byproducts.

PPE Component	Specification	Rationale
Eye Protection	Chemical splash goggles with a full seal around the eyes. A face shield worn over the goggles is highly recommended.	Protects against splashes of the liquid and the corrosive HCl gas generated. Standard safety glasses are insufficient as they do not provide a seal against vapors.
Hand Protection	Nitrile or neoprene gloves. Consider double-gloving.	Provides a barrier against skin contact. Acyl chlorides can cause severe chemical burns. Double-gloving is prudent for extended operations or when handling larger quantities.
Body Protection	A flame-resistant lab coat, fully buttoned.	Protects the torso and arms from splashes. Ensure the material is appropriate for handling corrosive and potentially flammable materials.
Foot Protection	Closed-toe shoes, preferably made of a non-porous material.	Protects feet from spills.
Respiratory Protection	Typically not required if work is performed in a certified fume hood. For spill cleanup or in situations with potential for exposure, a respirator with an acid gas cartridge may be necessary.	The fume hood is the primary means of respiratory protection. Respirator use must be part of a formal respiratory protection program.

III. Step-by-Step Protocol for Donning and Doffing PPE

A disciplined approach to putting on and taking off PPE is crucial to prevent cross-contamination.

Donning (Putting On) PPE:

• Lab Coat: Put on your lab coat and fasten all buttons.

• Goggles/Face Shield: Put on your chemical splash goggles, ensuring a snug fit. If using a face shield, place it over the goggles.

• Gloves: Put on your first pair of gloves, pulling the cuffs over the sleeves of your lab coat. If double-gloving, put on the second pair over the first.

Doffing (Taking Off) PPE:

The principle here is to touch potentially contaminated surfaces only with other contaminated surfaces.

• Gloves (Outer Pair): If double-gloved, remove the outer pair by pinching the cuff of one glove and peeling it off inside-out. Use the now-ungloved hand to slide under the cuff of the remaining glove and peel it off.

• Face Shield/Goggles: Remove by handling the strap, avoiding touching the front surface.

• Lab Coat: Unbutton the lab coat. Shrug it forward off your shoulders, and as you pull your arms out of the sleeves, turn the coat inside-out.

• Gloves (Inner Pair): Remove the final pair of gloves using the same technique as in step 1.

• Wash Hands: Immediately and thoroughly wash your hands with soap and water.

IV. Workflow for PPE Selection and Use

The following diagram illustrates the decision-making process for selecting and using PPE when handling 13(Z),16(Z),19(Z)-Docosatrienoyl chloride.

Caption: Workflow for PPE selection and use.

V. Disposal Plan

Proper disposal is a critical part of the handling process.

• Waste Generation: All disposable PPE (gloves, etc.) that has come into contact with 13(Z),16(Z),19(Z)-Docosatrienoyl chloride should be considered hazardous waste.

• Quenching: Unused or waste quantities of the acyl chloride should be slowly and carefully added to a stirred, cooled solution of sodium bicarbonate or another weak base to neutralize it before disposal. This should be done in a fume hood.

• Waste Streams: Maintain separate, clearly labeled hazardous waste containers for solid and liquid waste. Follow all institutional and local regulations for hazardous waste disposal.

By understanding the chemical nature of 13(Z),16(Z),19(Z)-Docosatrienoyl chloride and implementing this comprehensive safety and handling plan, you can mitigate the risks and ensure a safe laboratory environment. Always remember that this guide supplements, but does not replace, the specific Safety Data Sheet provided by the manufacturer and your institution's safety protocols.

VI. References

• General Handling of Acyl Chlorides. (Source: MilliporeSigma) URL: --INVALID-LINK--

• Hierarchy of Controls. (Source: National Institute for Occupational Safety and Health - NIOSH) URL: --INVALID-LINK--

• Personal Protective Equipment (PPE) in the Laboratory. (Source: Occupational Safety and Health Administration - OSHA) URL: --INVALID-LINK--